Dimethylglyoxime

• CAS: 95-45-4

Core Science & Biosynthesis

Unveiling the Coordination Chemistry of Dimethylglyoxime: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Dimethylglyoxime (DMG), a dioxime derivative of butane-2,3-dione, stands as a cornerstone reagent in analytical and coordination chemistry. Its remarkable ability to form stable, brightly colored complexes with transition metals, most notably nickel, has cemented its place in both qualitative and quantitative analysis. This technical guide provides an in-depth exploration of the chemical properties of dimethylglyoxime, complete with detailed experimental protocols and visual representations of its key reactions and applications.

Core Chemical and Physical Properties

Dimethylglyoxime, with the chemical formula CH₃C(NOH)C(NOH)CH₃, is a white crystalline powder.[1][2] Its structure features two oxime functional groups, which are pivotal to its function as a bidentate ligand, capable of coordinating to a central metal ion through its two nitrogen atoms.[1][3] The neutral form is often abbreviated as dmgH₂ and its monoanionic form as dmgH⁻.[1]

Physicochemical Data

A summary of the key quantitative properties of dimethylglyoxime is presented in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C₄H₈N₂O₂
Molecular Weight	116.12 g/mol
Appearance	White crystalline powder
Melting Point	240-241 °C (decomposes)
Boiling Point	Decomposes
Density	1.37 g/cm³
Solubility in Water	Low/Insoluble
Solubility in Organic Solvents	Soluble in alcohol, ether, acetone, pyridine, and methanol.
pKa₁	10.60
pKa₂	12.84

Coordination Chemistry and Metal Complexation

The most renowned chemical property of dimethylglyoxime is its reaction with nickel(II) ions in a neutral or slightly alkaline solution to form a vibrant cherry-red precipitate of nickel(II) dimethylglyoximate, [Ni(dmgH)₂]. This reaction is highly specific and sensitive, making it an excellent method for the detection and quantification of nickel.

The structure of the nickel-dimethylglyoxime complex is a square planar geometry, where the nickel ion is coordinated to the nitrogen atoms of two deprotonated dimethylglyoxime ligands. This structure is further stabilized by intramolecular hydrogen bonds between the oxime groups of the two DMG ligands.

Beyond nickel, dimethylglyoxime also forms complexes with other metal ions. For instance, it produces a yellow precipitate with palladium(II) in dilute hydrochloric acid solutions. It can also form colored complexes with copper, cobalt, and iron.

Reaction with Nickel(II) Ions

The chemical equation for the precipitation of nickel with dimethylglyoxime is:

Ni²⁺ + 2 C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2 H⁺

This reaction is typically carried out in an ammoniacal solution to neutralize the liberated protons and drive the equilibrium towards the formation of the precipitate.

Below is a diagram illustrating the formation of the nickel-dimethylglyoxime complex.

Formation of the Nickel-Dimethylglyoxime complex.

Experimental Protocols

Detailed methodologies for key experiments involving dimethylglyoxime are provided below.

Preparation of 1% (w/v) Dimethylglyoxime Solution

A 1% solution of dimethylglyoxime is commonly used for the analysis of nickel.

Materials:

• Dimethylglyoxime (1 g)

• 95% Ethanol (100 mL)

• Beaker

• Graduated cylinder

• Stirring rod

Procedure:

• Weigh 1.0 g of dimethylglyoxime powder.

• Measure 100 mL of 95% ethanol using a graduated cylinder.

• Add the dimethylglyoxime powder to the ethanol in a beaker.

• Stir the mixture with a glass rod until the dimethylglyoxime is completely dissolved.

Gravimetric Determination of Nickel

This protocol outlines the quantitative precipitation of nickel from a solution using dimethylglyoxime.

Materials:

• Nickel-containing sample solution (containing not more than 100 mg of Ni)

• 1% (w/v) Dimethylglyoxime solution in ethanol

• Dilute ammonia solution (1:1)

• Dilute hydrochloric acid (6 M)

• Distilled water

• Beakers (400 mL)

• Sintered glass crucible (G3/G4)

• Watch glass

• Stirring rod

• Drying oven

• Desiccator

• Analytical balance

Procedure:

• Accurately weigh a clean and dry sintered glass crucible.

• Take a known volume of the nickel-containing sample solution in a 400 mL beaker.

• Add approximately 50 mL of distilled water and 2 mL of 6 M hydrochloric acid.

• Heat the solution to 60-80 °C. Do not boil.

• Add an excess of the 1% dimethylglyoxime solution to the hot, acidic solution. A general rule is to add about 20-25 mL for every 100 mg of nickel expected.

• Slowly add dilute ammonia solution with constant stirring until the solution is slightly alkaline (a faint smell of ammonia should be present). A scarlet red precipitate of nickel-dimethylglyoxime will form.

• Digest the precipitate by keeping the beaker on a water bath for about 30-60 minutes. This process allows the precipitate particles to grow larger, making them easier to filter.

• Allow the solution to cool to room temperature.

• Filter the precipitate through the pre-weighed sintered glass crucible under suction.

• Wash the precipitate several times with cold distilled water until the washings are free of chloride ions (test with silver nitrate solution).

• Dry the crucible containing the precipitate in an oven at 110-120 °C for at least one hour.

• Cool the crucible in a desiccator and weigh it on an analytical balance.

• Repeat the drying and weighing steps until a constant weight is obtained.

• Calculate the mass of nickel in the sample using the gravimetric factor for nickel in nickel-dimethylglyoxime (0.2032).

Calculation: Mass of Nickel (g) = Mass of Ni(C₄H₇N₂O₂)₂ precipitate (g) × 0.2032

Experimental Workflow for Gravimetric Analysis of Nickel

The logical flow of the gravimetric analysis of nickel using dimethylglyoxime is depicted in the following diagram.

Workflow for the gravimetric determination of nickel.

Conclusion

Dimethylglyoxime remains an indispensable tool in the arsenal of chemists and researchers. Its specific and sensitive reaction with nickel, coupled with the ease of handling its precipitate, ensures its continued relevance in analytical laboratories. The detailed understanding of its chemical properties and the application of standardized experimental protocols are crucial for obtaining accurate and reliable results in the analysis of nickel-containing samples and in the synthesis of novel coordination complexes. This guide provides a foundational resource for professionals seeking to leverage the unique chemical characteristics of dimethylglyoxime in their research and development endeavors.

References

• 1. egyankosh.ac.in [egyankosh.ac.in]
• 2. SSERC | Gravimetric analysis of Nickel [sserc.org.uk]
• 3. teachmint.storage.googleapis.com [teachmint.storage.googleapis.com]

An In-depth Technical Guide to the Structure and Bonding of Dimethylglyoxime and its Coordination Complexes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylglyoxime (dmgH₂), a dioxime of diacetyl, is a cornerstone of coordination chemistry, renowned for its high selectivity and sensitivity in the gravimetric analysis of nickel. This technical guide provides a comprehensive examination of the structure and bonding of dimethylglyoxime, both as a free ligand and within its celebrated square planar complex with nickel(II). This document details the synthesis of dmgH₂ and its nickel complex, presents a thorough analysis of their molecular geometries based on X-ray crystallographic data, and explores their electronic and vibrational properties through spectroscopic techniques including Infrared (IR), Nuclear Magnetic Resonance (NMR), and Ultraviolet-Visible (UV-Vis) spectroscopy. Detailed experimental protocols for synthesis and analysis are provided to facilitate replication and further investigation.

Introduction

Dimethylglyoxime, systematically named 2,3-butanedione dioxime (CH₃C(NOH)C(NOH)CH₃), is a white crystalline solid with limited solubility in water but is soluble in organic solvents like ethanol and acetone.[1] Its significance in chemistry stems from its ability to act as a potent bidentate chelating agent, coordinating with metal ions through its two nitrogen atoms.[1] The deprotonated form, dimethylglyoximato (dmgH⁻), forms highly stable complexes with various transition metals, most notably the vibrant cherry-red precipitate with nickel(II), Ni(dmgH)₂.[1] This distinct color and insolubility form the basis for a classical and highly reliable method for the quantitative determination of nickel.[2]

The remarkable stability of the Ni(dmgH)₂ complex is attributed to its square planar geometry, which is further stabilized by strong intramolecular hydrogen bonds between the oxime groups of the two coordinated dmgH⁻ ligands.[3] This guide will delve into the intricacies of the molecular structure, bonding characteristics, and spectroscopic signatures of both the free ligand and its nickel complex, providing a foundational understanding for researchers in inorganic chemistry, analytical chemistry, and materials science.

Synthesis Protocols

Synthesis of Dimethylglyoxime (dmgH₂)

The synthesis of dimethylglyoxime is typically achieved through a two-step process starting from methyl ethyl ketone.

Experimental Protocol:

• Preparation of Biacetyl Monoxime: In a well-ventilated fume hood, dissolve methyl ethyl ketone in ethanol. Cool the solution in an ice bath and slowly add an equimolar amount of ethyl nitrite while maintaining the temperature below 10 °C. After the addition is complete, allow the mixture to stir for one hour. The resulting solution contains biacetyl monoxime.

• Formation of Dimethylglyoxime: Prepare an aqueous solution of hydroxylamine hydrochloride and sodium acetate. To this, add the solution of biacetyl monoxime from the previous step. Gently heat the mixture to approximately 70-80 °C for one hour. Upon cooling, white crystalline dimethylglyoxime will precipitate.

• Purification: The crude product can be collected by vacuum filtration, washed with cold water, and recrystallized from ethanol to yield pure, needle-like crystals.

Synthesis of Bis(dimethylglyoximato)nickel(II) (Ni(dmgH)₂)

The synthesis of the Ni(dmgH)₂ complex is a straightforward precipitation reaction.

Experimental Protocol:

• Preparation of Nickel Solution: Dissolve a known quantity of a soluble nickel(II) salt (e.g., nickel(II) chloride or nickel(II) sulfate) in deionized water to create a dilute solution (e.g., 0.1 M).

• Precipitation: Heat the nickel solution to about 60-70 °C. Add a 1% ethanolic solution of dimethylglyoxime in slight excess. Slowly add a dilute solution of ammonia or an ammonium salt buffer to raise the pH to between 5 and 9. A voluminous, bright cherry-red precipitate of Ni(dmgH)₂ will form immediately.

• Digestion and Filtration: Keep the mixture warm for about 30-60 minutes to allow the precipitate to "digest," which results in larger, more easily filterable particles.

• Washing and Drying: Collect the precipitate by vacuum filtration using a pre-weighed sintered glass crucible. Wash the precipitate with copious amounts of cold deionized water until the filtrate is free of chloride ions (tested with silver nitrate solution). Finally, wash with a small amount of ethanol to aid in drying. Dry the complex in an oven at 110-120 °C to a constant weight.

Structure and Bonding

Dimethylglyoxime (dmgH₂)

The molecular structure of free dimethylglyoxime has been determined by single-crystal X-ray diffraction. The molecule adopts a trans conformation with respect to the central C-C bond.

Table 1: Selected Bond Lengths and Angles for Dimethylglyoxime (dmgH₂) from X-ray Crystallography

Bond/Angle	Length (Å) / Angle (°)
C-C	1.476
C-N	1.291
N-O	1.410
C-C-N	115.3
C-N-O	112.1

Note: These are representative values and may vary slightly between different crystallographic studies.

Bis(dimethylglyoximato)nickel(II) (Ni(dmgH)₂)

The complex Ni(dmgH)₂ exhibits a square planar coordination geometry around the central Ni(II) ion. Each deprotonated dimethylglyoximato ligand acts as a bidentate ligand, coordinating to the nickel ion through its two nitrogen atoms. The overall structure is rendered exceptionally stable by the presence of two strong intramolecular O-H···O hydrogen bonds that link the two ligand molecules.

Table 2: Selected Bond Lengths and Angles for Bis(dimethylglyoximato)nickel(II) from X-ray Crystallography

Bond/Angle	Length (Å) / Angle (°)
Ni-N	~1.85 - 1.90
C-C	~1.45
C-N	~1.33
N-O	~1.35
O-H···O	~2.44
N-Ni-N (chelate)	~80
N-Ni-N (trans)	180

Note: These are representative values and may vary slightly between different crystallographic studies.

Spectroscopic Characterization

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in dimethylglyoxime and its nickel complex.

Experimental Protocol for Solid-State IR Spectroscopy:

• Sample Preparation (KBr Pellet Method): Grind a small amount (1-2 mg) of the solid sample with about 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar until a fine, homogeneous powder is obtained. Place a portion of this powder into a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum over the desired range (typically 4000-400 cm⁻¹).

Table 3: Characteristic IR Vibrational Frequencies (cm⁻¹) for dmgH₂ and Ni(dmgH)₂

Vibrational Mode	Dimethylglyoxime (dmgH₂)	Ni(dmgH)₂ Complex	Assignment
ν(O-H)	~3250 (broad)	-	O-H stretching (disappears on complexation)
ν(C=N)	~1620	~1570	C=N stretching (shifts to lower frequency)
ν(N-O)	~980	~1240 (asym), ~1100 (sym)	N-O stretching (shifts to higher frequency)
ν(Ni-N)	-	~515	Ni-N stretching
δ(O-H···O)	-	~1780	Hydrogen bond bending

The significant shifts in the C=N and N-O stretching frequencies upon complexation are indicative of the coordination of the nitrogen atoms to the nickel center and the formation of the strong intramolecular hydrogen bonds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen and carbon atoms in dimethylglyoxime.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the dimethylglyoxime sample in about 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆) in a clean NMR tube.

• Data Acquisition: Place the NMR tube in the spectrometer and acquire the ¹H and ¹³C NMR spectra.

Table 4: ¹H and ¹³C NMR Chemical Shifts (δ, ppm) for Dimethylglyoxime in DMSO-d₆

Nucleus	Chemical Shift (ppm)	Assignment
¹H	~1.95	-CH₃ (methyl)
¹H	~11.3	-NOH (oxime)
¹³C	~9.0	-CH₃ (methyl)
¹³C	~150.0	C=N (oxime)

Note: The chemical shift of the oxime proton is highly dependent on the solvent and concentration. The Ni(dmgH)₂ complex is diamagnetic, allowing for high-resolution NMR studies; however, its low solubility in common NMR solvents can be a limiting factor.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is particularly useful for characterizing the electronic transitions in the Ni(dmgH)₂ complex, which is responsible for its intense red color.

Experimental Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the Ni(dmgH)₂ complex in a suitable solvent (e.g., pyridine or chloroform). The concentration should be adjusted to give an absorbance in the range of 0.1-1.0.

• Data Acquisition: Record the UV-Vis spectrum, typically from 300 to 700 nm, using a quartz cuvette. Use the pure solvent as a reference.

The UV-Vis spectrum of Ni(dmgH)₂ in a non-coordinating solvent typically shows a prominent absorption band around 450-550 nm, which is attributed to a metal-to-ligand charge transfer (MLCT) transition.

Logical and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key molecular structures and a general experimental workflow.

Caption: Molecular structure of dimethylglyoxime.

Caption: Ni(dmgH)₂ complex with hydrogen bonding.

Caption: Experimental and analytical workflow.

Conclusion

This technical guide has provided a detailed overview of the structure, bonding, and characterization of dimethylglyoxime and its nickel(II) complex. The stability of the Ni(dmgH)₂ complex, a consequence of its square planar geometry and intramolecular hydrogen bonding, is clearly reflected in its spectroscopic and crystallographic data. The experimental protocols provided herein offer a practical basis for the synthesis and analysis of these fundamental compounds in coordination chemistry. The compiled data and illustrated workflows serve as a valuable resource for researchers and professionals engaged in chemical synthesis, analysis, and the development of new materials and drugs.

References

• 1. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 2. people.bu.edu [people.bu.edu]
• 3. rsc.org [rsc.org]

The Advent of Specificity in Analytical Chemistry: A Technical Guide to the History and Discovery of Dimethylglyoxime

A comprehensive overview for researchers, scientists, and drug development professionals on the pivotal role of dimethylglyoxime in the evolution of analytical reagents.

Introduction

In the annals of analytical chemistry, the discovery of dimethylglyoxime (DMG) marks a seminal moment—the dawn of highly specific organic reagents for the determination of inorganic ions. Prior to its introduction, the quantitative and qualitative analysis of metals often relied on cumbersome and non-selective precipitation methods. The striking cherry-red precipitate formed between dimethylglyoxime and nickel(II) ions, a reaction first reported by the Russian chemist Lev Aleksandrovich Chugaev in 1905, revolutionized the field by providing a remarkably sensitive and specific test for nickel.[1][2][3][4] This technical guide delves into the history, synthesis, and foundational experimental protocols that established dimethylglyoxime as an indispensable tool in the chemical laboratory.

The Pioneering Work of L. A. Chugaev

Lev Aleksandrovich Chugaev, a prominent figure in Russian chemistry, is credited with the discovery of dimethylglyoxime's unique affinity for nickel.[1] His work, published in 1905, demonstrated that this organic compound could selectively precipitate nickel from a solution, even in the presence of other metal ions like cobalt, which often interfered with traditional analytical methods. This discovery was not merely an incremental improvement; it was a paradigm shift that introduced the concept of using tailored organic molecules as selective reagents for inorganic analysis. The reagent quickly gained recognition and is often referred to as "Chugaev's reagent".

A timeline of the key events in the history of dimethylglyoxime is presented below.

Caption: A historical timeline of the discovery and application of dimethylglyoxime.

Synthesis of Dimethylglyoxime

The most common laboratory synthesis of dimethylglyoxime starts with butanone (methyl ethyl ketone). The process involves the formation of the monoxime followed by the introduction of the second oxime group.

The overall synthesis can be summarized in the following workflow:

Caption: The synthetic pathway for producing dimethylglyoxime from butanone.

Experimental Protocol for Synthesis

The following protocol is a generalized procedure based on common laboratory methods for the synthesis of dimethylglyoxime.

Materials:

• Methyl ethyl ketone (butanone)

• Sodium nitrite

• Sulfuric acid

• Ethanol

• Hydrochloric acid

• Hydroxylamine hydrochloride

• Sodium acetate

Procedure:

• Preparation of Ethyl Nitrite: In a gas generation apparatus, a solution of sodium nitrite and ethanol is reacted with sulfuric acid to produce gaseous ethyl nitrite.

• Formation of Biacetyl Monoxime: The generated ethyl nitrite gas is bubbled through a cooled solution of methyl ethyl ketone in the presence of a small amount of hydrochloric acid. The reaction is exothermic and the temperature should be maintained between 45-55°C.

• Formation of Dimethylglyoxime: The crude biacetyl monoxime solution is then added to a solution of hydroxylamine, which is prepared by dissolving hydroxylamine hydrochloride and sodium acetate in water. The sodium acetate acts as a buffer.

• Isolation and Purification: The dimethylglyoxime precipitates as a crystalline solid upon standing. The product is collected by filtration, washed with cold water, and can be recrystallized from ethanol to achieve higher purity.

The Reaction with Nickel: A Highly Selective Chelation

The remarkable specificity of dimethylglyoxime for nickel(II) ions is due to the formation of a stable five-membered chelate ring. Two molecules of dimethylglyoxime coordinate with one nickel(II) ion. In a slightly alkaline medium, each dimethylglyoxime molecule loses a proton from one of its oxime groups, acting as a bidentate ligand.

The reaction is as follows:

Ni²⁺ + 2C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ + 2H⁺

The structure of the resulting nickel(II) dimethylglyoximate complex is square planar. The two dimethylglyoxime ligands are held in a planar configuration by strong intramolecular hydrogen bonds. This rigid structure contributes to the insolubility of the complex in water, which is crucial for gravimetric analysis.

Caption: The chelation of a nickel(II) ion by two dimethylglyoxime molecules.

Quantitative Analysis of Nickel

The reaction between nickel(II) and dimethylglyoxime is the basis for a highly accurate method of gravimetric analysis. The quantitative precipitation of the nickel complex is dependent on several factors, which are summarized in the table below.

Parameter	Optimal Range/Condition	Rationale
pH	5 - 9	In acidic solutions (pH < 5), the equilibrium shifts towards the reactants, and the precipitate may dissolve. In strongly alkaline solutions, nickel hydroxide may precipitate. An ammonia or citrate buffer is typically used.
Reagent Concentration	Slight excess of 1% alcoholic DMG solution	A large excess of the alcoholic reagent should be avoided as it can precipitate out, and the nickel complex has some solubility in alcohol.
Temperature	Precipitation from a hot solution	Promotes the formation of a more crystalline and easily filterable precipitate.
Digestion	Allowing the precipitate to stand in the hot mother liquor	Increases the particle size of the precipitate, making it easier to filter and wash.

Experimental Protocol for Gravimetric Determination of Nickel

Materials:

• Nickel-containing sample

• 1% (w/v) solution of dimethylglyoxime in ethanol

• Ammonium hydroxide solution (1:1)

• Hydrochloric acid (1:1)

• Sintered glass or Gooch crucible

• Drying oven

Procedure:

• Sample Preparation: A known weight of the nickel-containing sample is dissolved in a suitable acid (e.g., hydrochloric acid) and diluted with distilled water. The solution should be slightly acidic.

• Precipitation: The solution is heated to about 70-80°C, and a slight excess of the 1% dimethylglyoxime solution is added with constant stirring.

• pH Adjustment: Dilute ammonium hydroxide solution is added dropwise until the solution is slightly alkaline, indicated by the formation of the red precipitate.

• Digestion: The beaker is placed on a steam bath for 20-30 minutes to allow the precipitate to digest.

• Filtration and Washing: The precipitate is filtered through a pre-weighed sintered glass or Gooch crucible. The precipitate is washed with cold distilled water until free of chloride ions (tested with silver nitrate).

• Drying and Weighing: The crucible and precipitate are dried in an oven at 110-120°C to a constant weight.

• Calculation: The weight of the nickel dimethylglyoximate precipitate is used to calculate the percentage of nickel in the original sample using the gravimetric factor.

Qualitative Spot Test for Nickel

The intense color of the nickel dimethylglyoximate complex also allows for a very sensitive qualitative spot test. This is particularly useful for detecting the presence of nickel in alloys and for identifying nickel release from objects that come into contact with the skin, which can cause allergic reactions.

Experimental Protocol for Qualitative Spot Test

Materials:

• 1% (w/v) solution of dimethylglyoxime in ethanol

• Ammonium hydroxide solution (10%)

• Cotton swabs

Procedure:

• A cotton swab is moistened with the dimethylglyoxime solution.

• A drop of the ammonium hydroxide solution is added to the swab.

• The swab is then rubbed against the surface of the metal object being tested.

• The immediate formation of a pink or red color on the cotton swab indicates the presence of nickel.

Conclusion

The discovery of dimethylglyoxime by L. A. Chugaev was a landmark achievement in analytical chemistry. It ushered in an era of designing organic reagents with specific functionalities to target individual metal ions. The simplicity, specificity, and sensitivity of the nickel-dimethylglyoxime reaction have ensured its enduring legacy. From its foundational role in gravimetric analysis to its continued use in qualitative spot tests, dimethylglyoxime remains a testament to the power of selective chemical interactions and a vital tool for chemists across various disciplines. Its history serves as a compelling case study in the development of analytical reagents and their profound impact on our ability to understand and manipulate the chemical world.

References

• 1. Detection of Nickel Cations in Coins | Chemical Education Xchange [chemedx.org]
• 2. Nickel bis(dimethylglyoximate) - Wikipedia [en.wikipedia.org]
• 3. testbook.com [testbook.com]
• 4. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Physical Properties of Dimethylglyoxime Powder

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylglyoxime (DMG), systematically known as 2,3-butanedione dioxime, is an organic compound with the chemical formula C₄H₈N₂O₂.[1][2] It presents as a white to off-white crystalline powder and is a crucial reagent in analytical and coordination chemistry.[3][4] While primarily recognized for its high selectivity in precipitating nickel and palladium from solutions, a thorough understanding of its physical properties is essential for its application in diverse scientific fields, including materials science and as a model for enzymes and catalysts.[5] This guide provides a comprehensive overview of the core physical characteristics of dimethylglyoxime powder, detailed experimental protocols for their determination, and a logical workflow for its characterization.

General and Physical Properties

The fundamental physical and chemical identifiers for dimethylglyoxime are summarized below. These properties are crucial for handling, storage, and application of the compound.

Table 1: General Properties of Dimethylglyoxime

Property	Value
Chemical Formula	C₄H₈N₂O₂
Molecular Weight	116.12 g/mol
Appearance	White to off-white powder
Odor	Odorless
CAS Number	95-45-4

Table 2: Key Physical Properties of Dimethylglyoxime

Property	Value
Melting Point	240–241 °C (decomposes)
Boiling Point	Decomposes
Density	1.37 g/cm³
pKa	10.60 (at 25 °C)
Crystal System	Triclinic
Hydrogen Bond Donors	2

Solubility Profile

Dimethylglyoxime's solubility is a critical parameter for its use as a reagent. It is poorly soluble in water but dissolves in several organic solvents and alkaline solutions.

Table 3: Solubility of Dimethylglyoxime

Solvent	Solubility
Water	Insoluble / Low
Ethanol	Soluble
Methanol	Soluble
Acetone	Soluble
Ether	Soluble
Pyridine	Soluble
Sodium Hydroxide Solution	Soluble

Experimental Protocols

Accurate determination of physical properties requires standardized experimental procedures. Below are detailed methodologies for measuring the melting point and solubility of dimethylglyoxime powder.

Determination of Melting Point via Capillary Method

The capillary method is a common and reliable technique for determining the melting point of a crystalline solid.

Objective: To determine the temperature range over which the dimethylglyoxime powder transitions from a solid to a liquid.

Apparatus:

• Melting point apparatus (e.g., DigiMelt or similar)

• Glass capillary tubes (one end sealed)

• Mortar and pestle

• Spatula

Procedure:

• Sample Preparation: Ensure the dimethylglyoxime powder is completely dry. If the crystals are large, gently grind them into a fine powder using a clean, dry mortar and pestle.

• Loading the Capillary Tube: Jab the open end of a capillary tube into the powder multiple times to collect a small amount of the sample.

• Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the powder to fall to the sealed end. To achieve dense packing, drop the capillary tube, sealed-end down, through a long, narrow glass tube onto the benchtop. Repeat until the packed sample height is approximately 2-3 mm.

• Measurement:

  • Place the loaded capillary tube into the heating block of the melting point apparatus.

  • If the approximate melting point is known (around 240 °C), set the apparatus to heat rapidly to about 20 °C below this temperature.

  • Decrease the heating rate to a slow ramp (1-2 °C per minute) as the temperature approaches the expected melting point.

• Observation and Recording:

  • Observe the sample through the magnifying eyepiece.

  • Record the temperature at which the first droplet of liquid appears. This is the beginning of the melting range.

  • Record the temperature at which the last solid crystal turns into a liquid. This marks the end of the melting range.

Determination of Solubility via Saturation Method

This protocol determines the solubility of dimethylglyoxime in a given solvent at a specific temperature.

Objective: To quantify the maximum mass of dimethylglyoxime that can dissolve in a specific volume of a solvent (e.g., ethanol) at room temperature.

Apparatus:

• Analytical balance

• Volumetric flask (e.g., 25 mL)

• Beakers and magnetic stirrer with stir bar

• Spatula and weighing paper

• Thermometer

• Filtration apparatus (e.g., syringe filter or vacuum filtration)

Procedure:

• Solvent Preparation: Measure a precise volume of the chosen solvent (e.g., 25.0 mL of ethanol) and place it in a beaker with a magnetic stir bar. Measure and record the initial temperature of the solvent.

• Solute Addition: Weigh a known mass of dimethylglyoxime powder. Add small, pre-weighed portions of the powder to the solvent while stirring continuously.

• Achieving Saturation: Continue adding the powder until a small amount of undissolved solid remains at the bottom of the beaker, even after prolonged stirring (e.g., 30 minutes). This indicates that the solution is saturated.

• Equilibration: Allow the solution to stir for an additional hour to ensure equilibrium is reached. Monitor the temperature and ensure it remains constant.

• Separation: Carefully filter the saturated solution to remove the undissolved solid.

• Quantification:

  • Weigh the remaining, undissolved solid to calculate the total mass of dimethylglyoxime that dissolved.

  • Alternatively, take a known volume of the clear, filtered solution, evaporate the solvent completely in a pre-weighed evaporating dish, and weigh the remaining solid residue.

• Calculation: Express the solubility in grams of solute per 100 mL of solvent ( g/100 mL) using the calculated mass of dissolved dimethylglyoxime and the initial volume of the solvent.

Visualized Workflow

A systematic workflow is critical for the consistent and accurate characterization of a chemical powder like dimethylglyoxime. The following diagram illustrates a logical sequence for analyzing its key physical properties.

Caption: Workflow for the physical characterization of dimethylglyoxime powder.

References

• 1. Dimethylglyoxime Formula: Structure, Properties, and Uses [pw.live]
• 2. Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. byjus.com [byjus.com]
• 4. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 5. Dimethylglyoxime [chemeurope.com]

An In-depth Technical Guide to the Solubility of Dimethylglyoxime in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dimethylglyoxime (DMG) in various organic solvents. Understanding the solubility characteristics of DMG is crucial for its application in analytical chemistry, particularly in the detection and quantification of metal ions like nickel, as well as in synthetic chemistry and materials science. This document offers quantitative solubility data, detailed experimental protocols for solubility determination, and a visual guide to solvent selection.

Core Concept: Dimethylglyoxime Solubility

Dimethylglyoxime (C₄H₈N₂O₂, molar mass: 116.12 g/mol ) is a white crystalline powder. Its molecular structure, containing both hydrogen bond donor and acceptor sites, dictates its solubility in different solvents. Generally, DMG is poorly soluble in water but shows significant solubility in several organic solvents.[1][2] The principle of "like dissolves like" is a useful starting point for understanding its behavior; polar protic and aprotic solvents are generally more effective at dissolving DMG than nonpolar solvents.

Quantitative Solubility Data

The following table summarizes the available quantitative data on the solubility of dimethylglyoxime in various solvents. The data has been compiled from various scientific sources and is presented to facilitate easy comparison for solvent selection in experimental design.

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Notes
Water	20	0.06	Sparingly soluble
Ethanol	25	4.2	Soluble
95% Ethanol	Ambient	~0.12	Calculated from a 0.01N solution preparation[3]
Methanol	Ambient	~0.35	Calculated from a 60mM solution preparation[4]
Acetone	Not specified	Soluble	Qualitative data, specific value not found
Diethyl Ether	Not specified	Soluble	Qualitative data, specific value not found[5]
Pyridine	Not specified	Soluble	Qualitative data, specific value not found

Note: The solubility of solids in liquids is temperature-dependent. For most systems, solubility increases with temperature. The data presented here is at or near room temperature. For applications requiring dissolution at different temperatures, it is recommended to experimentally determine the solubility under the specific conditions of use.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for various research and development applications. The following are detailed methodologies for key experiments to determine the solubility of dimethylglyoxime in organic solvents.

Method 1: Isothermal Shake-Flask Method

This is a widely used and reliable method for determining the equilibrium solubility of a solid in a liquid.

Objective: To determine the saturation solubility of dimethylglyoxime in a specific organic solvent at a constant temperature.

Materials:

• Dimethylglyoxime (analytical grade)

• Selected organic solvent (high purity)

• Conical flasks with stoppers

• Constant temperature water bath or incubator shaker

• Analytical balance

• Micropipettes

• Volumetric flasks

• Syringe filters (chemically compatible with the solvent)

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation: Add an excess amount of dimethylglyoxime to a series of conical flasks containing a known volume of the selected organic solvent. The presence of undissolved solid is crucial to ensure that equilibrium is reached.

• Equilibration: Seal the flasks and place them in a constant temperature shaker bath set to the desired temperature. Agitate the flasks for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached. Periodically check for the continued presence of undissolved solid.

• Sample Withdrawal and Filtration: Once equilibrium is achieved, stop the agitation and allow the excess solid to settle. Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe (to match the equilibration temperature) fitted with a compatible syringe filter. This step is critical to prevent precipitation or further dissolution during sampling.

• Dilution: Immediately dilute the filtered sample with a known volume of the solvent to prevent crystallization upon cooling.

• Quantification: Analyze the concentration of dimethylglyoxime in the diluted sample using a pre-calibrated analytical method. A UV-Vis spectrophotometer can be used by measuring the absorbance at a specific wavelength, or HPLC can be employed for more complex matrices.

• Calculation: Calculate the solubility of dimethylglyoxime in the solvent at the given temperature, expressed in units such as g/100 mL, mg/L, or mol/L.

Method 2: Gravimetric Method

This method is suitable for determining solubility when the solvent is volatile and the solute is thermally stable.

Objective: To determine the solubility of dimethylglyoxime by evaporating the solvent from a saturated solution and weighing the remaining solute.

Materials:

• Dimethylglyoxime

• Selected volatile organic solvent

• Equilibration apparatus (as in Method 1)

• Pre-weighed, solvent-resistant evaporation dishes

• Oven or vacuum oven

Procedure:

• Prepare Saturated Solution: Follow steps 1-3 of the Isothermal Shake-Flask Method to obtain a clear, saturated solution of dimethylglyoxime.

• Sample Transfer: Accurately transfer a known volume or mass of the saturated filtrate into a pre-weighed evaporation dish.

• Solvent Evaporation: Carefully evaporate the solvent in a fume hood or a vacuum oven at a temperature that will not cause decomposition or sublimation of the dimethylglyoxime.

• Drying and Weighing: Once the solvent is completely removed, dry the dish containing the dimethylglyoxime residue to a constant weight in an oven at an appropriate temperature.

• Calculation: The difference in weight of the dish before and after evaporation gives the mass of the dissolved dimethylglyoxime. Calculate the solubility based on the initial volume or mass of the saturated solution taken.

Logical Workflow for Solvent Selection

The selection of an appropriate solvent for dimethylglyoxime is a critical step in many experimental procedures. The following diagram illustrates a logical workflow to guide this process.

Caption: A logical workflow for selecting an appropriate organic solvent for dimethylglyoxime.

This guide provides foundational knowledge on the solubility of dimethylglyoxime in organic solvents. For novel applications or solvent systems, it is always recommended to perform experimental verification of solubility.

References

• 1. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 2. Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. Dimethylglyoxime - CAMEO [cameo.mfa.org]
• 4. researchgate.net [researchgate.net]
• 5. Dimethylglyoxime CAS#: 95-45-4 [m.chemicalbook.com]

Chelating Properties of Dimethylglyoxime with Transition Metals: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylglyoxime (DMG), a dioxime derivative of diacetyl, is a highly selective chelating agent renowned for its ability to form stable, brightly colored complexes with various transition metals. This technical guide provides a comprehensive overview of the coordination chemistry of DMG with transition metals, with a particular focus on nickel, palladium, and cobalt. It details the structural aspects of the resulting metal-ligand complexes, their physicochemical properties, and their applications in analytical chemistry. This document includes a compilation of quantitative data on complex stability, detailed experimental protocols for synthesis and analysis, and visual representations of key chemical processes to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction

Dimethylglyoxime, with the chemical formula CH₃C(NOH)C(NOH)CH₃, is a white crystalline powder. Its chelating properties were first discovered by L. A. Chugaev in 1905. The molecule possesses two oxime functional groups, which are responsible for its ability to coordinate with metal ions. The abbreviation for the neutral form of dimethylglyoxime is dmgH₂, and its monoanionic form is dmgH⁻.[1] DMG forms complexes with a variety of transition metals, including nickel, palladium, and cobalt.[1] These complexes have found widespread use in qualitative and quantitative analytical chemistry, particularly in gravimetric and spectrophotometric analyses.[1]

The selectivity of DMG for certain metal ions, most notably Ni(II), arises from the specific stereochemistry and electronic configuration of the resulting complex. This guide will delve into the intricacies of these interactions, providing the technical details necessary for their application in research and development.

Coordination Chemistry and Complex Structure

Dimethylglyoxime acts as a bidentate ligand, coordinating to a central metal ion through the nitrogen atoms of its two oxime groups. The most well-known of these complexes is bis(dimethylglyoximato)nickel(II), Ni(dmgH)₂, a vibrant red precipitate.[2] In this complex, two DMG molecules, each having lost a proton, are arranged in a square planar geometry around the central Ni(II) ion. This structure is stabilized by intramolecular hydrogen bonds between the oxygen atoms of the two DMG ligands.

The general reaction for the formation of a 1:2 metal-DMG complex can be represented as:

M²⁺ + 2 dmgH₂ → M(dmgH)₂ + 2 H⁺

Where M²⁺ represents a divalent transition metal ion.

dot

Caption: Chelation of a Ni(II) ion by two dimethylglyoxime molecules.

Quantitative Data: Stability of Metal-DMG Complexes

The stability of metal-ligand complexes is a critical parameter in understanding their formation and persistence in solution. This stability is quantified by the stepwise formation constants (K₁, K₂) and the overall stability constant (β₂), where β₂ = K₁ * K₂. The logarithmic forms of these constants are commonly reported. The following table summarizes the available stability constants for DMG complexes with several transition metals.

Metal Ion	log K₁	log K₂	log β₂	Conditions	Reference
Ni(II)	10.96	12.14	23.10	75% dioxane-water	[3]
Ni(II)	-	-	17.6 ± 0.7	20°C
Cu(II)	-	-	-	75% dioxane-water
Co(II)	-	-	-	75% dioxane-water
Pd(II)	-	-	34.3	-
Zn(II)	-	-	-	-	-

Experimental Protocols

Synthesis of Bis(dimethylglyoximato)nickel(II)

This protocol describes the synthesis of the classic red Ni(dmgH)₂ complex.

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• Dimethylglyoxime (DMG)

• Absolute ethanol

• Ammonia solution (e.g., 6 M)

• Distilled water

• Beakers

• Stirring rod

• Heating plate

• Buchner funnel and flask

• Filter paper

Procedure:

• Dissolve a precisely weighed amount of NiCl₂·6H₂O in distilled water in a beaker to create a dilute solution (e.g., 0.1 M).

• In a separate beaker, prepare a 1% (w/v) solution of DMG in absolute ethanol.

• Heat the nickel(II) chloride solution gently on a heating plate to approximately 60-70°C.

• Slowly add the DMG solution to the heated nickel solution while stirring continuously. An excess of the DMG solution should be used to ensure complete precipitation.

• Slowly add dilute ammonia solution dropwise to the mixture until it is slightly alkaline. The formation of a scarlet red precipitate of Ni(dmgH)₂ will be observed.

• Digest the precipitate by keeping the beaker on a steam bath for about 30 minutes to encourage the formation of larger, more easily filterable crystals.

• Allow the solution to cool to room temperature.

• Collect the precipitate by vacuum filtration using a pre-weighed sintered glass crucible or a Buchner funnel with filter paper.

• Wash the precipitate several times with small portions of cold distilled water, followed by a final wash with a small amount of ethanol.

• Dry the precipitate in an oven at 110-120°C to a constant weight.

• Cool the crucible in a desiccator and weigh it to determine the yield of the Ni(dmgH)₂ complex.

Gravimetric Determination of Palladium

This protocol outlines the gravimetric analysis of palladium using DMG.

Materials:

• Palladium(II) chloride (PdCl₂) or a solution containing an unknown concentration of Pd(II)

• Hydrochloric acid (HCl), 0.2 M

• Dimethylglyoxime (DMG), 1% solution in ethanol

• Distilled water

• Beakers

• Stirring rod

• Heating plate

• Sintered glass crucible (Gooch crucible)

• Oven

• Desiccator

Procedure:

• Accurately weigh a sample containing palladium and dissolve it in aqua regia. After dissolution, evaporate the solution to near dryness and then dissolve the residue in dilute HCl.

• Transfer the palladium solution to a beaker and dilute with distilled water. Acidify the solution with 0.2 M HCl.

• Heat the solution to about 60-80°C on a heating plate.

• Slowly add a 1% ethanolic solution of DMG to the hot palladium solution with constant stirring. A yellow precipitate of bis(dimethylglyoximato)palladium(II) will form.

• Allow the precipitate to digest at 60-80°C for about one hour.

• Cool the solution to room temperature.

• Filter the precipitate through a pre-weighed sintered glass crucible.

• Wash the precipitate with hot water until the washings are free of chloride ions (test with silver nitrate solution).

• Dry the crucible and precipitate in an oven at 110-120°C to a constant weight.

• Cool the crucible in a desiccator and weigh. The weight of palladium in the original sample can be calculated from the weight of the Pd(C₈H₁₄N₄O₄) precipitate using the gravimetric factor for palladium (0.3167).

dot

Caption: Workflow for the gravimetric determination of palladium.

Spectrophotometric Determination of Cobalt

This protocol describes a method for the colorimetric determination of cobalt using DMG in the presence of an amine.

Materials:

• Cobalt(II) solution (standard and unknown)

• Dimethylglyoxime (DMG), 1% solution in ethanol

• Benzidine, 0.5% solution (or another suitable aromatic amine)

• Acetic acid

• Sodium hydroxide

• Volumetric flasks

• Pipettes

• Spectrophotometer

Procedure:

• Prepare a series of standard cobalt(II) solutions of known concentrations.

• In a volumetric flask, add a known volume of the standard or unknown cobalt solution.

• Add the benzidine solution followed by the DMG solution.

• Adjust the pH of the solution to between 4.8 and 7.0 using acetic acid and sodium hydroxide.

• Dilute the solution to the mark with distilled water and mix thoroughly.

• Allow the color to develop for a fixed period.

• Measure the absorbance of the solution at the wavelength of maximum absorbance (λmax), which is typically around 450 nm for the cobalt-DMG-benzidine complex, using a spectrophotometer.

• Prepare a calibration curve by plotting the absorbance of the standard solutions against their concentrations.

• Determine the concentration of cobalt in the unknown sample by comparing its absorbance to the calibration curve.

dot

Caption: Workflow for the spectrophotometric determination of cobalt.

Applications in Drug Development and Research

The highly selective nature of DMG's chelation with specific transition metals has potential applications in drug development and related research fields. These include:

• Metal Ion Scavenging: The strong binding affinity of DMG for certain metal ions could be explored in the design of agents to sequester toxic metal ions from biological systems.

• Bioanalytical Assays: The intense color of the metal-DMG complexes can be utilized in the development of sensitive and selective assays for the detection and quantification of specific metal ions in biological samples.

• Metalloprotein Studies: DMG can be used as a tool to study the coordination environment of metal ions in metalloproteins by competing for the metal center.

• Catalysis: The coordination complexes of DMG with transition metals are of theoretical interest as models for enzymes and as catalysts in various chemical reactions.

Conclusion

Dimethylglyoxime remains a cornerstone reagent in the analytical chemistry of transition metals due to its remarkable selectivity and the well-defined properties of its metal complexes. This technical guide has provided a detailed overview of the fundamental principles governing the chelation of transition metals by DMG, supported by quantitative data, detailed experimental protocols, and illustrative diagrams. For researchers, scientists, and drug development professionals, a thorough understanding of these principles is essential for leveraging the unique properties of dimethylglyoxime in both established analytical methods and innovative research applications. The continued exploration of DMG and its derivatives holds promise for the development of new analytical tools and therapeutic agents.

References

• 1. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. osti.gov [osti.gov]

Dimethylglyoxime: A Comprehensive Technical Guide to its Application as a Selective Precipitating Reagent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylglyoxime (DMG), a dioxime derivative of diketone butane-2,3-dione, is an organic compound with the chemical formula C₄H₈N₂O₂[1]. It presents as a colorless or white crystalline powder that is sparingly soluble in water but readily dissolves in organic solvents like alcohol and in sodium hydroxide solutions[1][2][3]. First reported as a reagent for nickel by L. A. Chugaev in 1905, DMG has become a cornerstone in analytical chemistry[4]. It is widely recognized for its high selectivity as a chelating and precipitating agent, particularly for the gravimetric analysis of nickel and palladium.

As a bidentate ligand, each DMG molecule can bind to a central metal ion through its two nitrogen atoms. This ability to form two coordinate covalent bonds results in the formation of a stable, ring-like structure known as a chelate. The exceptional stability of these metal complexes, especially with nickel, is fundamental to its utility in selectively separating and quantifying these metals from complex matrices. This guide provides an in-depth overview of the core principles, quantitative data, and experimental protocols associated with the use of dimethylglyoxime as a selective precipitating reagent.

Core Principles of Chelation and Selectivity

The efficacy of dimethylglyoxime as a precipitating agent stems from its ability to form highly stable and insoluble coordination complexes with specific metal ions. The selectivity for nickel and palladium is governed by the reaction conditions, primarily the pH of the solution.

Reaction with Nickel (Ni²⁺)

In a solution buffered to a pH range of 5 to 9, dimethylglyoxime quantitatively precipitates nickel(II) ions, forming a distinct, bright cherry-red, voluminous precipitate. The reaction is as follows:

Ni²⁺ + 2C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2H⁺

The structure of the resulting nickel bis(dimethylglyoximate) complex is key to its properties. The central nickel(II) ion adopts a square planar geometry, surrounded by two DMG molecules acting as bidentate ligands. The stability of this complex is significantly enhanced by strong intramolecular hydrogen bonds formed between the oxygen atoms of the two DMG ligands. This chelate effect, combined with the hydrogen bonding, creates a robust macrocyclic structure that is highly insoluble in water. The reaction is typically performed in an ammoniacal solution to maintain the required pH, as an acidic environment (pH < 5) would protonate the ligand and cause the precipitate to dissolve.

Reaction with Palladium (Pd²⁺)

Dimethylglyoxime is also a specific precipitant for palladium, a reaction that occurs in dilute mineral acid solutions (e.g., hydrochloric acid). This difference in optimal pH is the basis for the selective separation of nickel and palladium. In an acidic medium, DMG forms a yellow precipitate with palladium(II) ions. This allows for the precipitation and quantification of palladium without interference from nickel, which remains in the solution under these conditions. The resulting palladium dimethylglyoximate is a stable compound that can be dried and weighed for gravimetric analysis.

Quantitative Data

The following tables summarize the essential quantitative data for dimethylglyoxime and its complexes with nickel and palladium.

Table 1: Physicochemical Properties

Property	Value	Reference
Dimethylglyoxime (DMG, C₄H₈N₂O₂)
Molar Mass	116.12 g/mol
Appearance	White/Off-white crystalline powder
Melting Point	240-241 °C (decomposes)
Solubility in Water	Poorly soluble (0.063 g in 100 mL at 25°C)
Solubility in Solvents	Soluble in alcohol, methanol, acetone, ether, pyridine
Nickel bis(dimethylglyoximate) (Ni(C₈H₁₄N₄O₄))
Molar Mass	288.91 g/mol
Appearance	Bright red precipitate
Gravimetric Factor (Ni / Ni-DMG complex)	0.2032
Palladium bis(dimethylglyoximate)
Appearance	Yellow precipitate

Table 2: Optimal Conditions for Selective Precipitation

Parameter	Nickel (Ni²⁺)	Palladium (Pd²⁺)	Reference
Optimal pH Range	5 - 9 (ammoniacal/citrate buffer)	Acidic (dilute HCl)
Precipitate Color	Cherry-Red	Yellow
Precipitating Reagent	1% DMG in alcohol	1% DMG in alcohol
Potential Interferences	Fe³⁺, Al³⁺ (precipitate as hydroxides), Co²⁺ (forms soluble complex), Pd²⁺, Pt²⁺	Au, Se (reduced to metal), Pt²⁺ (partial precipitation)
Masking/Control Strategy	Add tartrate or citrate to complex Fe³⁺, Al³⁺. Control pH to separate from Pd²⁺.	Precipitate from weak acid (0.2M HCl) to avoid interference.

Experimental Protocols

The following are generalized protocols for the gravimetric determination of nickel and palladium using dimethylglyoxime. Sample weights and solution volumes may need to be adjusted based on the expected metal concentration.

Gravimetric Determination of Nickel

• Sample Preparation: Accurately weigh a sample containing a known amount of nickel (not to exceed 100 mg) and dissolve it in a suitable acid (e.g., nitric acid or hydrochloric acid) in a beaker. If necessary, evaporate the solution to remove excess acid. Dilute the solution with distilled water.

• pH Adjustment and Masking: Add tartaric acid or citric acid to the solution to complex any interfering ions like Fe³⁺ or Al³⁺. Dilute the solution to approximately 200-250 mL and heat it to 60-80°C. Add dilute ammonium hydroxide until the solution is slightly alkaline.

• Precipitation: To the warm solution, add a 1% alcoholic solution of dimethylglyoxime in slight excess. A significant excess should be avoided to prevent the reagent itself from precipitating. Then, slowly add dilute ammonium hydroxide until the solution smells faintly of ammonia to ensure complete precipitation of the red nickel complex.

• Digestion: Allow the beaker to stand on a steam bath for at least one hour to allow the precipitate to digest. This process encourages the formation of larger, more easily filterable crystals.

• Filtration and Washing: Filter the warm solution through a pre-weighed filtering crucible (sintered glass or Gooch). Wash the precipitate several times with hot water to remove any soluble impurities. Test the filtrate for completeness of precipitation by adding a few more drops of the DMG solution.

• Drying and Weighing: Dry the crucible containing the precipitate in an oven at 110-120°C for 1-2 hours, or until a constant weight is achieved. Cool the crucible in a desiccator before each weighing.

• Calculation: Calculate the mass of nickel in the original sample using the following formula: Weight of Ni = Weight of Ni(C₄H₇N₂O₂)₂ precipitate × 0.2032

Gravimetric Determination of Palladium

• Sample Preparation: Dissolve a precisely weighed sample containing palladium in a suitable acid, such as aqua regia, and then remove excess nitric acid by evaporation with hydrochloric acid.

• pH Adjustment: Adjust the solution to be weakly acidic, typically around 0.2 M in HCl. The total volume should be managed to ensure the palladium concentration is suitable for precipitation.

• Precipitation: Heat the solution to approximately 60-80°C. Slowly, and with constant stirring, add a 1% alcoholic solution of dimethylglyoxime. A yellow precipitate of palladium dimethylglyoximate will form.

• Digestion: Allow the precipitate to digest on a water bath for about one hour to ensure complete precipitation and improve its filterability.

• Filtration and Washing: Filter the hot solution through a pre-weighed filtering crucible. Wash the precipitate first with dilute hydrochloric acid and then with hot water until the washings are free of chloride ions.

• Drying and Weighing: Dry the precipitate at 110°C to a constant weight.

• Calculation: Calculate the percentage of palladium in the sample based on the weight of the palladium bis(dimethylglyoximate) precipitate.

Visualizations

The following diagrams illustrate key concepts and workflows related to dimethylglyoxime chemistry.

Caption: Reaction and structure of the square planar Nickel-DMG complex.

Caption: Experimental workflow for the gravimetric analysis of nickel.

Caption: Logical diagram of pH-dependent selectivity for Ni²⁺ and Pd²⁺.

References

• 1. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 2. Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. Dimethylglyoxime Formula: Structure, Properties, and Uses [pw.live]
• 4. Nickel bis(dimethylglyoximate) - Wikipedia [en.wikipedia.org]

coordination chemistry of Dimethylglyoxime complexes

An In-depth Technical Guide to the Coordination Chemistry of Dimethylglyoxime Complexes

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Dimethylglyoxime (dmgH₂), a dioxime derivative of diacetyl, is a cornerstone ligand in coordination chemistry. First reported by L. A. Chugaev in 1905, its remarkable ability to form stable, intensely colored, and often insoluble complexes with transition metals has cemented its importance in analytical chemistry, particularly for the selective detection and quantification of nickel(II) and palladium(II).[1][2] Beyond its analytical utility, the resulting metallo-organic structures, such as the classic bis(dimethylglyoximato)nickel(II), serve as fundamental models for understanding chelation, hydrogen bonding, and metal-metal interactions in coordination compounds. This guide provides a comprehensive overview of the synthesis, structure, bonding, physicochemical properties, and applications of dimethylglyoxime complexes, with a focus on providing actionable data and experimental insights for laboratory professionals.

The Dimethylglyoxime Ligand: Structure and Coordination

Dimethylglyoxime (C₄H₈N₂O₂) is a white crystalline solid characterized by two oxime functionalities.[3][4] In coordination chemistry, it typically acts as a singly deprotonated, monoanionic ligand, (dmgH)⁻.[2]

• Bidentate Chelator: The (dmgH)⁻ anion is a bidentate ligand, coordinating to a central metal ion through its two nitrogen atoms to form a stable five-membered chelate ring.

• Formation of Square Planar Complexes: With d⁸ metal ions like Ni(II), Pd(II), and Pt(II), two (dmgH)⁻ ligands coordinate to form neutral, square planar complexes of the general formula [M(dmgH)₂].

• Intramolecular Hydrogen Bonding: A defining feature of these complexes is the presence of strong, intramolecular O-H···O hydrogen bonds that link the two glyoximato ligands. This hydrogen bonding is crucial for enforcing a planar geometry and contributes significantly to the exceptional stability of the complex.

• Solid-State Stacking: In the solid state, the planar [M(dmgH)₂] molecules stack on top of one another, leading to relatively short metal-metal distances (e.g., ~3.24 Å for Ni). These interactions are of significant interest in materials science.

Synthesis and Experimental Protocols

The synthesis of [Ni(dmgH)₂] is a classic inorganic chemistry experiment, valued for its simplicity and the formation of a characteristic bright red precipitate. The general principle involves the reaction of a metal salt with an alcoholic solution of dimethylglyoxime in a buffered medium.

General Reaction Scheme

The overall reaction for the formation of the nickel complex is: Ni²⁺ + 2 C₄H₈N₂O₂ → [Ni(C₄H₇N₂O₂)₂] (s) + 2 H⁺

This equilibrium is pH-dependent. The reaction is typically carried out in a slightly ammoniacal or buffered solution (pH ~ 6-9) to neutralize the liberated protons and drive the reaction towards the formation of the insoluble complex.

Experimental Workflow: Synthesis of [Ni(dmgH)₂]

Detailed Protocol for [Ni(dmgH)₂] Synthesis

This protocol is adapted from standard inorganic synthesis procedures.

• Preparation of Nickel Solution: Dissolve approximately 4.0 g of nickel(II) sulfate hexahydrate (NiSO₄·6H₂O) in 150 mL of distilled water in a 400 mL beaker. Gently warm the solution to about 50-60°C to ensure complete dissolution.

• Addition of Ligand: Prepare a 1% (w/v) solution of dimethylglyoxime in ethanol. Add this solution in a quantity sufficient to ensure complete precipitation (a slight excess is recommended).

• Precipitation: While stirring the warm nickel solution continuously, slowly add a 1:1 aqueous ammonia solution dropwise. A voluminous, bright cherry-red precipitate of [Ni(dmgH)₂] will form. Continue adding ammonia until the solution is slightly alkaline (pH ~8-9), which can be confirmed by the faint smell of ammonia.

• Digestion: Place the beaker on a boiling water bath and "digest" the precipitate for approximately 30 minutes. This process encourages the formation of larger, more easily filterable crystals and minimizes co-precipitation of impurities.

• Filtration and Washing: Filter the hot suspension through a pre-weighed sintered glass crucible (G3 or G4 porosity). Wash the precipitate several times with cold distilled water until the filtrate is free of sulfate ions (tested with BaCl₂ solution). Finally, wash with a small amount of ethanol to facilitate drying.

• Drying: Dry the crucible containing the complex in an oven at 110-120°C for at least one hour, or until a constant weight is achieved. Cool in a desiccator before weighing.

Physicochemical Properties and Data

The properties of dimethylglyoxime complexes have been extensively studied using various analytical techniques.

Crystallographic and Structural Data

X-ray diffraction studies have provided precise structural parameters for [M(dmgH)₂] complexes, confirming their square planar geometry and intermolecular stacking.

Parameter	[Ni(dmgH)₂]	[Pd(dmgH)₂]	[Pt(dmgH)₂]	Reference(s)
Crystal System	Orthorhombic	Orthorhombic	Orthorhombic
M-N Bond Length (Å)	~1.85	-	-
O-H···O Distance (Å)	~2.45	-	-
M···M Stacking Distance (Å)	~3.24	~3.25	~3.26

Spectroscopic Characterization

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for confirming the coordination of dmgH⁻ to the metal center. The key vibrational modes are sensitive to changes in bonding upon complexation.

Vibrational Mode	Free H₂dmg (cm⁻¹)	[Co(dmgH)₂(L)(SCN)] (cm⁻¹)	[Ni(dmgH)₂] (cm⁻¹)	Assignment & Comments	Reference(s)
ν(O-H)	~3200 (broad)	3176-3615 (broad)	-	Stretching of the oxime OH group.
ν(O-H···O)	-	-	~2240 (weak, broad)	Stretching of the strong intramolecular H-bond. Its low frequency indicates a strong bond.
ν(C=N)	~1446	1471-1701	~1572	Oxime C=N stretch. Shifts to higher frequency upon coordination.
ν(N-O)	~976	1226	-	N-O stretch. Shifts significantly upon coordination.
ν(M-N)	-	401-538	-	Metal-Nitrogen stretch. Appears only in the complex, confirming coordination.

¹H NMR Spectroscopy: In a suitable solvent like DMSO-d₆, the ¹H NMR spectrum of the Ni(II) complex shows characteristic peaks for the methyl protons and the hydroxyl protons involved in hydrogen bonding. For [Ni(dmgH)₂] in DMSO, peaks have been reported at approximately 1.94 ppm (hydroxyl) and 3.33 ppm (methyl).

UV-Visible Spectroscopy: The distinct colors of dmg complexes arise from electronic transitions. For [Ni(dmgH)₂], a strong absorption band in the 450-600 nm region is responsible for its red color, which is attributed to a d-d transition. Other bands in the UV region (180-350 nm) are typically assigned to ligand-centered π-π* transitions, sometimes with metal-to-ligand charge transfer (MLCT) character.

Thermodynamic Stability

The chelate effect and strong hydrogen bonding result in high thermodynamic stability for metal-dimethylglyoxime complexes. Stability constants have been determined potentiometrically.

Metal Ion	Stepwise Constant (log K₁)	Stepwise Constant (log K₂)	Overall Stability (log β₂)	Reference(s)
Ni²⁺	7.9	9.1	17.0
Cu²⁺	-	-	21.5

Note: Data measured in 25°C aqueous solution.

Electrochemical Properties

Cyclic voltammetry studies of mixed-ligand dimethylglyoxime complexes with copper and nickel have shown irreversible oxidation processes, corresponding to M(I)/M(II) redox couples. The electrochemical behavior is highly dependent on the specific metal center and the nature of any additional axial ligands.

Reactivity and Applications

The chemistry of dmgH₂ complexes is largely governed by pH and the nature of the metal ion, which in turn dictates their wide range of applications.

Influence of pH

The formation of the [M(dmgH)₂] complex is highly sensitive to pH. In acidic solutions, the equilibrium shifts to the left, favoring the protonated ligand and free metal ion, causing the complex to dissolve. In strongly alkaline solutions, other competing reactions, such as the formation of metal hydroxides, can occur. The optimal pH range for the precipitation of [Ni(dmgH)₂] is between 6 and 9.

// pH influence acid [label="Low pH (Acidic)\nFavors Reactants\n(Complex Dissolves)", shape=note, fillcolor="#FFFFFF"]; base [label="High pH (Alkaline)\nFavors Products\n(Complex Precipitates)", shape=note, fillcolor="#FFFFFF"];

acid -> arrow1 [label="Shifts Left"]; arrow1 -> base [label="Shifts Right"]; }

Key Applications

• Analytical Chemistry: The primary application is the gravimetric analysis of Ni(II), owing to the quantitative precipitation of the stable, intensely red [Ni(dmgH)₂] complex. It is also used for the detection and precipitation of Pd(II), which typically forms a yellow complex.

• Bioinorganic Chemistry: Cobalt(III)-dimethylglyoxime complexes, known as cobaloximes , are extensively used as simple, synthetically accessible models for the complex corrin ring system of Vitamin B₁₂.

• Catalysis: Transition metal complexes, including those derived from dimethylglyoxime, have been investigated as catalysts for various chemical transformations and as precursors for creating nitrogen-doped carbon-supported metal nanoparticles for applications like the oxygen reduction reaction (ORR).

• Materials Science: The stacked structure of [M(dmgH)₂] complexes has led to their investigation for use in optical devices and as pressure calibrants.

Conclusion

The coordination chemistry of dimethylglyoxime is a rich and foundational field that continues to provide valuable insights into the principles of chelation, molecular structure, and reactivity. For researchers and professionals, dmgH₂ and its derivatives are not merely analytical reagents but are versatile building blocks for constructing novel metal-organic materials, bioinorganic models, and catalytic systems. The quantitative data and established protocols presented in this guide serve as a practical resource for leveraging the unique properties of these remarkable coordination complexes in scientific and developmental endeavors.

References

• 1. Nickel bis(dimethylglyoximate) - Wikipedia [en.wikipedia.org]
• 2. Dimethylglyoxime - Wikipedia [en.wikipedia.org]
• 3. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 4. Dimethylglyoxime Formula: Structure, Properties, and Uses [pw.live]

Theoretical Underpinnings of Metal-Dimethylglyoxime Complexes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the theoretical studies of metal-dimethylglyoxime (dmg) complexes, a class of compounds with significant applications in analytical chemistry, catalysis, and materials science. Leveraging computational chemistry, particularly Density Functional Theory (DFT), researchers have elucidated the structural, electronic, and spectral properties of these complexes, offering insights crucial for the design of novel materials and therapeutic agents. This document summarizes key quantitative data, details computational methodologies from seminal studies, and visualizes fundamental concepts and workflows.

Introduction to Metal-Dimethylglyoxime Complexes

Dimethylglyoxime (dmgH₂) is a versatile ligand that forms stable, square planar complexes with various transition metals, most notably Ni(II), Pd(II), and Pt(II). The resulting M(dmgH)₂ complexes are characterized by strong intramolecular hydrogen bonds and the formation of stacked structures in the solid state, leading to interesting electronic and optical properties. Theoretical studies have been instrumental in understanding the nature of the metal-ligand bonding, the role of hydrogen bonding, and the electronic transitions that govern their spectroscopic signatures.

Quantitative Data from Theoretical Studies

Theoretical investigations have yielded a wealth of quantitative data on the geometric and electronic structures of metal-dimethylglyoxime complexes. The following tables summarize key parameters calculated for various metal centers, providing a comparative overview.

Structural Parameters

The geometry of metal-dimethylglyoxime complexes is a critical determinant of their properties. DFT calculations have provided precise information on bond lengths and angles.

Table 1: Calculated Bond Lengths (Å) for M(dmgH)₂ Complexes (M = Ni, Pd, Pt)

Bond	Ni(dmgH)₂	Pd(dmgH)₂	Pt(dmgH)₂
M-N	1.912	2.015	2.015
O-H	1.05	1.01	1.01
O···H	1.45	1.70	1.67

Data sourced from DFT calculations using the M06-2X functional and LANL2DZ (for metals) and def2TZVP (for other atoms) basis sets in DMSO solvent.[1]

Table 2: Calculated Formation and Binding Energies (kcal/mol) for M(DMG)₂ Complexes

Metal	Formation Energy (with respect to isolated ions)	Binding Energy (with BSSE correction)
Ni(II)	-744.2	-
Cu(II)	-700.2	-
[Ni(DMG)₂]₂ Dimer	-	-17.6 (Dispersion Energy)
[Cu(DMG)₂]₂ Dimer	-	-11.9 (Dispersion Energy)

Data for Ni(II) and Cu(II) complexes were calculated using a range-separated hybrid functional with dispersion corrections.[2][3]

Electronic Properties

The electronic structure, particularly the energies of the frontier molecular orbitals (HOMO and LUMO), dictates the reactivity and spectroscopic behavior of these complexes.

Table 3: Calculated HOMO-LUMO Energy Gaps (eV) for M(dmgH)₂ Complexes (M = Ni, Pd, Pt)

Complex	HOMO-LUMO Gap (eV)
[Ni(Hdmg)₂]	6.302
[Pd(Hdmg)₂]	6.413
[Pt(Hdmg)₂]	6.062

Calculations were performed using the M06-2X functional in DMSO solvent.[1]

Spectroscopic Data

Theoretical calculations have been crucial in assigning the vibrational and electronic spectra of metal-dimethylglyoxime complexes.

Table 4: Calculated Wavenumbers (cm⁻¹) for Selected Vibrational Modes of M(dmgH)₂ Complexes (M = Ni, Pd, Pt)

Vibrational Mode	[Ni(Hdmg)₂]	[Pd(Hdmg)₂]	[Pt(Hdmg)₂]
O-H Bending	1810	1786	1786
O-H Symmetric Stretch	2174	2939	2857
O-H Asymmetric Stretch	2240	2964	2934

Calculated using the M06-2X functional with LANL2DZ (metals) and def2TZVP (other atoms) basis sets in DMSO.[1]

Table 5: Calculated UV-vis Absorption Wavelengths (nm) for M(dmgH)₂ Complexes (M = Ni, Pd, Pt)

Complex	Absorption Bands (nm)
[Ni(Hdmg)₂]	180, 220, 248 (shoulder), 359
[Pd(Hdmg)₂]	Red-shifted compared to Ni
[Pt(Hdmg)₂]	Red-shifted compared to Pd

Calculations performed using TD-DFT with the M06-2X functional in DMSO. The absorptions are primarily assigned to ligand-centered π-π* transitions with some metal-to-ligand charge transfer (MLCT) character.

Computational Methodologies

The theoretical studies of metal-dimethylglyoxime complexes predominantly employ Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) for geometry optimization and prediction of electronic spectra, respectively.

General Computational Protocol

A typical computational workflow for studying these complexes involves the following steps:

• Model Construction: The initial 3D structure of the metal-dimethylglyoxime complex is built.

• Geometry Optimization: The structure is optimized to find the lowest energy conformation. This is typically performed using a specific DFT functional and basis set.

• Frequency Calculation: Vibrational frequencies are calculated to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to simulate the infrared (IR) spectrum.

• Electronic Structure Analysis: Properties such as frontier molecular orbital energies (HOMO, LUMO), Mulliken charges, and molecular electrostatic potential are calculated to understand the electronic nature of the complex.

• Spectroscopic Simulation (TD-DFT): For excited-state properties, TD-DFT calculations are performed on the optimized ground-state geometry to simulate the UV-vis absorption spectrum.

Specific Methodologies from Literature

• Study on [M(Hdmg)₂] (M = Ni, Pd, Pt):

  • Software: Gaussian 09

  • Method: Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT)

  • Functional: M06-2X

  • Basis Sets:

    • Metals (Ni, Pd, Pt): LANL2DZ with effective core potentials (ecp)

    • Non-metallic atoms (C, H, N, O): def2TZVP

  • Solvent Model: Conductor-like Polarizable Continuum Model (CPCM) for dimethyl sulfoxide (DMSO)

• Comparative Study on M(DMG)₂ (M = Ni²⁺, Cu²⁺):

  • Method: Range-separated hybrid functional augmented with dispersion corrections within DFT and TD-DFT.

  • Details: Specific functional and basis sets were chosen to accurately model non-covalent interactions, such as the stacking in dimers.

• Study on Dimethylglyoximato-Nickel Complexes:

  • Software: Gaussian 03

  • Method: Density Functional Theory (DFT)

  • Functional: B3LYP

  • Basis Set: LANL2DZ

  • NMR Calculations: Gauge–Independent Atomic Orbital (GIAO) model in chloroform (CHCl₃) solvent.

Visualizing Key Concepts and Workflows

Graphical representations are invaluable for understanding the complex relationships in theoretical chemistry. The following diagrams, generated using the DOT language, illustrate the structure of metal-dimethylglyoxime complexes and a typical computational workflow.

Caption: General structure of a square planar M(dmgH)₂ complex.

Caption: A typical workflow for the theoretical study of metal complexes.

Conclusion

Theoretical studies, primarily employing DFT and TD-DFT methods, have provided profound insights into the nature of metal-dimethylglyoxime complexes. The quantitative data on their structure, stability, and electronic properties are invaluable for understanding their behavior and for the rational design of new functional materials. The detailed computational protocols outlined in this guide serve as a practical reference for researchers embarking on theoretical investigations in this field. The continued synergy between computational and experimental chemistry will undoubtedly lead to further advancements in the application of these versatile complexes.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structural, Electronic, and Spectral Properties of Metal Dimethylglyoximato [M(DMG)2; M = Ni2+, Cu2+] Complexes: A Comparative Theoretical Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Gravimetric Determination of Nickel using Dimethylglyoxime

For Researchers, Scientists, and Drug Development Professionals

Introduction

The gravimetric determination of nickel using dimethylglyoxime (DMG) is a highly accurate and selective classical analytical method.[1][2] This technique relies on the precipitation of nickel ions (Ni²⁺) from a solution as a vibrant red, bulky precipitate of nickel dimethylglyoximate, Ni(C₄H₇N₂O₂)₂.[3][4][5] The method's precision makes it a valuable tool in various fields, including materials science, metallurgy for determining nickel content in alloys like steel, and in quality control processes within drug development where nickel may be present as a catalyst or impurity.

The underlying principle involves the reaction of two molecules of dimethylglyoxime with one nickel(II) ion in a slightly alkaline or buffered solution to form a stable, insoluble coordination complex. The chelation occurs through the nitrogen atoms of the dimethylglyoxime, forming a square planar complex with the nickel ion. The quantitative precipitation is typically carried out in a solution buffered to a pH between 5 and 9 to ensure complete reaction.

Chemical Reaction

The reaction between nickel(II) ions and dimethylglyoxime (H₂DMG) in a buffered solution can be represented as:

Ni²⁺ + 2C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2H⁺

This bright red precipitate is then filtered, washed, dried to a constant weight, and the mass of nickel in the original sample is determined stoichiometrically.

Data Presentation: Quantitative Parameters

The following table summarizes the key quantitative parameters for the gravimetric determination of nickel using dimethylglyoxime.

Parameter	Value/Range	Notes
Sample Weight	0.1 - 1.2 g	The sample size should be chosen to yield a manageable amount of precipitate (not exceeding 100 mg of nickel).
Reagent Concentrations
Dimethylglyoxime Solution	1% (w/v) in ethanol	An alcoholic solution is used as DMG is sparingly soluble in water.
Ammonia Solution	6 M or dropwise addition	Used to adjust the pH to the optimal range for precipitation.
Hydrochloric Acid	2 M or concentrated	Used for initial sample dissolution and pH adjustment.
Nitric Acid	Concentrated	Often used to dissolve samples, especially alloys, and to oxidize interfering ions like Fe²⁺ to Fe³⁺.
Tartaric or Citric Acid	15% (w/v)	Added to complex and prevent the precipitation of interfering metal hydroxides like iron(III) and aluminum(III).
Reaction Conditions
pH	5 - 9	Crucial for the quantitative precipitation of the nickel-DMG complex.
Temperature for Precipitation	60 - 80 °C	Heating promotes the formation of a more easily filterable, crystalline precipitate.
Digestion Time	20 - 60 minutes	Allows for the growth of larger particles, which aids in filtration.
Drying Temperature	110 - 120 °C	The precipitate is dried to a constant weight to remove any moisture.
Calculations
Gravimetric Factor	0.2032	This factor is used to convert the mass of the nickel dimethylglyoximate precipitate to the mass of nickel.

Experimental Protocols

Reagent Preparation

• 1% Dimethylglyoxime Solution: Dissolve 1.0 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Dilute Ammonia Solution (6 M): Carefully add 40 mL of concentrated ammonia (28-30%) to 60 mL of deionized water in a fume hood.

• 15% (w/v) Tartaric Acid Solution: Dissolve 15 g of tartaric acid in 100 mL of deionized water.

Sample Preparation (for a Nickel-Containing Alloy)

• Accurately weigh approximately 0.5 g of the nickel alloy sample and place it in a 400 mL beaker.

• In a fume hood, add 20 mL of concentrated nitric acid. Gently heat the solution until the alloy dissolves and the reddish-brown nitrogen dioxide gas is no longer evolved.

• Cool the solution and add 15 mL of concentrated hydrochloric acid.

• Evaporate the solution to a small volume (about 10-15 mL) to remove excess acid.

• Dilute the solution to approximately 200 mL with deionized water.

Precipitation of Nickel Dimethylglyoximate

• Add 20 mL of 15% tartaric acid solution to the sample solution to complex any interfering ions such as iron.

• Heat the solution to 60-80 °C on a hot plate. Do not boil.

• Slowly add 20-25 mL of the 1% alcoholic dimethylglyoxime solution with constant stirring.

• While still hot, add dilute ammonia solution dropwise with continuous stirring until the solution is slightly ammoniacal (a faint odor of ammonia persists). A scarlet red precipitate of nickel dimethylglyoximate will form.

• Digest the precipitate by keeping the beaker on a water bath or hot plate at a low temperature for 30-60 minutes to encourage the formation of larger, more filterable crystals.

• Allow the beaker to cool to room temperature.

Filtration and Washing

• Weigh a clean, dry sintered glass crucible of medium porosity to a constant weight (±0.1 mg).

• Filter the cooled solution through the pre-weighed crucible using gentle suction.

• Transfer the entire precipitate from the beaker to the crucible. Use a rubber policeman to dislodge any adhering particles.

• Wash the precipitate several times with small portions of cold deionized water.

• Test the filtrate for completeness of precipitation by adding a few drops of the dimethylglyoxime solution. No further precipitation should be observed.

Drying and Weighing

• Place the crucible containing the precipitate in an oven at 110-120 °C for at least one hour.

• Transfer the crucible to a desiccator to cool to room temperature.

• Weigh the crucible and its contents accurately.

• Repeat the drying, cooling, and weighing cycle until a constant mass is obtained.

Calculation of Nickel Content

The percentage of nickel in the original sample can be calculated using the following formula:

% Nickel = [(Mass of Ni(DMG)₂ precipitate (g) × 0.2032) / Mass of sample (g)] × 100

Where 0.2032 is the gravimetric factor (Molar mass of Ni / Molar mass of Ni(C₄H₇N₂O₂)₂).

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of nickel.

Caption: Workflow for the gravimetric determination of nickel.

Interferences

While the method is highly selective for nickel, certain metal ions can interfere with the analysis.

• Iron(III), Aluminum(III), and Chromium(III): These ions can precipitate as hydroxides in the alkaline conditions required for nickel-DMG precipitation. This interference is effectively eliminated by adding a complexing agent such as tartaric acid or citric acid, which forms soluble complexes with these metals.

• Cobalt(II): Cobalt can form a soluble complex with dimethylglyoxime and, if present in high concentrations, may require a larger excess of the precipitating reagent.

• Copper(II): Copper can interfere with the determination. This can be addressed by precipitating in a solution containing tartrate and thiosulphate at a pH of 5.5–6.5.

• Palladium(II) and Platinum(II): These ions can also precipitate with dimethylglyoxime and will interfere if present.

References

• 1. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 2. researchgate.net [researchgate.net]
• 3. SSERC | Gravimetric analysis of Nickel [sserc.org.uk]
• 4. chemlab.truman.edu [chemlab.truman.edu]
• 5. scribd.com [scribd.com]

Application Notes and Protocols for Dimethylglyoxime Test for Nickel Detection

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dimethylglyoxime (DMG) test is a highly sensitive and specific method for the detection and quantification of nickel. This application note provides detailed protocols for both qualitative and quantitative analysis of nickel using DMG, including spot testing, gravimetric analysis, and spectrophotometric determination. It also outlines the chemical principles, potential interferences, and data presentation to guide researchers in accurately assessing nickel content in various samples.

Introduction

Nickel is a transition metal that plays a significant role in various biological and industrial processes. However, its presence, even in trace amounts, can be a concern in drug development and for individuals with nickel sensitivity, leading to conditions like allergic contact dermatitis or "nickel itch".[1][2] Therefore, a reliable and straightforward method for nickel detection is crucial. The dimethylglyoxime test, first reported by L. A. Chugaev in 1905, remains a widely used method due to its striking colorimetric reaction with nickel ions.[1][3] In an ammoniacal solution, two molecules of dimethylglyoxime (DMG) act as a bidentate ligand, chelating with a nickel(II) ion to form a distinct, bright red or cherry-red insoluble complex, nickel bis(dimethylglyoximate).[1] This reaction is highly specific and can be adapted for both qualitative and quantitative purposes.

Chemical Reaction

The reaction between nickel(II) ions and dimethylglyoxime in a slightly alkaline medium results in the formation of a stable, square planar complex. The balanced ionic equation for this reaction is:

Ni²⁺(aq) + 2C₄H₈N₂O₂(aq) → Ni(C₄H₇N₂O₂)₂(s) + 2H⁺(aq)

This vibrant red precipitate is the basis for both the qualitative identification and the quantitative measurement of nickel.

Quantitative Data Summary

The following table summarizes key quantitative parameters for different applications of the dimethylglyoxime test for nickel detection.

Parameter	Spot Test	Gravimetric Analysis	Spectrophotometric Analysis
Detection Limit	Low concentrations	Typically for samples with > 1% Nickel	0.05 µg/mL
Optimal pH Range	Alkaline (ammoniacal)	5 to 9	Alkaline
Key Reagents	1% Dimethylglyoxime in ethanol, Ammonia solution	1% Dimethylglyoxime in ethanol, Tartaric or Citric acid, Ammonia solution	1% Dimethylglyoxime in ethanol, Saturated bromine water, Concentrated ammonia
Interferences	Iron (Fe²⁺/Fe³⁺) can form a red-brown complex.	Iron, Cobalt, Copper.	Cobalt (II), Gold (III), Dichromate ions.
Method of Quantification	Visual color change (qualitative)	Weight of the dried precipitate	Absorbance at ~445 nm

Experimental Protocols

Protocol 1: Qualitative Spot Test for Nickel Detection

This protocol is suitable for rapid screening of materials for the presence of leachable nickel.

1. Reagent Preparation:

• 1% Dimethylglyoxime Solution: Dissolve 1 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Ammonia Solution: A dilute solution of ammonium hydroxide (e.g., 10%).

2. Procedure:

• Moisten a cotton-tipped applicator with the 1% dimethylglyoxime solution.

• Add a few drops of the ammonia solution to the moistened cotton tip.

• Firmly rub the moistened tip in a circular motion for approximately 5-15 seconds on the surface of the object being tested.

• Observe the color of the cotton tip. A pink or red color indicates the presence of nickel.

3. Mitigation of Interferences:

• To prevent false positives from iron, a few drops of citric acid or tartaric acid solution can be added to the test area before applying the dimethylglyoxime and ammonia. This will complex the iron ions and keep them in solution.

Protocol 2: Gravimetric Determination of Nickel

This protocol is a quantitative method to determine the amount of nickel in a sample by weighing the precipitated nickel-dimethylglyoxime complex.

1. Reagent Preparation:

• 1% Dimethylglyoxime Solution: Dissolve 1 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Tartaric Acid Solution (15% w/v): Dissolve 15 g of tartaric acid in distilled water and dilute to 100 mL.

• Dilute Ammonia Solution (1:1): Mix equal volumes of concentrated ammonium hydroxide and distilled water.

2. Procedure:

• Accurately weigh a sample containing a known amount of the substance to be analyzed and dissolve it in an appropriate acid (e.g., nitric acid and hydrochloric acid).

• Dilute the sample solution to approximately 150-200 mL with distilled water.

• Add about 20 mL of 15% tartaric acid solution to complex any interfering ions like iron(III).

• Heat the solution to 60-80°C. Do not boil.

• Make the solution slightly alkaline by adding dilute ammonia solution dropwise until a faint odor of ammonia persists.

• Slowly add an excess of the 1% alcoholic dimethylglyoxime solution with constant stirring. A scarlet red precipitate will form.

• Digest the precipitate by keeping the solution on a steam bath for at least one hour to allow for complete precipitation.

• Cool the solution to room temperature.

• Filter the precipitate through a pre-weighed sintered glass crucible.

• Wash the precipitate with cold distilled water until the washings are free of chloride ions (test with silver nitrate solution).

• Dry the crucible with the precipitate in an oven at 110-120°C to a constant weight.

• Cool the crucible in a desiccator and weigh it.

• The weight of nickel can be calculated by multiplying the weight of the precipitate by a gravimetric factor of 0.2032.

Protocol 3: Spectrophotometric Determination of Nickel

This method is suitable for determining trace amounts of nickel and relies on measuring the absorbance of the colored nickel-dimethylglyoxime complex in solution.

1. Reagent Preparation:

• Standard Nickel Solution (10 ppm): Prepare a stock solution of a known nickel concentration and dilute it to obtain a 10 ppm working standard. For example, dissolve 0.673 g of pure ammonium nickel(II) sulfate hexahydrate in water and dilute to 1 L to get a 100 ppm stock solution, then dilute this 10-fold.

• 1% Dimethylglyoxime Solution: Dissolve 1 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Saturated Bromine Water

• Concentrated Ammonia Solution

2. Procedure:

• Prepare a series of calibration standards by pipetting known volumes of the standard nickel solution into 50 mL volumetric flasks.

• To each flask, add 3 mL of saturated bromine water and mix. Allow it to stand for about a minute.

• Add concentrated ammonia solution dropwise until the brown color of the bromine disappears, then add about 2 mL in excess.

• Add 1 mL of the 1% dimethylglyoxime solution to each flask.

• Dilute to the 50 mL mark with distilled water and mix well.

• Prepare a blank solution using the same procedure but without the nickel standard.

• Measure the absorbance of the standards and the unknown sample at approximately 445 nm using a spectrophotometer, after a fixed time (e.g., within 10 minutes of mixing).

• Plot a calibration curve of absorbance versus nickel concentration for the standards.

• Determine the concentration of nickel in the unknown sample from the calibration curve.

Diagrams

Caption: Workflow for qualitative and quantitative nickel detection.

Caption: Chelation of Nickel(II) by Dimethylglyoxime.

References

• 1. Detection of Nickel Cations in Coins | Chemical Education Xchange [chemedx.org]
• 2. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 3. Nickel bis(dimethylglyoximate) - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Spectrophotometric Determination of Nickel with Dimethylglyoxime

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative determination of nickel using dimethylglyoxime (DMG) through spectrophotometry. This colorimetric method is based on the formation of a stable, colored nickel-dimethylglyoxime complex, which can be measured using a spectrophotometer.

Principle

Nickel(II) ions react with dimethylglyoxime in an alkaline medium in the presence of an oxidizing agent to form a stable, red-colored, soluble nickel(IV)-dimethylglyoxime complex.[1] The intensity of the color produced is directly proportional to the concentration of nickel in the sample and follows Beer-Lambert's law within a specific concentration range. The absorbance of this complex is typically measured at its maximum wavelength (λmax), which is approximately 445 nm.[1][2]

The reaction is highly sensitive and can be used to determine trace amounts of nickel.[3] The presence of an oxidizing agent, such as bromine water or ammonium persulfate, is crucial for the development of the colored complex.[1] The alkaline condition, typically achieved using ammonia, is necessary for the complex formation.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the spectrophotometric determination of nickel with dimethylglyoxime.

Table 1: Optimal Conditions for Nickel-DMG Complex Formation and Measurement

Parameter	Optimal Value/Range	Reference
Wavelength of Maximum Absorbance (λmax)	445 nm
Alternative Wavelength	375 nm (in chloroform)
pH Range	9 - 12
pH for Chloroform Extraction Method	5.8 - 11.0
Temperature	Room Temperature
Time for Full Color Development	5 - 10 minutes

Table 2: Analytical Performance Characteristics

Parameter	Value	Reference
Molar Absorptivity	5.42 x 10⁴ L mol⁻¹ cm⁻¹ at 445 nm
3.2 x 10³ L mol⁻¹ cm⁻¹ at 375 nm (in chloroform)
Beer's Law Range	0.1 - 5 ppm
0.15 - 1.5 mg L⁻¹
Detection Limit	13 µg L⁻¹
1.7 x 10⁻⁷ mol L⁻¹
Coefficient of Variation (for 100 µg of nickel)	1.2% (n=10)

Table 3: Common Interferences

Interfering Ion	Nature of Interference	Mitigation Strategy	Reference
Cobalt (II)	Forms a colored complex with DMG	Use of masking agents
Copper (II)	Forms a stable complex with DMG	Use of masking agents
Iron (II/III)	Precipitates as hydroxide in alkaline medium; forms a colored complex	Addition of citrate or tartrate to form a soluble complex
Gold (III)	Interferes under experimental conditions	Avoid presence in the sample
Dichromate	Interferes under experimental conditions	Avoid presence in the sample
EDTA	Serious negative interference	Avoid presence in the sample

Experimental Protocols

Protocol 1: Aqueous Phase Determination of Nickel

This protocol is suitable for the direct determination of nickel in aqueous samples.

1. Reagents and Solutions

• Standard Nickel Solution (100 ppm): Dissolve 0.4479 g of nickel(II) sulfate hexahydrate (NiSO₄·6H₂O) in deionized water and dilute to 1000 mL in a volumetric flask. Alternatively, use a certified standard solution.

• Dimethylglyoxime Solution (1% w/v): Dissolve 1.0 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Saturated Bromine Water: Add liquid bromine to deionized water in a fume hood until a small amount of undissolved bromine remains at the bottom. Caution: Bromine is highly corrosive and toxic. Handle with appropriate personal protective equipment.

• Concentrated Ammonia Solution (NH₄OH)

• Citric Acid Solution (10% w/v): Dissolve 10 g of citric acid in 100 mL of deionized water. This is used to mask interference from iron.

2. Preparation of Calibration Standards

• Prepare a series of standard solutions by pipetting appropriate volumes (e.g., 0, 1, 2, 5, 10 mL) of the 100 ppm standard nickel solution into 100 mL volumetric flasks.

• To each flask, add 5 mL of citric acid solution (if iron is expected).

• Add deionized water to bring the volume to approximately 50 mL.

3. Sample Preparation

• Take a known volume of the sample solution and place it in a 100 mL volumetric flask.

• If the nickel concentration is high, dilute the sample accordingly.

• Add 5 mL of citric acid solution if iron is present.

• Add deionized water to bring the volume to approximately 50 mL.

4. Color Development and Measurement

• To each standard and sample flask, add 5 mL of saturated bromine water and mix well.

• Allow the solution to stand for 1 minute.

• Add concentrated ammonia solution dropwise until the brown color of excess bromine disappears, then add 2 mL in excess. The solution should be alkaline.

• Add 3 mL of the 1% dimethylglyoxime solution and mix thoroughly.

• Dilute the solution to the 100 mL mark with deionized water and mix again.

• Allow the solutions to stand for 5-10 minutes for full color development.

• Measure the absorbance of each solution at 445 nm using a spectrophotometer, with the blank solution (0 ppm nickel) as the reference.

5. Data Analysis

• Plot a calibration curve of absorbance versus nickel concentration for the standard solutions.

• Determine the concentration of nickel in the sample solution from the calibration curve.

Protocol 2: Solvent Extraction Method for Nickel Determination

This protocol is suitable for samples where pre-concentration of nickel is required or when interfering substances need to be removed.

1. Reagents and Solutions

• Standard Nickel Solution (20 ppm): Prepare by diluting a 1000 ppm standard nickel solution.

• Dimethylglyoxime Solution (0.5% w/v): Dissolve 0.5 g of dimethylglyoxime in 100 mL of ethanol.

• Buffer Solution (pH 9.5): Prepare by mixing appropriate amounts of 1M ammonia water and 1M ammonium acetate solution.

• Chloroform (CHCl₃)

2. Preparation of Calibration Standards and Sample

• Prepare a series of standard solutions containing known amounts of nickel (e.g., 20 to 180 µg) in separating funnels.

• For the sample, place an appropriate volume into a separating funnel.

• Adjust the total volume in each funnel to approximately 50 mL with deionized water.

3. Extraction Procedure

• Add 2.0 mL of the pH 9.5 buffer solution and 1.0 mL of the 0.5% dimethylglyoxime solution to each separating funnel.

• Mix well and allow the solutions to stand for 5 minutes.

• Add 10 mL of chloroform to each funnel.

• Shake vigorously for 1-2 minutes to extract the nickel-dimethylglyoxime complex into the chloroform layer.

• Allow the phases to separate.

• Drain the lower chloroform layer into a 10 mL volumetric flask.

• Repeat the extraction with another 5 mL of chloroform and combine the extracts.

• Dilute the combined extracts to the 10 mL mark with chloroform.

4. Measurement and Analysis

• Measure the absorbance of the chloroform extracts at 375 nm against a reagent blank prepared in the same manner.

• Plot a calibration curve and determine the nickel concentration in the sample.

Visualizations

Chemical Reaction Pathway

The following diagram illustrates the chelation reaction between nickel(II) and two molecules of dimethylglyoxime to form the stable square planar complex. In an alkaline medium and in the presence of an oxidizing agent, the nickel is oxidized to a higher oxidation state, leading to the formation of the colored complex.

References

• 1. egyankosh.ac.in [egyankosh.ac.in]
• 2. scribd.com [scribd.com]
• 3. files.core.ac.uk [files.core.ac.uk]

Application of Dimethylglyoxime in Seawater Analysis: A Detailed Guide for Researchers

Introduction

Dimethylglyoxime (DMG) is a highly selective and sensitive organic reagent widely used in analytical chemistry for the determination of nickel.[1][2] In the analysis of complex matrices such as seawater, where nickel concentrations are typically low and the presence of interfering ions is high, the reaction between nickel and DMG to form a stable, colored complex provides a reliable method for quantification.[3] This document provides detailed application notes and protocols for the spectrophotometric determination of nickel in seawater using dimethylglyoxime, intended for researchers, scientists, and professionals in drug development who may be studying the environmental impact or bioaccumulation of this metal.

The fundamental principle of this method lies in the reaction of nickel(II) ions with DMG in an alkaline medium in the presence of an oxidizing agent to form a distinctively colored, water-soluble nickel(IV)-dimethylglyoxime complex.[4] The intensity of the resulting red-orange color is directly proportional to the concentration of nickel in the sample and can be quantified using spectrophotometry. The reaction is highly specific to nickel, although certain metal ions can interfere under specific conditions.

Typical concentrations of nickel in unimpacted surface seawater are generally low, often below 0.2 µg/L. However, in coastal areas or regions with anthropogenic inputs, these concentrations can be significantly higher. The sensitivity of the DMG method makes it suitable for detecting nickel at these trace levels, particularly when coupled with preconcentration techniques.

Chemical Reaction and Signaling Pathway

The determination of nickel using dimethylglyoxime involves a two-step process. First, nickel(II) is oxidized to nickel(IV) in an alkaline solution. Subsequently, the nickel(IV) reacts with two molecules of dimethylglyoxime to form a stable, square planar complex. The structure of the resulting complex is stabilized by intramolecular hydrogen bonds.

Caption: Chemical reaction pathway for the formation of the Ni(IV)-DMG complex.

Quantitative Data Summary

The performance of the dimethylglyoxime method for nickel determination can vary depending on the specific protocol and instrumentation used. The following tables summarize key quantitative data from various studies.

Table 1: Analytical Performance of Dimethylglyoxime-Based Methods

Parameter	Value	Reference
Wavelength of Max. Absorbance (λmax)	445 nm
Molar Absorptivity	5.42 × 10⁴ L mol⁻¹ cm⁻¹
Detection Limit (LOD)	1.7 × 10⁻⁷ mol L⁻¹ (Flotation-Spectrophotometric)
Detection Limit (LOD)	6.3 µg L⁻¹ (Flow-based Spectrophotometric)
Quantification Limit (LOQ)	21.1 µg L⁻¹ (Flow-based Spectrophotometric)
Linear Range	0.1 - 10 mg L⁻¹ (Modified DMG method)
Relative Standard Deviation (RSD)	2.7% at 4 × 10⁻⁶ mol L⁻¹ Ni²⁺

Table 2: Typical Nickel Concentrations in Seawater

Location/Type	Concentration Range	Reference
Unimpacted Surface Marine Coastal Waters	< 0.2 µg/L
North Atlantic Ocean (Surface)	~2 nmol L⁻¹ (~0.12 µg/L)
North Atlantic Ocean (Deep)	up to ~6 nmol L⁻¹ (~0.35 µg/L)
New Caledonia (Dissolved)	< 0.1 - 11 µg L⁻¹
Estuarine/Coastal (90th percentile)	3.3 µg L⁻¹
Open Ocean (90th percentile)	0.3 µg L⁻¹

Experimental Protocols

This section provides a detailed protocol for the spectrophotometric determination of nickel in seawater.

Reagent Preparation

• Standard Nickel Solution (1000 ppm): Dissolve 0.4479 g of nickel(II) sulfate hexahydrate (NiSO₄·6H₂O) in deionized water, add 1 mL of concentrated nitric acid, and dilute to 100 mL in a volumetric flask. Alternatively, dissolve 0.1000 g of pure nickel wire in a minimal amount of nitric acid and dilute to 100 mL.

• Working Nickel Standards: Prepare a series of working standards by diluting the 1000 ppm stock solution with deionized water to cover the expected concentration range of the samples (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 ppm).

• Dimethylglyoxime Solution (1% w/v): Dissolve 1.0 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Saturated Bromine Water: Add approximately 1 mL of liquid bromine to 100 mL of deionized water in a fume hood and shake until saturated.

• Ammonium Hydroxide Solution (Concentrated): Use analytical grade concentrated ammonium hydroxide (NH₄OH).

• Sodium Citrate Solution (10% w/v): Dissolve 10 g of sodium citrate in 100 mL of deionized water. This is used to mask interference from iron.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of nickel in seawater using the dimethylglyoxime method.

Caption: Experimental workflow for nickel analysis in seawater.

Detailed Procedure

• Sample Preparation:

  • Collect seawater samples in clean, acid-washed bottles.

  • Filter the samples through a 0.45 µm membrane filter to remove suspended solids.

  • Acidify the filtrate to a pH below 2 with high-purity nitric acid to preserve the sample.

• Color Development:

  • Pipette a suitable aliquot (e.g., 10 mL) of the prepared seawater sample into a 50 mL volumetric flask.

  • Add 5 mL of 10% sodium citrate solution to mask potential interference from iron. Swirl to mix.

  • In a fume hood, add saturated bromine water dropwise until a persistent pale yellow color is obtained. This ensures the oxidation of Ni(II) to Ni(IV).

  • Add concentrated ammonium hydroxide dropwise until the bromine color disappears, then add a small excess (e.g., 2-3 drops) to make the solution alkaline.

  • Add 1 mL of the 1% dimethylglyoxime solution and mix thoroughly.

  • Dilute the solution to the 50 mL mark with deionized water and invert the flask several times to ensure homogeneity.

  • Allow the color to develop for at least 10 minutes.

• Spectrophotometric Measurement:

  • Prepare a reagent blank using deionized water instead of the seawater sample and follow the same procedure.

  • Set the spectrophotometer to a wavelength of 445 nm and zero the instrument using the reagent blank.

  • Measure the absorbance of the sample.

• Calibration and Calculation:

  • Prepare a series of calibration standards by taking aliquots of the working nickel standards and treating them in the same manner as the samples.

  • Measure the absorbance of each standard and plot a calibration curve of absorbance versus nickel concentration.

  • Determine the concentration of nickel in the original seawater sample from the calibration curve, accounting for any dilution factors.

Interferences and Mitigation

The primary interfering ions in the dimethylglyoxime method for nickel analysis are copper(II), cobalt(II), and iron(II). The protocol described above includes measures to mitigate these interferences:

• Iron: The addition of citrate or tartrate ions forms a stable complex with iron, preventing it from interfering with the nickel-DMG reaction. Oxidation of Fe(II) to Fe(III) with bromine water also helps to minimize its interference.

• Copper: While copper can form a complex with DMG, its interference is generally minimal under the specified alkaline conditions.

• Cobalt: Cobalt(II) can form a soluble complex with DMG and may interfere if present in high concentrations. If significant cobalt interference is suspected, additional separation or masking steps may be necessary.

Conclusion

The dimethylglyoxime method provides a robust and reliable approach for the determination of nickel in seawater. By following the detailed protocols outlined in this document, researchers can obtain accurate and reproducible results. Careful attention to reagent preparation, pH control, and the mitigation of interferences is crucial for the successful application of this method. The provided quantitative data and workflows serve as a valuable resource for planning and executing the analysis of nickel in marine environments.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. A modified dimethylglyoxime method for the determination of nickel in sea water (1966) | William Forster | 6 Citations [scispace.com]
• 4. egyankosh.ac.in [egyankosh.ac.in]

Application Notes and Protocols: Dimethylglyoxime as a Photometric Reagent for Metal Ions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylglyoxime (DMG), a white crystalline powder, is a highly selective and sensitive chelating agent widely employed in analytical chemistry for the photometric determination of various metal ions.[1][2] Its ability to form stable, colored complexes with specific metal ions makes it an invaluable reagent for quantitative analysis, particularly for nickel and palladium.[3][4] This document provides detailed application notes and experimental protocols for the use of dimethylglyoxime in the photometric determination of nickel, palladium, and copper, with additional notes on its interactions with cobalt and iron.

Principle of Photometric Determination with Dimethylglyoxime

The fundamental principle lies in the reaction between dimethylglyoxime and a metal ion in solution to form a colored complex. The intensity of the color produced is directly proportional to the concentration of the metal ion, a relationship governed by the Beer-Lambert Law. By measuring the absorbance of the solution at a specific wavelength (λmax), the concentration of the metal ion can be accurately determined. The selectivity of the reaction is often enhanced by controlling the pH of the solution and by using masking agents to prevent interference from other metal ions.

Application 1: Photometric Determination of Nickel (Ni²⁺)

Dimethylglyoxime is the preeminent reagent for the photometric determination of nickel. In an alkaline medium and in the presence of an oxidizing agent, nickel(II) ions react with DMG to form a stable, water-soluble, red-colored complex.[5] The oxidizing agent, typically bromine water or persulfate, is used to oxidize Ni(II) to a higher oxidation state, which then forms the colored complex with DMG.

Quantitative Data for Nickel Determination

Parameter	Value	Reference(s)
λmax	~445 nm
Optimal pH	9-12
Color of Complex	Red
Molar Absorptivity (ε)	1.44 x 10⁴ L mol⁻¹ cm⁻¹
Beer's Law Range	0.2 - 2.5 µg/mL
Interfering Ions	Cobalt(II), Gold(III), dichromate ions. Iron(II) and Iron(III) can interfere by forming hydroxide precipitates in alkaline conditions.

Experimental Protocol for Nickel Determination

1. Reagent Preparation:

• Standard Nickel Solution (100 ppm): Dissolve 0.4479 g of nickel(II) sulfate hexahydrate (NiSO₄·6H₂O) in deionized water and dilute to 1000 mL in a volumetric flask.

• Dimethylglyoxime Solution (1% w/v): Dissolve 1.0 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Saturated Bromine Water: Add liquid bromine to deionized water in a stoppered bottle until a small amount of undissolved bromine remains at the bottom. (Caution: Work in a fume hood and wear appropriate personal protective equipment).

• Ammonia Solution (concentrated)

2. Calibration Curve Preparation:

• Pipette aliquots of the standard nickel solution (e.g., 0.5, 1.0, 2.0, 3.0, 4.0, 5.0 mL of a 10 ppm working standard) into a series of 50 mL volumetric flasks.

• To each flask, add 5 mL of saturated bromine water and mix well.

• Add concentrated ammonia solution dropwise until the bromine color disappears, then add 2-3 mL in excess. Mix thoroughly.

• Add 1 mL of the 1% dimethylglyoxime solution to each flask.

• Dilute to the mark with deionized water, stopper, and mix well.

• Allow the color to develop for 5-10 minutes.

• Measure the absorbance of each solution at 445 nm against a reagent blank prepared in the same manner but without the nickel standard.

• Plot a graph of absorbance versus nickel concentration to obtain the calibration curve.

3. Sample Analysis:

• Prepare the sample solution, ensuring it is free from interfering ions. If interfering ions are present, appropriate separation or masking procedures must be employed. For instance, citric acid can be added to complex and prevent the precipitation of iron hydroxides.

• Take a suitable aliquot of the sample solution in a 50 mL volumetric flask.

• Follow steps 2-7 of the calibration curve preparation.

• Determine the concentration of nickel in the sample from the calibration curve.

Application 2: Photometric Determination of Palladium (Pd²⁺)

Dimethylglyoxime is also a highly effective reagent for the photometric determination of palladium. In a weakly acidic solution, palladium(II) ions react with DMG to form a water-insoluble, yellow-colored complex. This complex can be extracted into an organic solvent, such as chloroform, for spectrophotometric measurement.

Quantitative Data for Palladium Determination

Parameter	Value	Reference(s)
λmax	~481 nm (in SDS micellar media)
Optimal pH	Weakly acidic (pH ~2) for precipitation
Color of Complex	Yellow
Molar Absorptivity (ε)	0.4 x 10⁴ L mol⁻¹ cm⁻¹ (in SDS micellar media)
Sandell's Sensitivity	28.2 ng cm⁻² (in SDS micellar media)
Beer's Law Range	2.0 - 16.0 µg/mL (in SDS micellar media)
Detection Limit	26.6 ng/mL (in SDS micellar media)

Experimental Protocol for Palladium Determination

1. Reagent Preparation:

• Standard Palladium Solution (100 ppm): Dissolve 0.1667 g of palladium(II) chloride (PdCl₂) in 100 mL of 1 M HCl and dilute to 1000 mL with deionized water in a volumetric flask.

• Dimethylglyoxime Solution (1% w/v): Dissolve 1.0 g of dimethylglyoxime in 100 mL of 95% ethanol.

• Chloroform (analytical grade)

2. Calibration Curve Preparation:

• Pipette aliquots of the standard palladium solution into a series of separating funnels.

• Adjust the pH of each solution to approximately 2 with dilute HCl or NaOH.

• Add 2 mL of the 1% dimethylglyoxime solution to each separating funnel and shake to mix. A yellow precipitate will form.

• Add a known volume (e.g., 10 mL) of chloroform to each funnel.

• Shake vigorously for 1-2 minutes to extract the palladium-DMG complex into the chloroform layer.

• Allow the layers to separate and drain the chloroform layer into a dry flask containing a small amount of anhydrous sodium sulfate to remove any traces of water.

• Measure the absorbance of the chloroform extracts at the appropriate wavelength against a chloroform blank.

• Plot a graph of absorbance versus palladium concentration.

3. Sample Analysis:

• Prepare the sample solution and adjust the pH to ~2.

• Follow steps 2-7 of the calibration curve preparation.

• Determine the concentration of palladium in the sample from the calibration curve.

Application 3: Photometric Determination of Copper (Cu²⁺)

While less common than for nickel and palladium, dimethylglyoxime can be used for the spectrophotometric determination of copper. Copper(II) ions form a complex with DMG in an alkaline medium.

Quantitative Data for Copper Determination

Parameter	Value	Reference(s)
λmax	517 nm
Optimal pH	10.0
Color of Complex	Not specified, likely colored
Molar Extinction Coefficient (ε)	1.2 x 10⁵ L mol⁻¹ cm⁻¹
Beer's Law Range	0.05 - 0.995 µg/mL

Experimental Protocol for Copper Determination

1. Reagent Preparation:

• Standard Copper Solution (100 ppm): Dissolve 0.3929 g of copper(II) sulfate pentahydrate (CuSO₄·5H₂O) in deionized water and dilute to 1000 mL in a volumetric flask.

• Dimethylglyoxime Solution (1% w/v): Dissolve 1.0 g of dimethylglyoxime in 100 mL of ethanol.

• Buffer Solution (pH 10): Prepare a suitable buffer, such as an ammonia-ammonium chloride buffer.

2. Calibration Curve and Sample Analysis:

• Pipette aliquots of the standard copper solution (or sample solution) into a series of test tubes.

• To each tube, add 5 mL of the dimethylglyoxime solution and 2 mL of the pH 10 buffer solution.

• Dilute to a final volume of 10 mL with deionized water.

• Shake the solutions and allow them to stand at room temperature for 10 minutes.

• Measure the absorbance at 517 nm against a reagent blank.

• Construct a calibration curve and determine the concentration of the unknown.

Notes on Other Metal Ions

• Cobalt (Co²⁺): Dimethylglyoxime forms complexes with cobalt, and the absorption spectra of these complexes have been studied. However, a direct and simple spectrophotometric method for the determination of cobalt using only DMG is not well-established, often requiring the presence of other reagents like benzidine to produce a stable color. The formation of cobalt-DMG complexes can interfere with the determination of other metals.

• Iron (Fe²⁺/Fe³⁺): Dimethylglyoxime can react with ferrous sulfate and ammonium hydroxide to form a complex. However, in the context of photometric analysis of other metals, iron is typically considered an interfering ion, as it can precipitate as hydroxide in the alkaline conditions used for nickel determination. Other reagents, such as 1,10-phenanthroline, are more commonly used for the spectrophotometric determination of iron.

Visualizations

Caption: Chelation of a metal ion by two dimethylglyoxime molecules.

Caption: Experimental workflow for photometric metal ion analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.aip.org [pubs.aip.org]
• 4. Dimethylglyoxime - Wikipedia [en.wikipedia.org]
• 5. hilarispublisher.com [hilarispublisher.com]

Application of Dimethylglyoxime for the Qualitative Analysis of Nickel(II) Ions

Abstract

Dimethylglyoxime (DMG) serves as a highly specific and sensitive reagent for the detection of nickel(II) ions (Ni²⁺) in aqueous solutions. The formation of a characteristic bright cherry-red precipitate, nickel(II) dimethylglyoximate, upon the addition of an alcoholic solution of DMG to a neutral or slightly ammoniacal solution containing Ni²⁺ ions provides a reliable method for qualitative analysis. This application note details the principles, protocols, and potential interferences associated with this classic analytical technique, providing researchers, scientists, and drug development professionals with a comprehensive guide for its implementation.

Introduction

The detection of nickel is crucial in various fields, including environmental monitoring, metallurgy, and pharmaceutical analysis, due to its potential toxicity and catalytic properties. Dimethylglyoxime (C₄H₈N₂O₂) is an organic compound that acts as a bidentate ligand, forming a stable square planar complex with Ni²⁺ ions.[1][2][3] The reaction is highly selective for nickel in a slightly alkaline or buffered medium, making it an excellent confirmatory test even in the presence of other metal ions.[4] The insoluble nature of the resulting chelate, nickel(II) dimethylglyoximate ([Ni(DMG)₂]), leads to its precipitation from the solution, allowing for easy visual identification.[5]

Principle of the Reaction

In a neutral or slightly alkaline solution, two molecules of dimethylglyoxime react with one nickel(II) ion to form a vibrant red, insoluble coordination complex. Each dimethylglyoxime molecule loses a proton from one of its oxime groups, and the nitrogen atoms from both molecules coordinate with the central nickel atom.

The chemical equation for this reaction is:

Ni²⁺ + 2C₄H₈N₂O₂ → Ni(C₄H₇N₂O₂)₂ (s) + 2H⁺

This reaction is reversible and sensitive to pH. In strongly acidic conditions, the equilibrium shifts to the left, and the precipitate dissolves. Therefore, the test is typically performed in a solution buffered with ammonia or in a slightly alkaline medium (pH range of 5 to 9) to ensure complete precipitation.

Data Presentation

The following table summarizes key quantitative data related to the dimethylglyoxime test for Ni²⁺.

Parameter	Value/Information	Source(s)
Composition of Precipitate	C₈H₁₄N₄O₄Ni
Color of Precipitate	Bright cherry-red or scarlet red
Optimal pH Range	5 - 9 (slightly acidic to alkaline)
Detection Limit	As low as 1 ppm with certain techniques
Solubility of DMG	Sparingly soluble in water, soluble in alcohol
Interfering Ions	Fe³⁺, Cu²⁺, Co²⁺, Au³⁺, Cr₂O₇²⁻
Masking Agents	Tartaric acid or citric acid to prevent interference from Fe³⁺ and Cr³⁺

Experimental Protocols

Preparation of Reagents

• 1% (w/v) Dimethylglyoxime Solution: Dissolve 1 gram of dimethylglyoxime powder in 100 mL of 95% ethanol.

• Dilute Ammonia Solution (for pH adjustment): A 6 M solution can be prepared by carefully adding liquor ammonia to an equal volume of water. Alternatively, a 1:1 solution of ammonium hydroxide can be used.

• Masking Solution (Optional): A 20% tartaric acid solution can be prepared by dissolving 20 grams of tartaric acid in 100 mL of deionized water.

Protocol for Qualitative Detection of Ni²⁺

• Sample Preparation: If the sample is solid, dissolve it in a suitable acid (e.g., nitric acid) and then dilute with deionized water. If the sample is already a solution, proceed to the next step.

• pH Adjustment: Take a small volume of the sample solution in a test tube. Make the solution slightly alkaline by adding dilute ammonia solution dropwise until the solution smells faintly of ammonia. Alternatively, adjust the pH to be between 7 and 9 using a pH meter or pH paper.

• Addition of Masking Agent (if necessary): If interfering ions like Fe³⁺ are suspected to be present, add a few milliliters of tartaric acid or citric acid solution to the sample before making it alkaline. This will form soluble complexes with the interfering ions and prevent their precipitation as hydroxides.

• Addition of Dimethylglyoxime: Add a few drops of the 1% alcoholic dimethylglyoxime solution to the pH-adjusted sample solution.

• Observation: The formation of a bright cherry-red or scarlet-red precipitate confirms the presence of Ni²⁺ ions. The precipitate can be voluminous.

Confirmatory Test for Completeness of Precipitation (for quantitative analysis)

After filtering the precipitate, a few more drops of the dimethylglyoxime solution can be added to the filtrate. If no more red precipitate forms, it indicates that all the Ni²⁺ has been precipitated.

Visualization of the Experimental Workflow

The following diagram illustrates the logical steps involved in the qualitative analysis of Ni²⁺ using dimethylglyoxime.

Caption: Workflow for Ni²⁺ qualitative analysis.

Conclusion

The use of dimethylglyoxime provides a straightforward, highly selective, and reliable method for the qualitative detection of Ni²⁺ ions. By following the detailed protocols and being mindful of potential interferences and their mitigation, researchers can effectively utilize this classic analytical technique for various applications. The distinct color of the resulting precipitate makes it an excellent confirmatory test in both academic and industrial settings.

References

• 1. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 2. Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. byjus.com [byjus.com]
• 4. chemlab.truman.edu [chemlab.truman.edu]
• 5. quora.com [quora.com]

Application Notes and Protocols for the Flow-Based Spectrophotometric Determination of Nickel using Dimethylglyoxime

For Researchers, Scientists, and Drug Development Professionals

Introduction

The determination of nickel concentration is crucial across various scientific disciplines, including environmental monitoring, industrial quality control, and pharmaceutical analysis. This application note provides a detailed protocol for the sensitive and selective determination of nickel (II) ions using a flow-based spectrophotometric method with dimethylglyoxime (DMG) as the chromogenic reagent. In an alkaline medium and in the presence of an oxidizing agent, nickel ions react with DMG to form a stable, reddish-brown complex that can be quantified by measuring its absorbance, typically around 445 nm.

Flow-based techniques, such as Flow Injection Analysis (FIA) and Sequential Injection Analysis (SIA), offer significant advantages over traditional batch methods, including higher sample throughput, reduced reagent consumption, and improved reproducibility. These automated methods are well-suited for the routine analysis of a large number of samples.

Principle of the Method

The spectrophotometric determination of nickel with dimethylglyoxime is based on the formation of a colored nickel-DMG complex. In an alkaline solution, and typically in the presence of an oxidizing agent like potassium persulfate or bromine water, Ni(II) is oxidized to a higher oxidation state, which then forms a stable, soluble, reddish-brown complex with dimethylglyoxime. The intensity of the color produced is directly proportional to the concentration of nickel in the sample. The reaction is highly selective for nickel.

Data Presentation

The following table summarizes the quantitative performance data from various flow-based spectrophotometric methods for the determination of nickel using dimethylglyoxime. This allows for a direct comparison of the different analytical approaches.

Parameter	Method 1: MSFA	Method 2: FIA-MBS	Method 3: FIA-SS	Method 4: SIA
Linearity Range	5.0 - 50.0 mg/L	5.0 - 50.0 mg/L	5.0 - 50.0 mg/L	2.0 - 20.0 mg/L
Limit of Detection (LOD)	0.3 mg/L	0.4 mg/L	0.5 mg/L	0.2 mg/L
Relative Standard Deviation (RSD)	0.7%	1.6%	1.8%	3.1%
Sample Throughput	40 samples/hour	40 samples/hour	40 samples/hour	30 samples/hour
Reagent Consumption per determination	4.0 mg triethanolamine, 6.0 mg potassium persulfate, 0.6 mg DMG	4.0 mg triethanolamine, 6.0 mg potassium persulfate, 0.6 mg DMG	4.0 mg triethanolamine, 6.0 mg potassium persulfate, 0.6 mg DMG	4.0 mg triethanolamine, 6.0 mg potassium persulfate, 0.6 mg DMG

MSFA: Monosegmented Flow Analysis; FIA-MBS: Flow Injection Analysis with Multicommutation and Binary Sampling; FIA-SS: Flow Injection Analysis with Sandwich Sampling; SIA: Sequential Injection Analysis.[1]

Experimental Protocols

This section provides a detailed methodology for the flow-based spectrophotometric determination of nickel. The following protocol is based on a versatile flow analysis setup that can be configured for various techniques.[1]

Reagent Preparation

• Carrier Solution (Triethanolamine Buffer): Prepare a 2.0% (v/v) triethanolamine solution and adjust the pH to 9.5 with hydrochloric acid.

• Oxidizing Reagent (Potassium Persulfate): Prepare a 3.0% (w/v) solution of potassium persulfate in deionized water.

• Chromogenic Reagent (Dimethylglyoxime): Prepare a 0.3% (w/v) solution of dimethylglyoxime in ethanol.

• Standard Nickel Solutions: Prepare a stock solution of 1000 mg/L Ni(II) by dissolving an appropriate amount of a soluble nickel salt (e.g., nickel sulfate or nickel chloride) in deionized water. Working standards are prepared by appropriate dilution of the stock solution with the carrier solution.

Instrumentation

• A flow analysis system (FIA or SIA) equipped with a peristaltic pump or a syringe pump.

• A spectrophotometric detector with a flow-through cell.

• An injection valve.

• PTFE tubing for the flow lines and reaction coil.

• Data acquisition and processing software.

Flow System Setup and Procedure

The following procedure is based on a versatile flow manifold that can be adapted for MSFA, FIA-MBS, FIA-SS, and SIA.[1]

• Manifold Configuration: Assemble the flow manifold as depicted in the experimental workflow diagram below. The core of the system consists of a series of solenoid valves that allow for the precise handling of sample and reagent solutions.

• System Priming: Prime the system with the carrier solution, oxidizing reagent, and chromogenic reagent to ensure all lines are filled and free of air bubbles.

• Flow Rates: Set the flow rates for sampling and measurement. A typical sampling flow rate is 0.30 mL/min, and the measurement flow rate is 0.50 mL/min.[1]

• Injection Sequence: The analytical cycle involves the sequential aspiration of the sample, oxidizing reagent, and chromogenic reagent into the flow system. The order of reagent introduction is crucial, with the oxidizing agent being introduced before the dimethylglyoxime.[1]

• Reaction and Detection: The merged zones of sample and reagents travel through a reaction coil to ensure complete color development. The absorbance of the colored complex is then measured by the spectrophotometer at 445 nm.

• Calibration: Generate a calibration curve by injecting a series of standard nickel solutions of known concentrations.

• Sample Analysis: Inject the unknown samples and record their absorbance. The nickel concentration is determined from the calibration curve.

Visualizations

Signaling Pathway of Nickel-Dimethylglyoxime Complex Formation

Caption: Reaction pathway for the formation and detection of the Nickel-DMG complex.

Experimental Workflow for Flow-Based Analysis

References

• 1. gia.iqm.unicamp.br [gia.iqm.unicamp.br]

Technical Notes & Optimization

Technical Support Center: Gravimetric Analysis of Nickel with Dimethylglyoxime

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing gravimetric analysis for nickel determination with dimethylglyoxime (DMG).

Troubleshooting Guides

This section addresses specific issues that may arise during the experimental workflow.

Issue 1: Incomplete Precipitation of Nickel-DMG Complex

• Symptom: After adding the dimethylglyoxime reagent and adjusting the pH, the characteristic red precipitate of nickel dimethylglyoximate is faint, or a significant amount of nickel remains in the filtrate.

• Possible Causes & Solutions:

  • Incorrect pH: The precipitation of the Ni(DMG)₂ complex is quantitative in a pH range of 5 to 9.[1][2][3][4] If the pH is too low (acidic), the equilibrium will favor the dissolution of the complex.[1] Conversely, a highly alkaline solution might lead to the precipitation of metal hydroxides.

    • Action: Ensure the solution is buffered, typically with an ammonia or citrate buffer, to maintain the pH within the optimal range. You can check the pH using pH paper. If the pH is below 5, add a dilute ammonia solution dropwise until the desired pH is reached.

  • Insufficient Reagent: An inadequate amount of dimethylglyoxime will lead to incomplete precipitation.

    • Action: Add a slight excess of the 1% alcoholic solution of dimethylglyoxime to ensure all nickel ions have reacted. To test for completeness of precipitation, add a few more drops of the DMG solution to the clear supernatant after the precipitate has settled. If more precipitate forms, more reagent is needed.

  • Presence of High Concentrations of Cobalt: Cobalt forms a soluble complex with DMG, which can consume the reagent and prevent the complete precipitation of nickel.

    • Action: If high concentrations of cobalt are suspected, a larger excess of the DMG reagent may be required.

Issue 2: Co-precipitation of Interfering Ions

• Symptom: The final weight of the precipitate is unexpectedly high, leading to an overestimation of the nickel content. The precipitate may also appear discolored.

• Possible Causes & Solutions:

  • Interference from Iron (Fe³⁺): Ferric ions can precipitate as ferric hydroxide in the alkaline conditions used for nickel precipitation. Ferrous ions can also form a red-colored complex with DMG.

    • Action: To prevent the precipitation of iron hydroxide, add a masking agent such as tartaric acid or citric acid to the solution before adding ammonia. These agents form stable, soluble complexes with iron, keeping it in solution. If ferrous ions are present, they should be oxidized to ferric ions using an oxidizing agent like nitric acid before adding the masking agent.

  • Interference from Copper (Cu²⁺): Copper can also interfere with the analysis.

    • Action: The interference from copper can be eliminated by precipitating the nickel in a solution containing tartrate and thiosulphate at a pH of 5.5–6.5.

  • Co-precipitation of Cobalt: While cobalt forms a soluble complex, some co-precipitation with the nickel-DMG complex can occur, particularly at lower pH values (around 6-7).

    • Action: Adjusting the pH to the higher end of the optimal range (around 8) can minimize cobalt co-precipitation.

  • Precipitation of Excess Reagent: Dimethylglyoxime itself is only slightly soluble in water and can precipitate if a large excess is added, especially in an alcoholic solution.

    • Action: Avoid adding a large excess of the DMG reagent. A slight excess is sufficient for complete precipitation.

Issue 3: Physical Characteristics of the Precipitate are not Ideal for Filtration

• Symptom: The nickel-DMG precipitate is very fine or gelatinous, making it difficult to filter and wash effectively. This can lead to loss of precipitate during handling.

• Possible Causes & Solutions:

  • Rapid Precipitation: Mixing the reagents too quickly can lead to the formation of many small crystals instead of larger, more easily filterable ones.

    • Action: Carry out the precipitation from a dilute solution and mix the reagents slowly with constant stirring. Performing the precipitation in a hot solution can also promote the growth of larger crystals.

  • Bulky Precipitate: The nickel dimethylglyoximate precipitate is known to be very bulky.

    • Action: To obtain a denser precipitate, the pH can be initially adjusted to 3 or 4, followed by the slow addition of ammonia solution. This gradual increase in pH promotes the formation of a more compact precipitate. Digesting the precipitate by letting it stand in the hot mother liquor for a period (e.g., one hour) can also improve its filterability.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the precipitation of nickel with dimethylglyoxime?

A1: The quantitative precipitation of nickel dimethylglyoximate occurs in a pH range of 5 to 9. It is crucial to maintain the pH within this range using a buffer solution, as a pH that is too low will cause the precipitate to dissolve.

Q2: How can I prevent interference from iron in my sample?

A2: Interference from iron (III) can be prevented by adding a masking agent, such as tartaric acid or citric acid, before making the solution alkaline with ammonia. These agents form a stable, soluble complex with iron, preventing the precipitation of iron hydroxide. If your sample contains iron (II), it should first be oxidized to iron (III) with nitric acid.

Q3: Why is an alcoholic solution of dimethylglyoxime used?

A3: Dimethylglyoxime has low solubility in water. Therefore, it is typically prepared as a 1% solution in alcohol. However, it's important to note that the nickel-DMG complex has a slight solubility in alcoholic solutions, so adding a large excess of the reagent should be avoided.

Q4: What is the correct temperature for drying the nickel-DMG precipitate?

A4: The precipitate should be dried in an oven at a temperature of 110-120 °C to a constant weight. This ensures that any excess water and volatile impurities are removed without decomposing the complex.

Q5: The filtrate is still red after precipitation. What does this indicate?

A5: A red color in the filtrate could indicate the presence of a soluble cobalt-DMG complex if cobalt is present in the sample. It could also suggest that the precipitation of nickel is incomplete, which could be due to an incorrect pH or insufficient DMG reagent.

Data Presentation

Table 1: Summary of Interferences and Mitigation Strategies

Interfering Ion/Factor	Effect on Analysis	Mitigation Strategy	Reference(s)
Iron (Fe³⁺/Fe²⁺)	Co-precipitation of Fe(OH)₃; formation of a red Fe-DMG complex.	Add tartaric or citric acid as a masking agent. Oxidize Fe²⁺ to Fe³⁺ with nitric acid before masking.
Cobalt (Co²⁺)	Forms a soluble complex, consuming reagent; can co-precipitate.	Use a larger excess of DMG. Adjust pH to ~8 to minimize co-precipitation.
Copper (Cu²⁺)	Interferes with the precipitation.	Add tartrate and thiosulphate and maintain pH at 5.5–6.5.
Low pH (<5)	Dissolution of the Ni(DMG)₂ precipitate.	Use an ammonia or citrate buffer to maintain pH between 5 and 9.
Excess DMG Reagent	Precipitation of the reagent itself.	Avoid adding a large excess of the alcoholic DMG solution.

Experimental Protocols

Protocol 1: Gravimetric Determination of Nickel with Dimethylglyoxime

• Sample Preparation: Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable acid (e.g., nitric acid). If necessary, dilute the solution with distilled water.

• Removal of Interferences (if applicable):

  • For Iron: Add tartaric acid or citric acid to the solution.

  • For Copper: Add tartrate and sodium thiosulfate.

• pH Adjustment (Initial): Add dilute hydrochloric acid to make the solution slightly acidic (pH ~3-4).

• Precipitation:

  • Heat the solution to 60-80 °C.

  • Slowly add a slight excess of a 1% alcoholic solution of dimethylglyoxime with constant stirring.

  • Slowly add a dilute ammonia solution until the solution is slightly alkaline (pH 7-9) to precipitate the red nickel dimethylglyoximate.

• Digestion: Allow the precipitate to stand in the hot solution for at least one hour to promote the formation of larger, more filterable crystals.

• Filtration and Washing:

  • Filter the precipitate through a pre-weighed sintered glass crucible.

  • Wash the precipitate several times with cold, dilute ammonia solution and then with cold water to remove any soluble impurities. Test the filtrate for the absence of chloride ions.

• Drying and Weighing:

  • Dry the crucible containing the precipitate in an oven at 110-120 °C until a constant weight is achieved.

  • Cool the crucible in a desiccator before each weighing.

• Calculation: Calculate the percentage of nickel in the original sample using the weight of the dried precipitate and the appropriate gravimetric factor (0.2032 for Ni in Ni(C₄H₇N₂O₂)₂).

Mandatory Visualization

Caption: Experimental workflow for the gravimetric analysis of nickel.

Caption: Logical pathway for mitigating common interferences.

References

• 1. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. zchoiact.put.poznan.pl [zchoiact.put.poznan.pl]
• 4. people.bu.edu [people.bu.edu]

Technical Support Center: Nickel Precipitation with Dimethylglyoxime

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the precipitation of nickel using dimethylglyoxime (DMG).

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the quantitative precipitation of nickel with dimethylglyoxime?

The optimal pH range for the quantitative precipitation of the red nickel-dimethylglyoxime complex is between 5 and 9.[1][2][3] Many procedures recommend a slightly alkaline medium, with a pH of around 8 being ideal for maximizing precipitation efficiency.[4] While the impact of pH on the amount of nickel precipitated may be minimal between pH 6 and 8, controlling the pH is crucial to prevent the co-precipitation of other metal ions.[4]

Q2: Why is the pH so critical for this procedure?

The pH of the solution is a critical factor for several reasons. In acidic conditions (pH below 5), the nickel-DMG complex is soluble and will not precipitate, leading to inaccurate results. The formation of the complex involves the release of hydrogen ions, and an acidic environment will shift the equilibrium away from precipitation. Conversely, a basic medium promotes the deprotonation of dimethylglyoxime, facilitating the formation of the insoluble chelate with nickel ions.

Q3: What is the purpose of adding tartaric or citric acid to the solution?

Tartaric or citric acid is added as a masking agent to prevent the interference of other metal ions, particularly iron (Fe³⁺), chromium (Cr³⁺), and cobalt (Co²⁺). These ions can also form precipitates under the alkaline conditions used for nickel precipitation. Tartaric and citric acid form stable, soluble complexes with these interfering ions, keeping them in the solution and preventing their co-precipitation with the nickel-DMG complex.

Q4: Can I use a large excess of dimethylglyoxime to ensure complete precipitation?

No, a large excess of the dimethylglyoxime reagent should be avoided. Dimethylglyoxime itself is only sparingly soluble in water and is typically dissolved in an alcoholic solution. Adding a significant excess can cause the reagent to precipitate along with the nickel complex, leading to erroneously high results.

Q5: Why is the nickel-dimethylglyoxime precipitate described as "bulky"?

The nickel-dimethylglyoxime precipitate has a low density and occupies a large volume for its mass, which is why it is referred to as "bulky". This characteristic can make it challenging to handle during filtration and washing. To obtain a denser and more easily filterable precipitate, it is recommended to carry out the precipitation from a hot, dilute solution and to allow the precipitate to "digest" (stand in the hot mother liquor) for a period.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No red precipitate forms upon adding DMG and ammonia.	The pH of the solution is too acidic (below 5).	Adjust the pH to the 5-9 range by slowly adding dilute ammonium hydroxide while stirring. Check the pH with indicator paper.
Insufficient DMG has been added.	Add a small amount of additional 1% DMG solution.
The precipitate dissolves after forming.	The solution has become too acidic.	Re-adjust the pH to the alkaline range (pH 8-9) with dilute ammonium hydroxide.
The final weight of the precipitate is unexpectedly high.	Co-precipitation of interfering metal hydroxides (e.g., Fe(OH)₃).	Add tartaric acid or citric acid before adding ammonia to chelate interfering ions.
Precipitation of excess dimethylglyoxime.	Avoid adding a large excess of the DMG reagent.
Incomplete drying of the precipitate.	Ensure the precipitate is dried to a constant weight in an oven at the recommended temperature (typically 110-120°C).
The filtrate is red, indicating incomplete precipitation.	The pH is not optimal.	Adjust the pH of the filtrate to ensure it is within the 5-9 range and observe if more precipitate forms.
Insufficient digestion time.	Allow the precipitate to stand in the hot mother liquor for at least one hour to ensure complete precipitation.
The precipitate is difficult to filter and appears "gummy".	Precipitation was carried out too quickly or from a concentrated solution.	Perform the precipitation slowly, with constant stirring, from a hot and dilute solution of the nickel sample.

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Optimal pH for Precipitation	5 - 9	Quantitative precipitation occurs within this range. A pH of 8 is often cited as optimal.
pH for Precipitate Dissolution	< 5	The nickel-DMG complex is soluble in acidic solutions.
Dimethylglyoxime (DMG) Solution	1% (w/v) in ethanol	DMG is sparingly soluble in water.
Drying Temperature for Precipitate	110 - 120 °C	Dry to a constant weight.
**Gravimetric Factor (Ni / Ni(C₄H₇N₂O₂)₂) **	0.2032	Used to calculate the mass of nickel from the mass of the precipitate.

Experimental Protocol: Gravimetric Determination of Nickel

This protocol outlines the key steps for the precipitation of nickel with dimethylglyoxime.

• Sample Preparation: Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable acid (e.g., nitric acid). Dilute the solution with distilled water.

• Addition of Masking Agent: If interfering ions like iron are present, add a solution of tartaric acid or citric acid and stir to dissolve.

• Initial pH Adjustment: If the solution is not already acidic, add a few drops of dilute hydrochloric acid.

• Heating: Heat the solution to approximately 70-80°C. Do not boil.

• Addition of Dimethylglyoxime: Slowly, and with constant stirring, add a 1% alcoholic solution of dimethylglyoxime.

• Precipitation: While still hot, slowly add dilute ammonium hydroxide dropwise and with constant stirring until the solution is slightly alkaline (a faint smell of ammonia should be present). A scarlet red precipitate of nickel-dimethylglyoxime will form. Check the pH to ensure it is within the optimal range (5-9).

• Digestion: Allow the beaker to stand on a steam bath for at least one hour to allow the precipitate to digest. This process results in larger, more easily filterable particles.

• Cooling: Let the beaker cool to room temperature.

• Filtration: Filter the precipitate through a pre-weighed sintered glass crucible. Ensure all the precipitate is transferred from the beaker to the crucible, using a rubber policeman to scrape the sides of the beaker.

• Washing: Wash the precipitate several times with cold distilled water to remove any soluble impurities.

• Drying: Place the crucible containing the precipitate in a drying oven at 110-120°C until a constant weight is achieved.

• Weighing and Calculation: After cooling in a desiccator, weigh the crucible with the dried precipitate. The mass of nickel in the original sample can be calculated by multiplying the mass of the precipitate by the gravimetric factor of 0.2032.

Visualizations

Caption: Experimental workflow for the gravimetric determination of nickel.

Caption: Formation of the nickel-dimethylglyoxime complex.

References

• 1. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. people.bu.edu [people.bu.edu]
• 4. saimm.co.za [saimm.co.za]

managing interference from iron and cobalt in nickel analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing interference from iron and cobalt during nickel analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of iron and cobalt interference in nickel analysis?

A1: Iron and cobalt are frequently found alongside nickel in various natural and industrial samples, such as ores, alloys, and environmental materials. Their chemical similarities to nickel often lead to co-extraction, co-precipitation, or spectral overlaps during analysis, causing inaccurate quantification of nickel.

Q2: Which analytical techniques are most susceptible to interference from iron and cobalt when measuring nickel?

A2: Several analytical techniques are prone to interference:

• Spectrophotometry: The absorption spectra of nickel, iron, and cobalt complexes can overlap, leading to erroneous results.[1][2]

• Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): Isobaric interference, where isotopes of different elements have nearly the same mass (e.g., ⁵⁸Fe⁺ on ⁵⁸Ni⁺), is a significant challenge.[3][4] Polyatomic interferences can also occur.[4]

• Complexometric Titrations: Iron and cobalt can react with the same titrants used for nickel, leading to overestimation.

• Electrochemical Methods: The presence of iron and cobalt can affect the electrochemical response of nickel.

Q3: What are the primary strategies for mitigating interference from iron and cobalt?

A3: The main approaches to manage interference include:

• Separation Techniques: Physically removing the interfering ions before analysis through methods like solvent extraction or ion-exchange chromatography.

• Masking: Adding chemical agents that form stable, soluble complexes with iron and cobalt, preventing them from reacting during the nickel analysis.

• Instrumental Correction: Utilizing advanced analytical instrumentation and software to correct for spectral overlaps or isobaric interferences.

Troubleshooting Guides

Issue 1: Inaccurate nickel quantification using spectrophotometry due to suspected iron and cobalt interference.

Symptoms:

• Higher than expected nickel concentrations.

• Broad or overlapping absorption peaks in the UV-Vis spectrum.

Possible Causes:

• Spectral overlap from iron and cobalt complexes.

Solutions:

• Method 1: Use of Masking Agents

  • Certain reagents can selectively bind to iron and cobalt, preventing them from forming colored complexes that would interfere with the nickel measurement. For example, citrate or tartrate can be used to mask iron in some analytical procedures.

• Method 2: Derivative Spectrophotometry

  • This technique can help resolve overlapping spectral bands by calculating the derivative of the absorbance spectrum, allowing for the quantification of individual components in a mixture.

• Method 3: Chemometric Approaches

  • Techniques like Partial Least Squares (PLS) can be applied to deconvolute the overlapping spectra of nickel, iron, and cobalt complexes for simultaneous determination.

Issue 2: Suspected isobaric interference from iron on nickel measurements in ICP-MS.

Symptoms:

• Inaccurate and imprecise nickel isotope ratio measurements.

• Elevated signal at m/z corresponding to a nickel isotope that is also an iron isotope (e.g., ⁵⁸Ni and ⁵⁸Fe).

Possible Causes:

• Isobaric overlap between isotopes of nickel and iron.

Solutions:

• Method 1: Use of Collision/Reaction Cell (CRC) Technology

  • Modern ICP-MS instruments can be equipped with a collision/reaction cell to remove spectral interferences. For instance, using H₂ and He gases in the CRC can help remove the ⁴⁰Ar¹⁸O⁺ interference on ⁵⁸Fe/⁵⁸Ni. Tandem mass spectrometry (ICP-MS/MS) with O₂ or H₂ as a reaction gas can effectively remove interferences like ArO⁺ on ⁵⁶Fe.

• Method 2: Mathematical Corrections

  • Instrument software can often apply mathematical corrections for known isobaric interferences by monitoring a non-interfered isotope of the interfering element and subtracting its contribution from the analyte signal.

• Method 3: High-Resolution ICP-MS (HR-ICP-MS)

  • HR-ICP-MS can physically separate the analyte ion from the interfering ion based on their slight mass differences.

Issue 3: Co-elution or incomplete separation of nickel from iron and cobalt in ion-exchange chromatography.

Symptoms:

• Overlapping peaks in the chromatogram.

• Presence of iron or cobalt in the nickel fraction after separation.

Possible Causes:

• Inappropriate resin selection.

• Suboptimal elution conditions (e.g., pH, eluent concentration).

Solutions:

• Method 1: Resin Selection and Optimization

  • Utilize chelating ion-exchange resins that show different affinities for nickel, iron, and cobalt. For instance, some resins retain nickel more strongly than cobalt.

• Method 2: Elution Profile Adjustment

  • Optimize the pH and concentration of the eluent. A "split elution" can be employed where a lower concentration eluent is first used to remove cobalt, followed by a higher concentration eluent to recover the more strongly retained nickel.

• Method 3: Use of Complexing Agents

  • The addition of a complexing agent to the mobile phase can alter the retention behavior of the metal ions, improving separation. For example, in chloride solutions, cobalt can form anionic chloro-complexes (e.g., CoCl₄²⁻) which nickel does not, allowing for separation on an anion exchanger.

Experimental Protocols

Protocol 1: Solvent Extraction for Nickel Separation

This protocol describes a general procedure for the separation of nickel from iron and cobalt using a solvent extraction method with an organophosphorus extractant.

Materials:

• Aqueous feed solution containing nickel, iron, and cobalt.

• Organic phase: Di-2-ethylhexyl phosphoric acid (D2EHPA) or Cyanex 272 dissolved in a suitable diluent like kerosene.

• pH adjustment solution (e.g., dilute NaOH or H₂SO₄).

• Stripping solution (e.g., dilute H₂SO₄).

Procedure:

• pH Adjustment: Adjust the pH of the aqueous feed solution to the optimal range for selective extraction. The optimal pH is a critical variable that needs to be determined experimentally.

• Extraction:

  • Mix the pH-adjusted aqueous phase with the organic phase in a defined aqueous-to-organic (A/O) or organic-to-aqueous (O/A) ratio.

  • Agitate the mixture for a sufficient time (e.g., 15 minutes) to allow for the transfer of metal ions into the organic phase.

  • Allow the phases to separate. The metal-loaded organic phase is now separated from the aqueous raffinate.

• Stripping:

  • Contact the metal-loaded organic phase with a stripping solution (e.g., H₂SO₄) to transfer the extracted metals back into a new aqueous phase.

  • Agitate and allow the phases to separate. The resulting aqueous solution is enriched in the separated metals, and the regenerated organic phase can be recycled.

Quantitative Data from a Solvent Extraction Study:

The following table summarizes the effect of initial metal ion concentrations on the extraction efficiency using 10% D2EHPA.

Initial Metal Ion Concentration	% Ni Extraction	% Fe Extraction	% Co Extraction
1 g/L Ni	48	-	-
1 g/L Ni + 1 g/L Fe	61.8	96.2	-
1 g/L Ni + 0.5 g/L Co	46.6	-	80.26
1 g/L Ni + 1 g/L Fe + 0.5 g/L Co	60.1	99.64	83.8

Visualizations

Caption: Workflow for managing interference in nickel analysis.

Caption: A simplified workflow for solvent extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. journals.iau.ir [journals.iau.ir]
• 3. Frontiers | Interferences and Matrix Effects on Iron Isotopic Composition Measurements by 57Fe-58Fe Double-Spike Multi-Collector Inductively Coupled Plasma Mass Spectrometry; the Importance of Calcium and Aluminum Interferences [frontiersin.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Stability of the Nickel-Dimethylglyoxime Complex

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the nickel-dimethylglyoxime (Ni-DMG) complex.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of the solid nickel-dimethylglyoxime complex under standard laboratory conditions?

The nickel-dimethylglyoxime complex is known to be a remarkably stable coordination complex. When stored as a dry, solid powder in a cool, dark, and dry place, it is stable for extended periods. For optimal long-term storage, it is recommended to keep the complex in a brown glass, screw-capped bottle to protect it from light.[1] While specific quantitative long-term stability studies under ambient conditions are not extensively documented in the readily available literature, its use as a primary standard for EDTA titrations suggests high stability.[1] The complex is resistant to air oxidation and is heat-stable to temperatures of at least 120°C.[1]

Q2: What are the optimal conditions for precipitating the nickel-dimethylglyoxime complex to ensure its stability?

To ensure the quantitative and stable precipitation of the Ni-DMG complex, the reaction should be carried out in a solution buffered to a pH range of 5 to 9.[2] An ammonia or citrate buffer is commonly used for this purpose.[2] If the pH is too low (acidic), the equilibrium will favor the formation of nickel(II) ions, leading to the dissolution of the complex. Conversely, a very high pH can also affect the stability and may lead to the formation of nickel hydroxides if not properly controlled.

Q3: Can the nickel-dimethylglyoxime complex degrade over time when dissolved in organic solvents?

Yes, the stability of the Ni-DMG complex in organic solvents can vary. While it is soluble in solvents like chloroform, its stability in solution over time, especially when exposed to light, is a consideration. Some studies have utilized the Ni-DMG complex in solution for spectrophotometric analysis, with absorbance readings typically taken shortly after preparation to minimize potential degradation. The complex has also been noted for its photocatalytic properties, indicating it can be reactive under UV light. For applications requiring Ni-DMG solutions, it is advisable to prepare them fresh and store them protected from light.

Q4: How does temperature affect the stability of the nickel-dimethylglyoxime complex?

The solid Ni-DMG complex exhibits high thermal stability. Thermal decomposition begins at approximately 280°C, with a rapid exothermic decomposition occurring around 308.2°C. Therefore, under typical laboratory conditions and even for drying purposes (e.g., at 110-120°C), the complex is considered thermally stable.

Troubleshooting Guide

Issue 1: Incomplete or No Precipitation of the Red Complex

Possible Cause	Troubleshooting Step
Incorrect pH	Ensure the pH of the solution is within the optimal range of 5 to 9. Use a pH meter or pH paper to verify. Adjust with ammonia solution or a suitable acid as needed.
Insufficient DMG Reagent	Add a slight excess of the dimethylglyoxime solution to ensure complete precipitation of the nickel ions.
Presence of Strong Acids	The complex is soluble in strong mineral acids. Ensure the solution is adequately buffered to a neutral or slightly alkaline pH.

Issue 2: Precipitate Dissolves or Fades Over Time

Possible Cause	Troubleshooting Step
pH Drop	The solution may have become acidic over time. Re-check and adjust the pH to the 5-9 range.
Excessive Washing with Alcohol	The Ni-DMG complex has slight solubility in alcoholic solutions. Minimize the volume of alcohol used for washing the precipitate. Use cold water for final washes.
Photodegradation (for solutions)	If the complex is in solution, exposure to light, especially UV light, can cause degradation. Store solutions in the dark and use them promptly after preparation.

Issue 3: Off-Color Precipitate (Not Bright Red)

Possible Cause	Troubleshooting Step
Interference from Other Metal Ions	Ions such as Fe(III), Cu(II), and Co(II) can interfere. Fe(III) can form a red-brown hydroxide.
Contamination of Reagents	Ensure all reagents and glassware are clean and free from contaminants.

Issue 4: Low Yield of the Precipitate in Gravimetric Analysis

Possible Cause	Troubleshooting Step
Incomplete Precipitation	Refer to "Issue 1" for troubleshooting incomplete precipitation. Ensure sufficient DMG is added and the pH is correct.
Loss of Precipitate During Transfer	The Ni-DMG precipitate can be bulky. Use care when transferring the precipitate to the filtration apparatus.
Solubility in Wash Solution	Avoid using large volumes of alcohol for washing. Wash with cold water to minimize solubility losses.

Experimental Protocols

Protocol 1: Synthesis of Nickel-Dimethylglyoxime Complex

This protocol provides a standard method for the preparation of the Ni-DMG complex.

Materials:

• Nickel(II) salt (e.g., Nickel Sulfate Hexahydrate or Nickel Ammonium Sulfate)

• 1% (w/v) Dimethylglyoxime solution in ethanol

• Ammonia solution (e.g., 1:1 aqueous solution)

• Distilled water

• Beakers

• Stirring rod

• Water bath

• Filtration apparatus (e.g., sintered glass crucible)

• Drying oven

• Desiccator

Procedure:

• Dissolve a known amount of the nickel(II) salt in distilled water in a beaker.

• Heat the solution to about 60-80°C on a water bath.

• Slowly add the 1% dimethylglyoxime solution with constant stirring. A slight excess of DMG is recommended.

• Gradually add ammonia solution dropwise while stirring until the solution is slightly alkaline (a faint smell of ammonia should be present). A scarlet red precipitate will form.

• Digest the precipitate by keeping the beaker on a water bath for about 30 minutes to an hour to encourage the formation of larger, more easily filterable particles.

• Allow the solution to cool to room temperature.

• Filter the precipitate through a pre-weighed sintered glass crucible.

• Wash the precipitate with cold distilled water until the filtrate is free of chloride ions (test with silver nitrate solution).

• Dry the crucible with the precipitate in an oven at 110-120°C to a constant weight.

• Cool the crucible in a desiccator before weighing.

Protocol 2: Masking of Interfering Ions in Nickel Gravimetric Analysis

This protocol details the use of masking agents to prevent interference from other metal ions during the precipitation of Ni-DMG.

Materials:

• Tartaric acid or citric acid

• Ammonium hydroxide

Procedure:

• Before the precipitation of the nickel-dimethylglyoxime complex (Step 3 in Protocol 1), add a sufficient amount of tartaric acid or citric acid to the solution containing the nickel and potential interfering ions (e.g., Fe(III), Cu(II)).

• Proceed with the addition of the dimethylglyoxime solution and adjustment of the pH with ammonia as described in Protocol 1. The tartrate or citrate will form stable, soluble complexes with the interfering ions, preventing their precipitation with dimethylglyoxime.

Data Presentation

Table 1: Factors Affecting the Stability of the Nickel-Dimethylglyoxime Complex

Factor	Effect on Stability	Recommended Conditions/Actions
pH	The complex is stable in a pH range of 5-9. It dissolves in acidic solutions.	Maintain pH between 5 and 9 using an ammonia or citrate buffer.
Temperature	The solid complex is thermally stable up to approximately 280°C.	Drying at 110-120°C is safe and effective.
Light	Can induce photodegradation, especially in solution.	Store solid complex and solutions in the dark.
Excess DMG	A large excess of the alcoholic DMG solution can lead to its co-precipitation.	Use a slight excess of DMG to ensure complete precipitation of nickel.
Interfering Ions	Fe(III), Cu(II), Co(II) can form complexes with DMG or precipitate as hydroxides.	Use masking agents like tartaric or citric acid.
Solvents	The complex is slightly soluble in alcohol and soluble in chloroform.	Minimize the use of alcohol for washing. Prepare solutions in appropriate solvents fresh.

Visualizations

Caption: Workflow for the synthesis of the nickel-dimethylglyoxime complex.

References

• 1. The gravimetric determination of nickel with dimethylglyoxime in the presence of copper | Semantic Scholar [semanticscholar.org]
• 2. chemlab.truman.edu [chemlab.truman.edu]

Technical Support Center: Dimethylglyoxime (DMG) Method for Industrial Nickel Analysis

Welcome to the technical support center for the industrial application of the Dimethylglyoxime (DMG) method for nickel determination. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide clear, actionable guidance for your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific problems you may encounter during the gravimetric or spectrophotometric analysis of nickel using the DMG method.

1. Why is there no precipitate (or a very faint pink color) after adding the DMG reagent?

• Answer: This issue typically points to incorrect pH levels. The formation of the nickel-DMG complex is highly pH-dependent. For gravimetric analysis, the optimal pH range for precipitation is between 5 and 9.[1][2] For some spectrophotometric methods, particularly those involving flotation, a higher pH of 9-12 may be required.[3] If the solution is too acidic, the equilibrium will favor the soluble nickel ions, preventing precipitation.[1][4]

  • Troubleshooting Steps:

    • Use a calibrated pH meter or pH paper to check the pH of your solution after adding the DMG reagent.

    • If the pH is below 5, add a dilute ammonia solution dropwise while stirring until the solution is slightly ammoniacal. A faint smell of ammonia should be present.

    • If a precipitate forms upon making the solution alkaline but then redissolves, you may have an insufficient amount of DMG reagent, especially if interfering ions are present.

2. The precipitate formed is brown/green/another color instead of the expected cherry red.

• Answer: This indicates the presence of interfering metal ions. The most common interferences are iron (Fe²⁺/Fe³⁺), copper (Cu²⁺), and cobalt (Co²⁺). Iron, in particular, can form a red-brown colored hydroxide in alkaline conditions, which can be mistaken for or mask the nickel-DMG precipitate.

  • Troubleshooting Steps:

    • Masking Interfering Ions: Before adding the DMG reagent, add a masking agent like tartaric acid or citric acid to your sample solution. These agents form stable, soluble complexes with interfering metals like iron, preventing them from precipitating with the addition of ammonia.

    • Oxidation of Iron: If your sample contains iron, it's crucial to ensure it is in the Fe³⁺ state. This is typically achieved by adding nitric acid during the sample dissolution step. Fe³⁺ is more effectively complexed by tartrate or citrate.

    • Separation of Interfering Ions: In cases of very high interference, a pre-separation step may be necessary. For example, precipitating copper with hydrogen sulfide in an acidic solution before proceeding with the nickel analysis.

3. The final calculated nickel concentration is unexpectedly low.

• Answer: Low results can stem from several sources, including incomplete precipitation, loss of precipitate during handling, or dissolution of the complex.

  • Troubleshooting Steps:

    • Check for Complete Precipitation: After filtering the precipitate, add a few more drops of the DMG reagent to the filtrate. If more red precipitate forms, your precipitation was incomplete. In this case, you will need to repeat the analysis with a larger excess of the DMG reagent.

    • Avoid Excess Alcohol: The nickel-DMG complex has a slight solubility in alcohol. Since the DMG reagent is typically prepared in an alcoholic solution, adding a large excess can lead to the dissolution of some of the precipitate.

    • Proper Washing of the Precipitate: Wash the precipitate with cold water, as it is less soluble at lower temperatures. Ensure the wash water is slightly ammoniacal to prevent the dissolution of the complex.

    • Careful Handling: The nickel-DMG precipitate is very bulky and flocculent. Care must be taken during filtration and transfer to avoid mechanical losses.

4. The final calculated nickel concentration is unexpectedly high.

• Answer: High results are often due to the co-precipitation of interfering substances or the precipitation of the DMG reagent itself.

  • Troubleshooting Steps:

    • Avoid Large Excess of DMG: Dimethylglyoxime is only sparingly soluble in water. Adding a very large excess of the alcoholic DMG solution can cause the reagent itself to precipitate, leading to a falsely high mass.

    • Effective Masking of Interferences: Ensure that you have added a sufficient amount of masking agent (tartrate or citrate) to complex all interfering ions present in your sample.

    • Proper Washing: Thoroughly wash the precipitate with slightly ammoniacal cold water to remove any soluble impurities that may have been occluded.

    • Re-precipitation: For highly accurate results, especially in the presence of significant impurities, re-precipitation can be effective. This involves dissolving the filtered precipitate in a minimal amount of acid and then re-precipitating it under optimal conditions.

5. The color of the nickel-DMG complex in the spectrophotometric method fades quickly.

• Answer: The stability of the colored nickel-DMG complex in the spectrophotometric method can be time-sensitive, especially in aqueous solutions. The presence of an oxidizing agent is necessary to form the colored complex, and its stability can be influenced by the solvent.

  • Troubleshooting Steps:

    • Standardize Measurement Time: Measure the absorbance at a fixed time after the addition of all reagents. This time should be consistent for all standards and samples.

    • Use a Stabilizing Solvent: The addition of ethanol can help to stabilize the color of the complex for a longer period (e.g., up to 30 minutes).

    • Ensure Complete Oxidation: An oxidizing agent, such as bromine water or sodium hypochlorite, is required to form the stable, colored complex for spectrophotometric analysis. Ensure you are adding a sufficient amount.

Quantitative Data Summary

The following tables provide key quantitative parameters for the successful application of the Dimethylglyoxime method.

Table 1: Optimal pH Ranges for Nickel-DMG Complex Formation

Method	Optimal pH Range	Notes
Gravimetric Precipitation	5.0 - 9.0	Below pH 5, the precipitate may dissolve.
Spectrophotometry (Flotation)	9.0 - 12.0	Higher pH is required for quantitative flotation of the complex.
Spectrophotometry (Aqueous)	9.0 - 11.0	Alkaline conditions are necessary for color development in the presence of an oxidizing agent.

Table 2: Common Interfering Ions and Management Strategies

Interfering Ion	Method of Interference	Management Strategy	Reagent Concentration/Conditions
Iron (Fe²⁺, Fe³⁺)	Forms a red-brown hydroxide precipitate in alkaline conditions.	Oxidation of Fe²⁺ to Fe³⁺ with nitric acid, followed by masking with tartaric or citric acid.	Add 2g of tartaric acid per 250 mL of solution.
Copper (Cu²⁺)	Can form a soluble complex with DMG.	Masking with tartaric or citric acid. In high concentrations, pre-separation may be needed.	Sufficient tartrate/citrate to complex all copper ions.
Cobalt (Co²⁺)	Forms a soluble complex with DMG, consuming the reagent.	Add a larger excess of the DMG reagent to account for the amount that will be complexed by cobalt.	Ensure DMG is in sufficient excess to precipitate all nickel.
Palladium (Pd²⁺)	Forms a yellow precipitate with DMG in weakly acidic solutions.	The palladium-DMG complex is typically not floated in the flotation-spectrophotometric method.	Maintain appropriate pH for selective nickel precipitation.

Detailed Experimental Protocols

Protocol 1: Gravimetric Determination of Nickel in a Steel Alloy

This protocol outlines the steps for the gravimetric analysis of nickel in a steel sample, incorporating best practices for minimizing interferences.

• Sample Dissolution:

  • Accurately weigh approximately 1 gram of the steel alloy and place it in a 400 mL beaker.

  • In a fume hood, add 50 mL of 6M HCl and gently heat to dissolve the sample.

  • Add 15 mL of 6M HNO₃ and boil gently to oxidize the iron and dissolve any remaining carbides.

  • Evaporate the solution to about 20 mL. Allow it to cool and add 50 mL of deionized water.

• Masking of Iron:

  • Add 2 g of tartaric acid to the solution and stir until dissolved.

  • Heat the solution to 60-80°C.

  • Slowly add dilute ammonia solution while stirring until the solution is slightly alkaline (a faint smell of ammonia should be present). The solution should remain clear. If a precipitate of iron hydroxide forms, add more tartaric acid.

• Precipitation of Nickel-DMG:

  • To the hot, alkaline solution, add 20-25 mL of a 1% (w/v) alcoholic solution of dimethylglyoxime.

  • Add dilute ammonia solution dropwise with constant stirring until a red precipitate forms and the solution is slightly ammoniacal.

  • Digest the precipitate by keeping the beaker on a steam bath for at least one hour to promote the formation of larger, more easily filterable particles.

• Filtration and Washing:

  • Allow the beaker to cool to room temperature.

  • Filter the precipitate through a pre-weighed sintered glass crucible of medium porosity.

  • Wash the precipitate several times with cold, slightly ammoniacal deionized water until the filtrate is free of chloride ions (test with AgNO₃ solution).

• Drying and Weighing:

  • Dry the crucible containing the precipitate in an oven at 110-120°C for 1-2 hours.

  • Cool the crucible in a desiccator to room temperature and weigh accurately.

  • Repeat the drying and weighing steps until a constant mass is obtained.

• Calculation:

  • Calculate the mass of nickel using the following formula:

    • Mass of Nickel = Mass of Ni(C₄H₇N₂O₂)₂ precipitate × 0.2032

Protocol 2: Spectrophotometric Determination of Nickel in Industrial Wastewater

This protocol is for the colorimetric analysis of nickel in a wastewater sample.

• Sample Preparation:

  • Collect a representative sample of the industrial wastewater.

  • Filter the sample through a 0.45 µm filter to remove any suspended solids.

  • Pipette a known volume (e.g., 25 mL) of the filtered sample into a 50 mL volumetric flask.

• Color Development:

  • Add 5 mL of a saturated bromine water solution and allow it to stand for 5 minutes to ensure the oxidation of Ni(II).

  • Add concentrated ammonia solution dropwise until the bromine color disappears, then add a 2 mL excess.

  • Add 10 mL of a 1% (w/v) alcoholic solution of dimethylglyoxime.

  • Add 17.5 mL of ethanol to stabilize the color.

  • Dilute the solution to the 50 mL mark with deionized water and mix thoroughly.

• Spectrophotometric Measurement:

  • Prepare a reagent blank using deionized water instead of the sample and follow the same procedure.

  • Allow the color to develop for a fixed period (e.g., 10 minutes).

  • Set the spectrophotometer to a wavelength of 445 nm and zero the instrument with the reagent blank.

  • Measure the absorbance of the sample.

• Quantification:

  • Prepare a series of standard nickel solutions of known concentrations and follow the same color development and measurement procedure to construct a calibration curve of absorbance versus nickel concentration.

  • Determine the concentration of nickel in the wastewater sample by comparing its absorbance to the calibration curve.

Visualizations

The following diagrams illustrate key workflows and relationships in the Dimethylglyoxime method.

Caption: Gravimetric analysis workflow for nickel in alloys.

Caption: Decision tree for troubleshooting interference issues.

Caption: Simplified Ni-DMG complex formation pathway.

References

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. zchoiact.put.poznan.pl [zchoiact.put.poznan.pl]
• 3. scielo.br [scielo.br]
• 4. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

minimizing reagent waste in the Dimethylglyoxime method

This guide provides troubleshooting advice and frequently asked questions to help researchers, scientists, and drug development professionals minimize reagent waste and improve accuracy when using the Dimethylglyoxime (DMG) method for nickel determination.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of the Dimethylglyoxime (DMG) reagent?

A1: The optimal concentration depends on the specific technique (gravimetric vs. spectrophotometric) and the expected nickel concentration. For spectrophotometric methods, a DMG concentration of 4.0 x 10⁻⁴ mol L⁻¹ has been shown to be effective[1]. For gravimetric analysis, a 1% to 2% (m/v) solution of DMG in alcohol is commonly used[2][3]. It is crucial to use a slight excess to ensure complete precipitation, but a large excess should be avoided as the reagent itself can precipitate, leading to inaccurate results and waste[3][4].

Q2: How does pH affect the precipitation of the nickel-DMG complex?

A2: The pH is a critical parameter. The quantitative formation of the red nickel-DMG chelate occurs in a pH range of 5 to 9. The reaction is typically performed in a solution buffered with ammonia or citrate to prevent the pH from dropping below 5. If the solution becomes too acidic, the equilibrium shifts, and the nickel-DMG precipitate can dissolve back into the solution. For spectrophotometric methods, maximum absorbance is often achieved at a pH above 9.

Q3: Which ions interfere with nickel detection using DMG, and how can this be prevented?

A3: Several ions can interfere with the analysis. Iron (Fe²⁺, Fe³⁺) can precipitate as a hydroxide in the alkaline conditions used for the test, causing a false positive or interfering with quantification. Other metals like Chromium (Cr) can also form insoluble hydroxides. Cobalt (II), Gold (III), and dichromate ions are also known to interfere. To prevent this, a masking agent such as tartaric acid or citric acid is added before precipitation. These agents form stable, soluble complexes with the interfering metals, keeping them in the solution.

Q4: How can I minimize the amount of DMG reagent used to reduce waste?

A4: To minimize waste, avoid adding a large excess of the DMG solution. The amount of reagent should be calculated based on the expected amount of nickel in your sample. As a rule of thumb, seven parts of DMG are required to precipitate one part of nickel. If you are working with samples where interfering ions like cobalt are present in high concentrations, a greater amount of DMG will be necessary to ensure all the nickel precipitates.

Q5: Is it possible to recover and reuse reagents from the experiment?

A5: Yes, a sustainable "closed-loop" laboratory practice can be implemented. The precipitated Ni(DMG)₂ complex can be decomposed using acids. The resulting nickel salt solution can then be recovered and reused for subsequent experiments by the next group of users, creating a circular economy within the lab and significantly reducing the need for fresh nickel salts. To minimize waste during cleaning, use only a few milliliters of nitric acid to dissolve the precipitate from the glassware.

Troubleshooting Guide

Problem 1: No red precipitate (or very little) forms after adding the DMG reagent.

• Possible Cause 1: Incorrect pH. The pH of the solution may be too acidic (below 5), preventing the formation of the Ni(DMG)₂ complex.

  • Solution: Check the pH of your solution using pH paper. Slowly add dilute ammonium hydroxide dropwise until the solution is slightly alkaline (pH > 7). The solution should have a distinct smell of ammonia.

• Possible Cause 2: Insufficient DMG Reagent. The amount of DMG added may not be enough to precipitate all the nickel, especially if the nickel concentration is higher than anticipated.

  • Solution: After the initial filtration, add a few more drops (2-3 mL) of the DMG solution to the filtrate. If more red precipitate forms, it indicates that the precipitation was incomplete. In this case, you will need to reheat the solution, add more DMG, and re-filter.

Problem 2: The final weight of the precipitate is unexpectedly high.

• Possible Cause 1: Precipitation of excess DMG reagent. Adding a large excess of the alcoholic DMG solution can cause the reagent itself to crystallize and co-precipitate with the nickel complex, leading to erroneously high results.

  • Solution: Use only a slight excess of the DMG reagent. Keep the volume of the added reagent to a minimum.

• Possible Cause 2: Co-precipitation of interfering metal hydroxides. If interfering ions like iron or chromium are present and a masking agent was not used, they may have precipitated as hydroxides in the alkaline solution.

  • Solution: Ensure that an effective masking agent like tartaric or citric acid is added to the sample solution before making it alkaline and adding the DMG reagent.

• Possible Cause 3: Incomplete drying of the precipitate. The precipitate was not dried to a constant mass, and residual water is contributing to the weight.

  • Solution: Dry the crucible containing the precipitate in an oven and reweigh it multiple times until the mass is constant (a difference of no more than ±0.4 mg between weighings).

Problem 3: The precipitate is very bulky and difficult to filter.

• Possible Cause: Inherent property of the Ni(DMG)₂ complex. The nickel dimethylglyoximate precipitate is known to be very bulky in character.

  • Solution 1: Carefully control the initial sample weight to ensure the amount of precipitate formed is manageable.

  • Solution 2: To obtain a denser, more compact precipitate, perform a homogeneous precipitation. Adjust the pH to 3 or 4, add the DMG reagent and urea, and then gently heat the solution. The slow decomposition of urea will gradually release ammonia, raising the pH slowly and causing the formation of a denser precipitate.

Data Presentation

Table 1: Key Parameters for Nickel Determination by the Dimethylglyoxime Method

Parameter	Recommended Value / Condition	Notes	Source
DMG Reagent Concentration	1% or 2% (m/v) in alcohol	A large excess should be avoided to prevent reagent precipitation.
Optimal pH Range	5 - 9	The complex is soluble in strong acids.
Masking Agent	Tartaric Acid or Citric Acid	Prevents interference from Fe, Cr, and other metals.
Precipitate Washing Solution	Cold water with a few drops of ammonia	Pure water is avoided as the complex has slight solubility.
Interfering Ions	Fe²⁺, Fe³⁺, Cr³⁺, Co²⁺, Au³⁺	Can be managed with masking agents or prior separation.
Drying Temperature	~110-120 °C	Dry to constant mass.

Experimental Protocols

Gravimetric Determination of Nickel using Dimethylglyoxime

• Sample Preparation: Accurately weigh a sample containing a manageable amount of nickel. Dissolve it in an appropriate acid (e.g., HCl, HNO₃) and dilute with distilled water.

• Masking of Interferences: Add 60 mL of 20% tartaric acid solution to the sample to complex any interfering ions like iron or chromium.

• pH Adjustment: Gently heat the solution to near boiling. In a fume hood, slowly add 1:1 ammonium hydroxide until the solution is slightly alkaline. The solution should have a faint but distinct smell of ammonia. If any precipitate forms, redissolve it with acid, add more tartaric acid, and neutralize again.

• Precipitation: Add a slight excess of 1% alcoholic dimethylglyoxime solution to the hot solution with constant stirring. A scarlet red precipitate of Ni(C₄H₇N₂O₂)₂ will form.

• Digestion: Keep the beaker on a steam bath or hot plate at a gentle heat for about one hour to allow the precipitate to digest. This process encourages the formation of larger, more easily filterable particles.

• Filtration: Allow the solution to cool to room temperature. Filter the precipitate through a pre-weighed sintered glass crucible under suction. Ensure all the precipitate is transferred from the beaker to the crucible, using a rubber policeman to scrape the walls.

• Washing: Wash the precipitate several times with small portions of cold water containing a few drops of ammonia until the washings are free of chloride ions (test with acidic AgNO₃).

• Drying and Weighing: Dry the crucible with the precipitate in an oven at 110-120°C for at least one hour. Cool it in a desiccator and weigh. Repeat the drying and weighing cycles until a constant mass is achieved.

• Calculation: Calculate the mass of nickel in the original sample using the mass of the Ni(DMG)₂ precipitate and its molar mass (conversion factor for Ni in Ni(DMG)₂ is 0.2032).

Mandatory Visualization

Caption: Workflow for Gravimetric Nickel Analysis.

Caption: Troubleshooting Logic for Inaccurate Results.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. chemlab.truman.edu [chemlab.truman.edu]
• 4. people.bu.edu [people.bu.edu]

Technical Support Center: Overcoming Manganese Interference in Spectrophotometric Nickel Determination

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering manganese interference during the spectrophotometric determination of nickel.

Troubleshooting Guide

Spectrophotometric determination of nickel, commonly employing the dimethylglyoxime (DMG) method, can be susceptible to interference from manganese. This guide provides a systematic approach to identifying and mitigating this issue.

Problem: Inaccurate or non-reproducible nickel concentration readings in samples known to contain manganese.

Initial Assessment Workflow

Caption: Initial steps to diagnose potential manganese interference.

Detailed Troubleshooting Steps in Q&A Format

Question: My calibration curve for nickel standards is linear, but my sample readings are inconsistent and higher than expected. Could manganese be the cause?

Answer: Yes, manganese can cause positive interference. The standard dimethylglyoxime (DMG) method for nickel determination involves an oxidizing agent (like bromine water or persulfate) in an alkaline medium. If manganese is present, it can be oxidized to higher valence states, such as Mn(III) or Mn(IV), which may form colored species or precipitates that absorb at or near the same wavelength as the nickel-DMG complex (typically around 445 nm). This additional absorbance leads to an overestimation of the nickel concentration.

Question: I've added the DMG reagent to my sample, and I observe a brownish tint or a slight precipitate along with the expected red color of the nickel-DMG complex. What does this indicate?

Answer: The formation of a brownish color or precipitate is a strong indication of manganese interference. In the alkaline and oxidizing conditions of the DMG method, Mn(II) ions are readily oxidized to manganese dioxide (MnO₂), which is a brown, insoluble solid. This will scatter light and increase the absorbance reading, leading to erroneous results.

Question: How can I remove manganese from my sample before nickel determination?

Answer: One of the most effective methods is to separate manganese by precipitation. This can be achieved by oxidizing Mn(II) to MnO₂.

Experimental Protocol: Manganese Separation by Persulfate Precipitation

• Acidify the Sample: To a known volume of your sample, add a small amount of dilute sulfuric acid to ensure an acidic pH.

• Oxidation: Add a sufficient quantity of a soluble persulfate, such as ammonium persulfate or potassium persulfate. The amount should be in stoichiometric excess to the highest expected manganese concentration. The reaction is: 2Mn²⁺ + S₂O₈²⁻ + 2H₂O → 2MnO₂↓ + 2SO₄²⁻ + 4H⁺

• Heating: Gently heat the solution to facilitate the oxidation and precipitation of manganese dioxide.

• Filtration: After cooling, filter the solution to remove the precipitated MnO₂.

• Nickel Determination: The filtrate, now free of manganese, can be used for the spectrophotometric determination of nickel using the standard DMG method. Ensure to adjust the pH to the optimal range for the Ni-DMG complex formation.

Question: I want to avoid a precipitation step. Are there any masking agents that can prevent manganese from interfering?

Answer: Yes, masking agents can be used to form stable, colorless complexes with manganese, preventing it from reacting with the reagents in the DMG method.

Recommended Masking Agents:

• Citrate or Tartrate: The addition of a solution of citric acid or tartaric acid before making the sample alkaline can effectively mask manganese. These agents form stable complexes with manganese, keeping it in solution and preventing its oxidation and precipitation.

• Ammonium Oxalate: Ammonium oxalate can also be an effective masking agent for manganese(II) in complexometric methods and may be applicable here.

Experimental Protocol: Masking Manganese with Citrate/Tartrate

• Sample Preparation: Take a known aliquot of your sample.

• Add Masking Agent: Add a sufficient amount of a 10% solution of either citric acid or tartaric acid. The exact volume will depend on the manganese concentration and should be determined empirically.

• Proceed with DMG Method: Continue with the standard procedure for nickel determination by adding the oxidizing agent, ammonia, and DMG solution. The masking agent should prevent the formation of manganese dioxide.

Workflow for Mitigating Manganese Interference

Caption: Decision workflow for handling manganese interference.

Quantitative Data Summary

The effectiveness of interference removal or masking can be assessed by the tolerance limit of manganese in a given nickel determination method. The following table summarizes key parameters and tolerance levels.

Parameter	Method	Wavelength (nm)	Tolerance to Mn(II)	Reference/Notes
Nickel Determination	Dimethylglyoxime (DMG)	445	Low; interference observed at higher concentrations	Standard colorimetric method.
Manganese Removal	Persulfate Precipitation	-	High; Mn is physically removed	Effective for high Mn concentrations.
Manganese Masking	Citrate/Tartrate Addition	-	Moderate to High	Prevents Mn precipitation.
Manganese Masking	Ammonium Oxalate	-	Moderate	Forms a stable, soluble complex with Mn(II).[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of manganese interference in the spectrophotometric determination of nickel with DMG?

A1: The interference arises from the oxidation of Mn(II) to higher oxidation states (e.g., MnO₂) under the alkaline and oxidizing conditions required for the formation of the colored Ni-DMG complex. These manganese species can absorb light at the analytical wavelength for nickel or form precipitates that cause light scattering, both of which lead to erroneously high absorbance readings.

Q2: Can I simply change the analytical wavelength to avoid manganese interference?

A2: While slight adjustments to the wavelength might marginally reduce the interference from soluble colored manganese species, it will not correct for the light scattering caused by precipitated manganese dioxide. Therefore, simply changing the wavelength is generally not a reliable solution for overcoming significant manganese interference.

Q3: How do I know if the amount of masking agent I've added is sufficient?

A3: The optimal amount of masking agent depends on the concentration of manganese in your sample. It is advisable to run a few preliminary tests with varying concentrations of the masking agent on a sample with a known, high concentration of manganese. The sufficient amount of masking agent is the minimum concentration that prevents the formation of any brown precipitate or discoloration upon the addition of the DMG reagents.

Q4: Are there alternative spectrophotometric methods for nickel that are less prone to manganese interference?

A4: While the DMG method is widely used due to its sensitivity and selectivity for nickel, other chromogenic reagents exist. However, many of these may also be susceptible to interference from other metal ions, including manganese. A thorough literature review for a specific sample matrix is recommended if the DMG method with masking or separation proves unsuitable. In some cases, analyzing the sample without the addition of an oxidizing agent (if the nickel is already in the Ni(II) state) might reduce manganese interference, but this could also affect the sensitivity and stability of the nickel-DMG complex.

Q5: Besides manganese, what other ions can interfere with the DMG method for nickel determination?

A5: Cobalt(II) and gold(III) are known to interfere under the typical experimental conditions of the DMG method.[3] It is important to consider the overall composition of your sample when troubleshooting sources of error.

References

• 1. vjs.ac.vn [vjs.ac.vn]
• 2. Ammonium oxalate as a masking agent for the complexometric determination of manganese(II) | Vietnam Journal of Chemistry [vjs.ac.vn]
• 3. egyankosh.ac.in [egyankosh.ac.in]

Reference Data & Comparative Studies

A Comparative Analysis of Dimethylglyoxime and Other Oximes for Metal Analysis

For researchers, scientists, and drug development professionals, the precise quantification of metal ions is a critical aspect of analytical chemistry. Oximes, a class of organic compounds, are renowned for their ability to form stable and often colorful complexes with various metals, making them invaluable reagents in both gravimetric and spectrophotometric analyses. This guide provides an objective comparison of Dimethylglyoxime (DMG) with other commonly used oximes—Salicylaldoxime, α-Furildioxime, Nioxime, and α-Benzoin Oxime—supported by experimental data to facilitate the selection of the most appropriate reagent for specific analytical needs.

Performance Comparison of Selected Oximes

The efficacy of an analytical reagent is determined by several key parameters, including its selectivity, sensitivity, optimal reaction conditions (such as pH), and potential interferences. The following table summarizes the quantitative performance of Dimethylglyoxime and its alternatives in the analysis of various metal ions.

Analytical Reagent	Target Metal Ion	Analytical Method	Optimal pH	Molar Absorptivity (ε) in L·mol⁻¹·cm⁻¹	Detection Limit	Key Interferences
Dimethylglyoxime (DMG)	Nickel (Ni²⁺)	Gravimetric	5.0 - 9.0[1]	-	-	Fe²⁺, Cu²⁺, Co²⁺[1]
Nickel (Ni²⁺)	Spectrophotometric	9.0 - 12.0[1]	5.42 x 10⁴ at 445 nm[1]	1.7 x 10⁻⁷ mol·L⁻¹[1]	Au³⁺, Co²⁺, Dichromate
Palladium (Pd²⁺)	Gravimetric	Acidic	-	-	Gold, Platinum
Salicylaldoxime	Copper (Cu²⁺)	Gravimetric	~2.6	-	-	Iron, Nickel, Zinc (at higher pH)
Copper (Cu²⁺)	Spectrophotometric	3.1 - 9.5	1.4 x 10⁵ at 404 nm	1 ng·mL⁻¹	Fe³⁺, Ni²⁺, Co²⁺
Nickel (Ni²⁺)	Gravimetric	Neutral	-	-	Copper, Iron, Cobalt
α-Furildioxime	Palladium (Pd²⁺)	Spectrophotometric	Acidic	Not explicitly stated, but high sensitivity reported.	-	Gold, high salt concentrations
Nickel (Ni²⁺)	Gravimetric/Spectrophotometric	10.8 - 11.0	High sensitivity reported.	-	Palladium
Nioxime (1,2-Cyclohexanedione dioxime)	Nickel (Ni²⁺)	Spectrophotometric	3 - 10	1.371 × 10⁴ L mol⁻¹ cm⁻¹ (for a similar Ni(II) complex)	2.68 µM	Cobalt, Copper, Iron
Cobalt (Co²⁺)	Spectrophotometric	Alkaline	-	0.29 ± 0.01 nM (in freshwater)	Nickel, Iron
α-Benzoin Oxime	Molybdenum (Mo⁶⁺)	Gravimetric	Acidic (e.g., 5% H₂SO₄)	-	-	Tungsten, Palladium, Chromium(VI), Vanadium(V)
Copper (Cu²⁺)	Gravimetric	Ammoniacal tartrate solution	-	-	Molybdenum

Reaction Mechanisms and Experimental Workflows

The interaction between oximes and metal ions involves the formation of a chelate complex, where the metal ion is bonded to multiple sites within the oxime molecule. These reactions are highly specific and form the basis of their analytical applications.

Caption: Chelation of Nickel(II) by Dimethylglyoxime.

Caption: Chelation of Copper(II) by Salicylaldoxime.

The analytical procedures for utilizing these oximes can be broadly categorized into gravimetric and spectrophotometric methods. The general workflows for these are illustrated below.

Caption: General workflow for gravimetric analysis.

Caption: General workflow for spectrophotometric analysis.

Experimental Protocols

Detailed and standardized experimental procedures are crucial for obtaining reproducible and accurate results. Below are representative protocols for the gravimetric determination of nickel using Dimethylglyoxime and the spectrophotometric determination of copper using Salicylaldoxime.

Gravimetric Determination of Nickel with Dimethylglyoxime

This method is highly selective and accurate for determining the amount of nickel in a sample.

• Sample Preparation: Accurately weigh the sample and dissolve it in a suitable acid (e.g., nitric acid). Dilute the solution with distilled water.

• Precipitation: Heat the solution to approximately 60-80°C. Add a 1% ethanolic solution of dimethylglyoxime in slight excess, followed by the slow addition of dilute ammonia solution until the solution is slightly alkaline to litmus paper. A characteristic cherry-red precipitate of nickel dimethylglyoximate will form.

• Digestion and Filtration: Digest the precipitate by keeping the beaker on a water bath for 30-60 minutes to ensure complete precipitation and to obtain a more easily filterable precipitate. Allow the solution to cool. Filter the precipitate through a pre-weighed sintered glass crucible.

• Washing and Drying: Wash the precipitate with cold distilled water until it is free of chloride ions (test with silver nitrate solution). Dry the crucible containing the precipitate in an oven at 110-120°C to a constant weight.

• Calculation: The weight of the nickel dimethylglyoximate precipitate is used to calculate the percentage of nickel in the original sample using the appropriate gravimetric factor.

Spectrophotometric Determination of Copper with Salicylaldoxime

This method relies on the formation of a colored copper-salicylaldoxime complex that can be measured using a spectrophotometer.

• Preparation of Standard Solutions: Prepare a stock solution of a known concentration of copper(II) ions. From the stock solution, prepare a series of standard solutions of decreasing concentrations by serial dilution.

• Complex Formation: To each standard solution and the unknown sample solution in a volumetric flask, add a solution of salicylaldoxime. Adjust the pH to the optimal range (3.1-9.5) using a suitable buffer. Dilute to the mark with distilled water and mix well.

• Spectrophotometric Measurement: Allow the color to develop for a specified time. Measure the absorbance of each solution at the wavelength of maximum absorbance (λmax = 404 nm) against a reagent blank.

• Calibration and Quantification: Construct a calibration curve by plotting the absorbance of the standard solutions against their corresponding concentrations. Determine the concentration of copper in the unknown sample by interpolating its absorbance on the calibration curve.

Conclusion

Dimethylglyoxime remains a cornerstone reagent for the selective determination of nickel. However, for other metal ions, alternative oximes such as Salicylaldoxime for copper, α-Furildioxime for palladium, Nioxime for nickel and cobalt, and α-Benzoin Oxime for molybdenum offer distinct advantages in terms of sensitivity, selectivity, and optimal reaction conditions. The choice of the most suitable oxime depends on the specific metal ion of interest, the sample matrix, and the analytical method to be employed. The data and protocols presented in this guide provide a solid foundation for making an informed decision to achieve accurate and reliable results in metal analysis.

References

• 1. benchchem.com [benchchem.com]

A Comparative Analysis of Dimethylglyoxime and 1,2-Diphenylethanedione Monoxime for Nickel Detection

For researchers and professionals in scientific fields requiring accurate and reliable nickel detection, the selection of an appropriate chelating agent is critical. This guide provides a detailed comparison of two such agents: the widely-used dimethylglyoxime (DMG) and the less common 1,2-diphenylethanedione monoxime (also known as α-benzil monoxime). While dimethylglyoxime is a well-documented and established reagent for nickel analysis, comprehensive data on the performance of 1,2-diphenylethanedione monoxime for the same application is less extensive, making a direct quantitative comparison challenging. This guide presents the available information to facilitate an informed decision.

Chemical Properties and Structure

Dimethylglyoxime (DMG) , with the chemical formula C₄H₈N₂O₂, is a white crystalline powder.[1] It is sparingly soluble in water but dissolves in organic solvents like alcohol and methanol.[1][2] DMG is a dioxime containing two oxime (=NOH) functional groups and is a bidentate ligand, meaning it can bind to a central metal ion at two points through its nitrogen atoms.[1][3]

1,2-Diphenylethanedione monoxime , with the formula C₁₄H₁₁NO₂, is also known as α-benzil monoxime. It is a white, crystalline solid that is soluble in organic solvents such as alcohol, ether, and chloroform, and only slightly soluble in water. This compound features both a ketone and an oxime functional group, making it a versatile precursor in the synthesis of various heterocyclic compounds.

Performance Comparison for Nickel Detection

The following table summarizes the key performance indicators for both reagents based on available literature. A notable disparity exists in the completeness of data between the two compounds.

Performance Metric	Dimethylglyoxime (DMG)	1,2-Diphenylethanedione Monoxime (α-benzil monoxime)
Principle of Detection	Forms a characteristic bright cherry-red precipitate (Ni(dmg)₂) with Ni(II) in a neutral to slightly alkaline medium. Can be used for gravimetric and spectrophotometric analysis.	Forms a complex with Ni(II). Spectroscopic studies suggest the formation of a six-coordinate, pseudo-octahedral geometry.
Sensitivity	Gravimetric: Highly sensitive, capable of detecting small amounts of nickel. Spectrophotometric: Molar absorptivity of the Ni(IV)-DMG complex is approximately 1.37 x 10⁴ L mol⁻¹ cm⁻¹ at 530 nm. The limit of detection for a flow-based spectrophotometric method was found to be 6.3 µg L⁻¹.	Specific quantitative data on molar absorptivity and limit of detection for nickel are not readily available in the reviewed literature.
Selectivity	Highly selective for nickel(II) ions, though it can also detect other metal ions like palladium and platinum.	Known to form complexes with various transition metals, including cobalt, copper, and nickel.
Optimal pH	The formation of the red chelate occurs quantitatively in a solution buffered in the pH range of 5 to 9.	The optimal pH for nickel complex formation is not well-documented for analytical purposes.
Interferences	Strong mineral acids can dissolve the precipitate. The presence of other metal ions like cobalt may require the addition of a greater amount of DMG.	Information on specific interferences for nickel detection is limited.
Color of Complex	Bright, voluminous cherry-red precipitate.	The formation of a colored precipitate is often indicative of complex formation with transition metals.

Experimental Protocols

Nickel Detection using Dimethylglyoxime (Spectrophotometric Method)

This protocol is based on the formation of a soluble, colored nickel(IV)-dimethylglyoxime complex in an alkaline solution in the presence of an oxidizing agent.

Reagents:

• Standard nickel solution

• 1% (w/v) Dimethylglyoxime in ethanol

• Oxidizing agent (e.g., saturated bromine water or potassium persulfate)

• Ammonia solution

• Sodium citrate solution

Procedure:

• To an aliquot of the sample solution containing nickel, add sodium citrate solution to complex any interfering ions.

• Add the oxidizing agent to oxidize Ni(II) to Ni(IV).

• Add the alcoholic solution of dimethylglyoxime.

• Make the solution alkaline by adding ammonia solution. A red-violet color develops.

• Dilute the solution to a known volume with distilled water.

• Measure the absorbance of the solution at the wavelength of maximum absorption (around 530 nm) using a spectrophotometer.

• Determine the concentration of nickel from a calibration curve prepared from standard nickel solutions.

Nickel Complex Formation with 1,2-Diphenylethanedione Monoxime (General Synthesis)

Reagents:

• 1,2-Diphenylethanedione monoxime

• Nickel(II) salt (e.g., NiCl₂·6H₂O)

• Ethanol or Methanol

Procedure:

• Dissolve 1,2-diphenylethanedione monoxime (typically 2 or 3 equivalents) in hot ethanol in a round-bottom flask.

• In a separate flask, dissolve the nickel(II) salt (1 equivalent) in ethanol.

• Slowly add the metal salt solution to the hot, stirred ligand solution.

• Reflux the resulting mixture for 2-4 hours. The formation of a colored precipitate often indicates complex formation.

• Cool the mixture to room temperature and filter the solid complex.

• Wash the precipitate with ethanol and then with diethyl ether.

• Dry the complex in a desiccator.

Visualized Workflows and Structures

Caption: General workflow for nickel detection using a chelating agent.

Caption: Structure of the Nickel(II)-Dimethylglyoxime complex.

Conclusion

Dimethylglyoxime remains the preeminent reagent for the analytical detection of nickel due to its high sensitivity, selectivity, and the formation of a distinctively colored precipitate. The extensive body of literature and well-established protocols for both gravimetric and spectrophotometric analysis underscore its reliability.

In contrast, while 1,2-diphenylethanedione monoxime is known to form complexes with nickel(II) ions, there is a significant lack of readily available, detailed experimental protocols and quantitative performance data for its specific application in analytical nickel detection. Current research on this compound and its derivatives tends to focus on their potential in synthetic chemistry and as therapeutic agents. Therefore, for researchers and professionals requiring robust and validated methods for nickel detection, dimethylglyoxime is the more suitable and evidence-backed choice at present.

References

• 1. Dimethylglyoxime: Structure, Uses & Safety Explained [vedantu.com]
• 2. Dimethylglyoxime Formula - Structure, Properties, Uses, Sample Questions - GeeksforGeeks [geeksforgeeks.org]
• 3. testbook.com [testbook.com]

A Comparative Guide to the Accuracy and Precision of Nickel Determination Methods

For researchers, scientists, and professionals in drug development, the accurate and precise quantification of nickel is paramount for quality control, safety assessment, and regulatory compliance. The classical gravimetric method using dimethylglyoxime (DMG) has long been a reliable technique. However, modern instrumental methods offer potential advantages in speed, sensitivity, and sample throughput. This guide provides an objective comparison of the gravimetric DMG method with common alternatives: Flame Atomic Absorption Spectrometry (FAAS), Graphite Furnace Atomic Absorption Spectrometry (GFAAS), Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES), and Complexometric EDTA Titration.

Performance Comparison of Nickel Determination Methods

The choice of an analytical method for nickel determination is a critical decision that depends on various factors, including the required accuracy and precision, the concentration of nickel in the sample, the sample matrix, and available instrumentation. Below is a summary of the key performance characteristics of the gravimetric dimethylglyoxime method compared to its alternatives.

Method	Principle	Accuracy (% Recovery or Proximity to Certified Value)	Precision (Relative Standard Deviation - RSD)
Gravimetric Dimethylglyoxime (DMG)	Precipitation of nickel as a bulky, red nickel-dimethylglyoxime complex, followed by drying and weighing.	Can be highly accurate, often considered a reference method. Accuracy is dependent on careful technique to avoid interferences and ensure complete precipitation.	Typically < 1%, highly dependent on analyst skill.
Flame Atomic Absorption Spectrometry (FAAS)	Measurement of the absorption of light by ground-state nickel atoms in a flame.	Good, with recoveries generally in the range of 95-105%. Results are in accordance with the gravimetric method for high-concentration samples.[1]	1-5%
Graphite Furnace Atomic Absorption Spectrometry (GFAAS)	Electrothermal atomization of the sample in a graphite tube, followed by measurement of light absorption.	Very good, especially for trace and ultra-trace concentrations.	< 5%
Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)	Measurement of the light emitted by excited nickel atoms and ions in a high-temperature plasma.	Excellent, with recoveries typically between 80-95% in complex matrices.[2] For high-accuracy applications in steel, an uncertainty of around 1% can be achieved.[3]	< 2%
Complexometric EDTA Titration	Titration of nickel ions with a standard solution of ethylenediaminetetraacetic acid (EDTA) using a colorimetric indicator.	High, with results comparable to gravimetric methods when interferences are properly managed.	Excellent, typically < 1%. RSDs of 0.23%-0.90% have been reported for nickel-magnesium alloys.[4]

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below. These protocols are intended to be illustrative and may require optimization for specific sample matrices and instrumentation.

Gravimetric Determination of Nickel with Dimethylglyoxime

This method relies on the selective precipitation of nickel from a solution using an alcoholic solution of dimethylglyoxime in a slightly ammoniacal medium.

Reagents:

• 1% Dimethylglyoxime solution in ethanol

• 6 M Hydrochloric acid (HCl)

• 6 M Ammonium hydroxide (NH₄OH)

• Tartaric acid (if interfering ions like iron or aluminum are present)

Procedure:

• An accurately weighed sample containing nickel is dissolved in HCl, and the solution is diluted with deionized water.

• If interfering ions are present, tartaric acid is added to chelate them and prevent their precipitation.

• The solution is heated to about 70-80°C.

• The alcoholic solution of dimethylglyoxime is added in slight excess to the hot, acidic solution, followed by the slow, dropwise addition of dilute ammonium hydroxide until the solution is slightly alkaline, which is indicated by the formation of a red precipitate.

• The precipitate is digested at 60-80°C for about an hour to ensure complete precipitation and to increase the particle size.

• The precipitate is then filtered through a pre-weighed sintered glass crucible, washed with hot water to remove any soluble impurities, and dried to a constant weight in an oven at 110-120°C.

• The weight of the nickel dimethylglyoxime precipitate is used to calculate the percentage of nickel in the original sample.

Flame Atomic Absorption Spectrometry (FAAS)

FAAS is a common and relatively simple instrumental technique for the determination of metals.

Instrumentation:

• Atomic Absorption Spectrometer with a nickel hollow cathode lamp

• Air-acetylene flame

Procedure:

• A series of nickel standard solutions of known concentrations are prepared.

• The sample is dissolved in a suitable acid (e.g., nitric acid) and diluted to a known volume.

• The instrument is calibrated using the standard solutions.

• The sample solution is aspirated into the air-acetylene flame, and the absorbance is measured at a wavelength of 232.0 nm.

• The concentration of nickel in the sample is determined by comparing its absorbance to the calibration curve.

Graphite Furnace Atomic Absorption Spectrometry (GFAAS)

GFAAS offers higher sensitivity than FAAS, making it suitable for trace and ultra-trace analysis.

Instrumentation:

• Atomic Absorption Spectrometer with a graphite furnace atomizer and a Zeeman background correction system.

• Nickel hollow cathode lamp.

Procedure:

• A small, measured volume of the sample is injected into a graphite tube.

• The sample is subjected to a programmed heating cycle to first dry the sample, then to pyrolyze (ash) the matrix, and finally to atomize the nickel.

• The absorbance of the atomized nickel is measured at 232.0 nm.

• Quantification is typically performed using a calibration curve or the method of standard additions to compensate for matrix effects.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES)

ICP-OES is a powerful technique for multi-element analysis with high sensitivity and a wide linear dynamic range.

Instrumentation:

• Inductively Coupled Plasma-Optical Emission Spectrometer

Procedure:

• The sample is digested, typically in a mixture of acids, to bring the nickel into solution.

• The solution is introduced into the ICP-OES instrument, where it is nebulized and transported into a high-temperature argon plasma.

• The intense heat of the plasma excites the nickel atoms and ions, causing them to emit light at characteristic wavelengths.

• The intensity of the emitted light at a specific wavelength (e.g., 231.604 nm) is measured and is proportional to the concentration of nickel in the sample.

• Calibration is performed using multi-element standards.

Complexometric EDTA Titration

This volumetric method is a classic and accurate technique for determining the concentration of metal ions.

Reagents:

• Standardized 0.01 M EDTA solution

• Murexide indicator

• Ammonia buffer solution (pH 10)

Procedure:

• The nickel-containing sample is dissolved and buffered to a pH of approximately 10 with an ammonia buffer.

• A small amount of murexide indicator is added to the solution, which forms a yellow-colored complex with the nickel ions.

• The solution is then titrated with a standard solution of EDTA.

• EDTA forms a more stable complex with nickel than murexide. At the endpoint, all the nickel has been complexed by the EDTA, and the indicator is released, causing a color change from yellow to purple.

• The volume of EDTA used is then used to calculate the concentration of nickel in the sample.

Workflow of the Gravimetric Dimethylglyoxime Method

The following diagram illustrates the key steps in the gravimetric determination of nickel using dimethylglyoxime.

Caption: Workflow for the gravimetric determination of nickel using dimethylglyoxime.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to Gravimetric and Spectrophotometric Analysis of Nickel Using Dimethylglyoxime

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical techniques for the quantification of nickel: the gravimetric method and the spectrophotometric method, both utilizing dimethylglyoxime (DMG) as a chelating agent. The selection of an appropriate method is critical for accurate and reliable results in research, quality control, and various stages of drug development. This document presents a detailed overview of both methods, including their underlying principles, experimental protocols, and a quantitative comparison of their performance metrics.

Principles of the Methods

Gravimetric Analysis: This is a classical analytical technique that relies on the measurement of mass. In this method, nickel ions (Ni²⁺) in a solution react with an alcoholic solution of dimethylglyoxime to form a distinct, bright red precipitate of nickel dimethylglyoximate (Ni(C₄H₇N₂O₂)₂).[1][2] The precipitate is then carefully collected, washed, dried to a constant weight, and weighed.[1] The mass of the nickel in the original sample is then calculated based on the stoichiometry of the precipitate.[1] Gravimetric analysis is known for its high accuracy and precision, serving as a primary method for establishing the concentration of standard solutions.[1]

Spectrophotometric Analysis: This method is based on the principle of light absorption. The nickel-dimethylglyoxime complex formed in the presence of an oxidizing agent produces a colored solution. The intensity of the color is directly proportional to the concentration of nickel in the solution, following the Beer-Lambert Law. The absorbance of the solution is measured at a specific wavelength (typically around 445 nm) using a spectrophotometer. By comparing the absorbance of an unknown sample to a series of standard solutions with known nickel concentrations, the concentration of the unknown can be determined.

Quantitative Performance Comparison

The choice between the gravimetric and spectrophotometric methods often depends on the specific requirements of the analysis, such as the expected concentration of nickel, the required level of accuracy, and the sample throughput. The following table summarizes the key performance characteristics of each method based on experimental data.

Parameter	Gravimetric Method	Spectrophotometric Method
Principle	Measurement of mass of Ni(DMG)₂ precipitate	Measurement of light absorbance by the Ni-DMG complex
Accuracy	Very high, often considered a reference method	Good, with relative deviations typically below 10%
Precision (%RSD)	Excellent, typically < 0.5%	Good, with RSDs generally between 1-5%
Detection Limit	Higher, not suitable for trace analysis	Lower, typically in the range of 0.02 - 0.25 mg/L
Quantification Limit	Higher	Lower, typically in the range of 0.06 - 0.45 mg/L
Linear Range	Not applicable	Typically 0.45 - 5.9 mg/L
Analysis Time	Long (hours to days)	Rapid (minutes per sample after preparation)
Sample Throughput	Low	High
Interferences	Fewer chemical interferences, but co-precipitation can occur. Tartrate or citrate is used to mask interference from ions like Fe³⁺ and Cr³⁺.	Spectral interferences from other colored species can be a problem. Ions like Co²⁺ and Cu²⁺ can form colored complexes with DMG.

Experimental Protocols

Gravimetric Determination of Nickel

1. Sample Preparation:

• Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable acid (e.g., hydrochloric acid).

• Dilute the solution with distilled water.

• If interfering ions such as iron are present, add tartaric or citric acid to the solution to prevent their precipitation.

2. Precipitation:

• Heat the solution to about 70-80°C.

• Add a 1% alcoholic solution of dimethylglyoxime in slight excess to the hot solution.

• Slowly add dilute ammonia solution until the solution is slightly alkaline to precipitate the red nickel dimethylglyoximate complex.

3. Digestion and Filtration:

• Allow the precipitate to digest by keeping the solution hot for about an hour to promote the formation of larger, more easily filterable crystals.

• Filter the hot solution through a pre-weighed sintered glass crucible.

4. Washing and Drying:

• Wash the precipitate with hot water until it is free of chloride ions (test with silver nitrate solution).

• Dry the crucible containing the precipitate in an oven at 110-120°C to a constant weight.

5. Calculation:

• The weight of nickel is calculated from the weight of the precipitate using the gravimetric factor for nickel in nickel dimethylglyoximate (0.2032).

Spectrophotometric Determination of Nickel

1. Preparation of Standard Solutions:

• Prepare a stock solution of a known concentration of nickel.

• From the stock solution, prepare a series of standard solutions with decreasing nickel concentrations.

2. Sample Preparation:

• Prepare the unknown sample solution in the same manner as the standard solutions.

3. Color Development:

• To each standard and the unknown sample solution, add an oxidizing agent (e.g., bromine water or ammonium persulfate).

• Add a solution of dimethylglyoxime.

• Add an ammonia solution to make the solution alkaline and develop the color.

• Dilute each solution to a final volume with distilled water.

4. Absorbance Measurement:

• Allow the color to stabilize for a few minutes.

• Measure the absorbance of each standard and the unknown sample at the wavelength of maximum absorbance (around 445 nm) using a spectrophotometer. Use a reagent blank to zero the instrument.

5. Calibration and Calculation:

• Plot a calibration curve of absorbance versus the concentration of the nickel standards.

• Determine the concentration of nickel in the unknown sample by interpolating its absorbance on the calibration curve.

Visualizing the Methodologies

To further clarify the experimental processes and the underlying chemical reaction, the following diagrams are provided.

Gravimetric Analysis Workflow

Spectrophotometric Analysis Workflow

Reaction of Nickel with Dimethylglyoxime

Conclusion

Both the gravimetric and spectrophotometric methods using dimethylglyoxime are reliable for the determination of nickel. The gravimetric method stands out for its exceptional accuracy and precision, making it suitable as a reference method and for analyses where the highest level of certainty is required. However, it is a time-consuming and labor-intensive process, and it is not ideal for trace-level analysis.

The spectrophotometric method offers a rapid and sensitive alternative, making it well-suited for routine analysis of a large number of samples and for the determination of low concentrations of nickel. While generally accurate, it is more susceptible to interferences and requires careful calibration.

The choice between these two methods will ultimately be guided by the specific analytical needs, including the concentration of nickel in the sample, the required accuracy and precision, the available instrumentation, and the desired sample throughput. For high-stakes applications in drug development and quality control, the gravimetric method may be preferred for its accuracy, while the spectrophotometric method provides a practical solution for rapid screening and routine monitoring.

References

• 1. scribd.com [scribd.com]
• 2. SSERC | Gravimetric analysis of Nickel [sserc.org.uk]

Dimethylglyoxime: A Comparative Guide to its Selectivity for Nickel(II) Over Other Divalent Cations

For Researchers, Scientists, and Drug Development Professionals

Dimethylglyoxime (DMG) is a highly specific chelating agent renowned for its remarkable selectivity in forming a stable, bright red precipitate with nickel(II) ions. This property has established DMG as a cornerstone reagent in analytical chemistry for both the qualitative detection and quantitative determination of nickel. This guide provides a comprehensive comparison of dimethylglyoxime's performance in selectively binding nickel(II) in the presence of other common divalent cations, supported by experimental data and detailed protocols.

Performance Comparison: Nickel(II) vs. Other Divalent Cations

Dimethylglyoxime's high selectivity for nickel(II) is attributed to the formation of a very stable square planar complex, bis(dimethylglyoximato)nickel(II). The stability of this complex is enhanced by intramolecular hydrogen bonds. While other divalent cations can form complexes with DMG, they are generally less stable and often soluble under the conditions optimized for nickel precipitation.

The primary interfering divalent cations in nickel analysis using dimethylglyoxime are copper(II) (Cu²⁺), cobalt(II) (Co²⁺), and iron(II) (Fe²⁺). The extent of interference is highly dependent on the experimental conditions, particularly the pH of the solution.

Divalent Cation	Reaction with Dimethylglyoxime	Conditions for Precipitation/Interference	Mitigation Strategies
Nickel(II) (Ni²⁺)	Forms a characteristic bright red, insoluble precipitate, Ni(C₄H₇N₂O₂)₂.[1][2]	Quantitative precipitation occurs in a pH range of 5 to 9.[1][2]	Not applicable.
Copper(II) (Cu²⁺)	Forms a soluble, greenish-brown complex in ammoniacal solution. At high concentrations, it can co-precipitate with the nickel-DMG complex.[3]	Interference is more significant in weakly acidic or neutral solutions. A double precipitation may be necessary if copper concentration is high.	Addition of tartrate and thiosulfate at a pH of 5.5-6.5 can effectively eliminate copper interference.
Cobalt(II) (Co²⁺)	Forms a soluble, brown-colored complex with DMG in an ammoniacal solution.	Cobalt(II) generally does not precipitate but can interfere with spectrophotometric methods due to the color of its complex.	Precipitation in a weakly acidic solution is recommended for the determination of nickel in samples with high cobalt content.
Iron(II/III) (Fe²⁺/Fe³⁺)	Ferrous ions (Fe²⁺) can form a red-colored complex with DMG. Ferric ions (Fe³⁺) can precipitate as ferric hydroxide in the alkaline conditions used for nickel precipitation.	Interference from iron is a significant issue in the analysis of steel and other iron-containing alloys.	Oxidation of Fe²⁺ to Fe³⁺ followed by the addition of masking agents like tartaric acid or citric acid prevents the precipitation of iron(III) hydroxide.
Zinc(II) (Zn²⁺)	Generally does not form an insoluble complex with DMG under the conditions used for nickel precipitation.	High concentrations of zinc may require careful pH control to prevent co-precipitation.	Maintaining the pH in the optimal range for nickel precipitation is usually sufficient.

Experimental Protocols

Gravimetric Determination of Nickel(II)

This method is highly accurate for determining the amount of nickel in a sample by weighing the precipitated nickel-dimethylglyoxime complex.

Principle: Nickel(II) ions react with an alcoholic solution of dimethylglyoxime in a slightly ammoniacal solution to form a voluminous, bright red precipitate of bis(dimethylglyoximato)nickel(II). The precipitate is then filtered, dried, and weighed.

Reagents:

• 1% (w/v) Dimethylglyoxime solution in ethanol

• Dilute ammonia solution

• Dilute hydrochloric acid

• Masking agents (e.g., tartaric acid or citric acid) if interfering ions are present

Procedure:

• Sample Preparation: Dissolve a known weight of the sample in a suitable acid (e.g., hydrochloric acid). If interfering ions like iron are present, add a masking agent such as tartaric acid.

• pH Adjustment: Make the solution slightly acidic (pH ~ 5) with dilute hydrochloric acid.

• Precipitation: Heat the solution to about 60-80°C and add the 1% dimethylglyoxime solution. Then, add dilute ammonia solution dropwise with constant stirring until the solution is slightly ammoniacal, leading to the formation of the red precipitate.

• Digestion: Allow the precipitate to stand for at least one hour to ensure complete precipitation.

• Filtration and Washing: Filter the precipitate through a pre-weighed sintered glass crucible. Wash the precipitate with cold distilled water until free from chloride ions.

• Drying and Weighing: Dry the crucible containing the precipitate in an oven at 110-120°C to a constant weight.

• Calculation: Calculate the percentage of nickel in the sample based on the weight of the precipitate.

Spectrophotometric Determination of Nickel(II)

This method is suitable for determining trace amounts of nickel and relies on the formation of a colored complex.

Principle: In an alkaline solution and in the presence of an oxidizing agent (such as bromine water or potassium persulfate), nickel(II) ions react with dimethylglyoxime to form a soluble, wine-red colored nickel(IV)-dimethylglyoxime complex. The intensity of the color, which is proportional to the nickel concentration, is measured using a spectrophotometer at approximately 445 nm.

Reagents:

• Standard nickel(II) solution

• 1% (w/v) Dimethylglyoxime solution in ethanol

• Oxidizing agent (e.g., saturated bromine water)

• Ammonia solution

• Sodium citrate solution (to mask interfering ions)

Procedure:

• Preparation of Calibration Curve: Prepare a series of standard solutions of known nickel concentrations.

• Color Development: To each standard and the sample solution, add the oxidizing agent, followed by the dimethylglyoxime solution and then ammonia to make the solution alkaline.

• Absorbance Measurement: Allow the color to develop for a fixed period and then measure the absorbance of each solution at the wavelength of maximum absorbance (around 445 nm).

• Determination of Nickel Concentration: Plot a calibration curve of absorbance versus nickel concentration for the standard solutions. Use this curve to determine the concentration of nickel in the unknown sample.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the logical workflow for the selective precipitation of nickel(II) using dimethylglyoxime in the presence of common interfering divalent cations.

Caption: Workflow for the selective precipitation of Ni²⁺.

References

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. people.bu.edu [people.bu.edu]
• 3. The gravimetric determination of nickel with dimethylglyoxime in the presence of copper | Semantic Scholar [semanticscholar.org]

A Comparative Guide to Nickel Determination: Dimethylglyoxime vs. AAS and ICP-OES

For researchers, scientists, and professionals in drug development requiring accurate quantification of nickel, the choice of analytical technique is paramount. This guide provides an objective comparison between the classic colorimetric/gravimetric method using dimethylglyoxime (DMG) and the modern instrumental techniques of Atomic Absorption Spectroscopy (AAS) and Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES). This comparison is supported by experimental data to aid in selecting the most suitable method for specific analytical needs.

Overview of Analytical Methods

Dimethylglyoxime (DMG) Method: This is a well-established chemical method for the determination of nickel. In an ammoniacal solution, dimethylglyoxime selectively precipitates nickel(II) ions as a vibrant red nickel dimethylglyoximate complex.[1][2] This precipitate can be weighed for gravimetric analysis or, after dissolution, the color intensity can be measured spectrophotometrically for a colorimetric assay.[3][4] The method is known for its selectivity, although it can be susceptible to interferences from other metal ions which may require masking agents.[5]

Atomic Absorption Spectroscopy (AAS): AAS is an instrumental technique that measures the concentration of an element by detecting the absorption of light by its free atoms in the gaseous state. For nickel analysis, a sample is typically atomized in a flame or a graphite furnace, and the absorbance of a specific wavelength of light from a nickel hollow-cathode lamp is measured. The technique is highly sensitive and specific, but can be subject to chemical and spectral interferences.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES): ICP-OES is a powerful technique for the determination of a wide range of elements simultaneously. Samples are introduced into an argon plasma, which excites the atoms of the elements present. As the excited atoms return to their ground state, they emit light at characteristic wavelengths. The intensity of this emitted light is proportional to the concentration of the element. ICP-OES offers high sensitivity and a wide linear dynamic range but can be affected by spectral interferences from the sample matrix.

Comparative Performance Data

The following table summarizes the quantitative comparison of nickel determination in various alloy samples using AAS and the gravimetric DMG method. The results demonstrate a strong agreement between the two techniques, validating the accuracy of both methods.

Sample No.	Certified Reference Material	Nickel Concentration (%) by AAS	Nickel Concentration (%) by Gravimetric (DMG)
1	High-Nickel Steel 1158	35.97 ± 0.51	35.94 ± 0.9
2	Ferronickel JSS 760-3	19.62 ± 0.09	-
3	Ferronickel 1016/2	19.85 ± 0.11	19.80 ± 0.25

Data sourced from a study on the determination of high content of nickel in ferronickel and various alloys.

Another study validated a method for ultratrace detection of Nickel(II) ions using a dimethylglyoxime-doped sensor with the ICP-OES method, indicating the results were acceptable for evaluating Ni2+.

Experimental Protocols

Detailed methodologies for each of the key experiments are provided below to ensure reproducibility.

Dimethylglyoxime (Gravimetric) Method

• Sample Preparation: Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable acid (e.g., nitric acid).

• pH Adjustment: Make the solution slightly acidic with hydrochloric acid (pH ≈ 5).

• Precipitation: Add a 1% alcoholic solution of dimethylglyoxime to the heated solution (80-85 °C), followed by the addition of urea to slowly raise the pH. Alternatively, add a slight excess of aqueous ammonia solution. The formation of a red precipitate indicates the presence of nickel dimethylglyoximate. To prevent interference from other metals like iron, chromium, or cobalt, a complexing agent such as tartaric or citric acid should be added prior to precipitation.

• Digestion: Allow the precipitate to digest on a steam bath for at least one hour to ensure complete precipitation.

• Filtration and Washing: Filter the precipitate through a pre-weighed filtering crucible. Wash the precipitate with hot water until it is free of chloride ions.

• Drying and Weighing: Dry the precipitate to a constant weight at 110-120 °C and weigh it as nickel dimethylglyoximate. The weight of nickel is calculated using a gravimetric factor (0.2032).

Atomic Absorption Spectroscopy (AAS) Method

• Standard Preparation: Prepare a series of standard nickel solutions of known concentrations by diluting a stock nickel standard solution with demineralized water and nitric acid.

• Instrumental Parameters: Set up the AAS instrument with a nickel hollow-cathode lamp. The typical wavelength for nickel analysis is 232.0 nm. Optimize instrumental parameters such as slit width, lamp current, and fuel/oxidant flow rates.

• Calibration: Aspirate the blank and the standard solutions into the flame or inject them into the graphite furnace and record the absorbance values. Construct a calibration curve by plotting absorbance versus concentration.

• Sample Analysis: Aspirate the prepared sample solution into the instrument and measure its absorbance.

• Concentration Determination: Determine the concentration of nickel in the sample from the calibration curve. Matrix interferences can be minimized by matching the matrix of the standards to the samples or by using a matrix modifier.

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) Method

• Sample Digestion: Accurately weigh the sample and digest it using an appropriate acid mixture (e.g., in a microwave digestion system) to bring the nickel into solution. For some solid samples, a fusion method with sodium peroxide may be necessary.

• Standard Preparation: Prepare a series of multi-element or single-element calibration standards from certified stock solutions. The standards should be matrix-matched with the samples.

• Instrumental Analysis: Introduce the prepared sample and standard solutions into the ICP-OES system. The instrument will measure the intensity of the emission at one or more specific wavelengths for nickel (e.g., 231.604 nm, 221.647 nm).

• Calibration and Measurement: Generate a calibration curve by plotting the emission intensity of the standards against their concentrations. The concentration of nickel in the sample is then determined from this curve. Potential spectral interferences from other elements in the sample matrix should be corrected for.

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflows for the analytical methods described.

References

• 1. chemlab.truman.edu [chemlab.truman.edu]
• 2. Gravimetric Estimation of Nickel (Theory) : Inorganic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 3. egyankosh.ac.in [egyankosh.ac.in]
• 4. benchchem.com [benchchem.com]
• 5. scielo.br [scielo.br]

A Comparative Guide to the Analysis of Certified Reference Materials Using the Dimethylglyoxime Method

For researchers, scientists, and drug development professionals requiring accurate determination of nickel content in certified reference materials (CRMs), the dimethylglyoxime (DMG) method offers a classic, reliable, and cost-effective approach. This guide provides a comprehensive comparison of the DMG method with modern instrumental techniques, supported by experimental data, detailed protocols, and workflow diagrams to aid in methodological selection and implementation.

The dimethylglyoxime method, first reported in the early 20th century, relies on the selective reaction of DMG with nickel(II) ions in a slightly alkaline or ammoniacal solution to form a distinct, bright red precipitate of nickel dimethylglyoximate. This reaction can be leveraged for both gravimetric and spectrophotometric quantification of nickel.

Comparative Analysis of Nickel Determination Methods in Certified Reference Materials

The following table summarizes the performance of the dimethylglyoxime method in comparison to other analytical techniques for the determination of nickel in various certified reference materials.

Certified Reference Material (CRM)	Analytical Method	Certified Ni Value	Measured Ni Value	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
NIST 864 (Inconel 600)	Flotation-Spectrophotometric DMG	73.10%	73.04 ± 0.08%	99.92%	-	-	-
Stainless Steel CRM	Improved Spectrophotometric DMG	-	<1% relative deviation from standard	>99%	< 1.16% (repeatability), < 0.86% (reproducibility)	-	-
Aqueous Samples	Modified Spectrophotometric DMG	-	No significant difference from AAS	-	-	0.41 mg/L	1.18 mg/L
Aqueous Samples	Atomic Absorption Spectrometry (AAS)	-	Reference Method	-	-	-	-

Experimental Protocols and Workflows

Detailed methodologies for both the gravimetric and spectrophotometric dimethylglyoxime methods are presented below, accompanied by workflow diagrams generated using Graphviz.

Gravimetric Determination of Nickel

The gravimetric method is a highly accurate technique for determining the amount of nickel in a sample, particularly in alloys like steel.

Experimental Protocol:

• Sample Dissolution: Accurately weigh a known amount of the certified reference material (e.g., nickel-steel alloy) and dissolve it in a suitable acid mixture (e.g., concentrated nitric acid and hydrochloric acid). Heat the solution gently to ensure complete dissolution.

• Iron Interference Masking: Add tartaric or citric acid to the solution to form a stable complex with any iron(III) ions present, preventing their interference with the nickel analysis.[1]

• pH Adjustment: Make the solution slightly alkaline by the dropwise addition of dilute ammonia solution until a faint odor of ammonia persists. This provides the optimal pH range of 5-9 for the precipitation of the nickel-DMG complex.[1]

• Precipitation: Heat the solution to 60-80°C and add a 1% ethanolic solution of dimethylglyoxime. A bright red precipitate of nickel dimethylglyoximate will form.[1]

• Digestion: Allow the precipitate to digest by keeping the solution warm for about an hour. This process encourages the formation of larger, more easily filterable crystals.

• Filtration and Washing: Filter the precipitate through a pre-weighed sintered glass crucible. Wash the precipitate with cold, dilute ammonia solution and then with cold water until it is free of chloride ions.[1]

• Drying and Weighing: Dry the crucible containing the precipitate in an oven at 110-120°C to a constant weight. Cool the crucible in a desiccator before each weighing.

• Calculation: Calculate the percentage of nickel in the original sample based on the weight of the nickel dimethylglyoximate precipitate.

References

• 1. egyankosh.ac.in [egyankosh.ac.in]

A Comparative Guide to Analytical Methods for Nickel Determination

The accurate and precise quantification of nickel is imperative across a wide range of scientific and industrial fields, including environmental monitoring, pharmaceutical quality control, and materials science.[1] The selection of an appropriate analytical method is contingent upon several factors, including the required sensitivity, the complexity of the sample matrix, available instrumentation, and desired sample throughput. This guide provides a comparative overview of the most prominent analytical techniques for nickel determination, supported by performance data and detailed experimental protocols.

Quantitative Performance Comparison

The following table summarizes the key performance characteristics of widely used methods for nickel determination, offering a clear comparison for researchers and professionals in drug development.

Analytical Method	Principle	Limit of Detection (LOD) / Quantification (LOQ)	Linear Range	Precision (%RSD)	Common Applications & Matrices
Flame Atomic Absorption Spectrometry (F-AAS)	Absorption of light by free atoms in a flame.[1]	LOD: 4.7 µg/L	10 - 20 mg/L	< 5%	High-concentration samples, alloys, ferronickel.[1]
Graphite Furnace Atomic Absorption Spectrometry (GF-AAS)	Electrothermal atomization of the sample in a graphite tube.[1]	LOD: 0.031 ng/mL; LOQ: 2.1 µg/g[1]	1 - 25 µg/L	2.1% - 4%	Trace analysis in water, pharmaceuticals, and air samples.
Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)	Ionization of atoms in argon plasma and separation of ions by mass-to-charge ratio.	LOQ: 0.159 µg/L	Extends over several orders of magnitude.	< 5%	Trace and ultra-trace analysis in environmental, biological, and pharmaceutical samples.
UV-Vis Spectrophotometry	Formation of a colored complex between Ni(II) ions and an organic reagent.	0.1927 ng/mL	0.43 - 8.56 µg/mL	0.39%	Routine analysis in water, alloys, and some pharmaceutical preparations.
Adsorptive Stripping Voltammetry (AdSV)	Preconcentration of a nickel-ligand complex onto an electrode surface followed by electrochemical stripping.	0.005 - 0.5 µg/L	Up to 100 - 150 µg/L	< 5%	Trace analysis in water and environmental samples.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate understanding and replication.

1. Graphite Furnace Atomic Absorption Spectrometry (GF-AAS) for Nickel in Water

• Sample Preparation: For the determination of dissolved nickel, water samples are filtered through a 0.45 µm membrane filter and acidified with nitric acid to a pH < 2. For total recoverable nickel, the unfiltered sample is acidified and digested with nitric acid.

• Instrument and Reagent Preparation: An atomic absorption spectrometer equipped with a graphite furnace and a nickel hollow cathode lamp is utilized. The wavelength is set to 232.0 nm. A series of nickel standard solutions are prepared by diluting a stock standard with acidified deionized water.

• Analysis: A small volume (e.g., 20 µL) of the prepared sample or standard is injected into the graphite tube. The furnace program consists of sequential drying, charring (pyrolysis), and atomization steps at optimized temperatures. The integrated absorbance signal produced during atomization is proportional to the nickel concentration.

2. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) for Trace Nickel in Pharmaceuticals

• Sample Preparation: Solid samples, such as active pharmaceutical ingredients (APIs), are accurately weighed and subjected to microwave-assisted acid digestion. A typical procedure involves digestion with a mixture of concentrated nitric acid and hydrogen peroxide. The resulting clear solution is then diluted to a suitable volume with ultrapure water to ensure the nickel concentration is within the linear range of the instrument.

• Instrumental Analysis: The prepared sample solution is introduced into the ICP-MS system. The sample is nebulized into a fine aerosol and transported into a high-temperature argon plasma, where it is desolvated, atomized, and ionized. The resulting nickel ions are extracted into a mass spectrometer, where they are separated based on their mass-to-charge ratio and quantified by a detector. An internal standard is often used to correct for matrix effects and instrumental drift.

3. UV-Visible Spectrophotometry for Nickel in Alloys

• Sample Preparation: A known weight of the alloy sample is dissolved in a mixture of hydrochloric and nitric acids. The resulting solution is heated to evaporate excess acid and then diluted to a specific volume with deionized water.

• Complex Formation: An aliquot of the sample solution is taken, and the pH is adjusted to an optimal value for complexation (e.g., pH 9.0). A suitable chromogenic reagent, such as nicotinohydroxamic acid (NHA), is added to form a stable, colored nickel complex.

• Spectrophotometric Measurement: The absorbance of the colored solution is measured at the wavelength of maximum absorbance (λmax) for the nickel complex (e.g., 530 nm for the Ni-NHA complex) using a UV-Vis spectrophotometer. A blank solution, containing all reagents except the sample, is used as a reference.

• Quantification: The concentration of nickel in the sample is determined by comparing its absorbance to a calibration curve prepared from standard nickel solutions treated with the same chromogenic reagent.

Visualizing Analytical Workflows and Method Selection

The following diagrams illustrate a typical experimental workflow and a logical approach to selecting an appropriate analytical method for nickel determination.

Workflow for trace nickel analysis by ICP-MS.

Decision tree for selecting a nickel analysis method.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Dimethylglyoxime proper disposal procedures

Proper disposal of dimethylglyoxime is critical for ensuring laboratory safety and environmental protection. As a flammable solid that is harmful if swallowed, adherence to strict disposal protocols is essential for researchers, scientists, and drug development professionals. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of dimethylglyoxime waste.

Immediate Safety and Handling

Before handling dimethylglyoxime for disposal, it is crucial to be aware of its hazards. It is a flammable solid that can form explosive dust mixtures in the air.[1][2] Always handle this chemical in a well-ventilated area or under a chemical fume hood, wearing appropriate Personal Protective Equipment (PPE).[2][3]

Key safety precautions include:

• Keep the chemical and its waste away from heat, sparks, open flames, and hot surfaces.[3]

• Avoid generating dust.

• Do not eat, drink, or smoke when handling the substance.

• Wash hands thoroughly after handling.

Hazard Identification and Data

Proper identification and classification of chemical waste are mandatory for regulatory compliance. Dimethylglyoxime is classified as a hazardous substance.

Identifier/Property	Data
Chemical Name	Dimethylglyoxime; 2,3-Butanedione dioxime
CAS Number	95-45-4
UN Number	ADR/RID: 1325; IMDG: 1325; IATA: 1325 or UN2926
Hazard Class	Flammable solid (Category 2), Acute toxicity, oral (Category 3 or 4)
Physical State	Colorless or white solid
Incompatible Materials	Strong oxidizing agents

Step-by-Step Disposal Protocol

This protocol outlines the procedure for disposing of solid dimethylglyoxime and its contaminated materials.

1. Waste Identification and Segregation

• Identify the waste as pure dimethylglyoxime, contaminated labware (e.g., gloves, filter paper), or solutions containing dimethylglyoxime.

• Do not mix dimethylglyoxime waste with other chemical waste streams. Keep it in its original container or a designated, compatible waste container.

2. Personal Protective Equipment (PPE)

• Gloves: Wear protective gloves (e.g., nitrile rubber) inspected for integrity before use.

• Eye Protection: Use chemical safety goggles.

• Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respirator: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

3. Containment and Labeling

• Place solid dimethylglyoxime waste in a suitable, closed container. The container must be clearly labeled.

• The label should include:

  • The words "Hazardous Waste"

  • The full chemical name: "Dimethylglyoxime"

  • The associated hazards (e.g., "Flammable Solid," "Toxic")

• Handle uncleaned, empty containers as you would the product itself.

4. Temporary Storage

• Store waste containers in a cool, dry, and well-ventilated area designated for hazardous waste.

• Ensure the storage area is away from sources of ignition and incompatible materials like strong oxidizing agents.

• Keep containers tightly closed.

5. Final Disposal

• Dimethylglyoxime waste must be disposed of through a licensed hazardous waste disposal company.

• Never dispose of dimethylglyoxime down the drain or in regular trash.

• All disposal activities must comply with local, regional, and national hazardous waste regulations. Chemical waste generators are responsible for ensuring complete and accurate classification and disposal.

• For solutions, such as dimethylglyoxime in ethanol, the waste is treated as a flammable liquid hazardous waste and must be disposed of accordingly.

Accidental Spill Cleanup

In the event of a spill, follow these procedures:

• Remove all sources of ignition from the area.

• Evacuate non-essential personnel.

• Wearing appropriate PPE, clean up the spill immediately.

• For solid spills, use dry cleanup procedures. Sweep or shovel the material into a suitable, labeled container for disposal. Avoid generating dust.

• For liquid spills (solutions), contain the spill with an inert absorbent material (e.g., sand, diatomaceous earth) and place it in a sealed container for disposal.

• Do not allow the spilled material to enter drains or waterways.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of dimethylglyoxime.

Caption: Logical workflow for dimethylglyoxime disposal.

References

• 1. durhamtech.edu [durhamtech.edu]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]